cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid

Core Science & Biosynthesis

An In-depth Technical Guide to cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid, a specific regioisomer of epoxidized linoleic acid. While this particular isomer is less documented than its 9,10- and 12,13-epoxy counterparts, this guide synthesizes foundational knowledge of epoxy fatty acids to present a detailed examination of its chemical identity, synthesis, analytical characterization, and prospective biological significance. By drawing parallels with well-studied epoxylipids, we explore its potential roles in cellular signaling, inflammation, and pain pathways, offering a framework for future research and therapeutic development. This document is intended to serve as a critical resource for researchers navigating the complexities of lipid mediator biology and pharmacology.

Introduction: The Emerging Significance of Epoxy Fatty Acids

The oxidative metabolism of polyunsaturated fatty acids (PUFAs) generates a diverse arsenal of lipid mediators that are pivotal in regulating physiological and pathophysiological processes. Beyond the well-trodden cyclooxygenase (COX) and lipoxygenase (LOX) pathways, the cytochrome P450 (CYP) epoxygenase pathway has emerged as a critical axis in cellular signaling[1][2][3]. This pathway converts PUFAs into epoxy fatty acids (EpFAs), which have demonstrated a range of biological activities, including anti-inflammatory, vasodilatory, and analgesic effects[4][5][6].

Linoleic acid, the most abundant PUFA in the Western diet, is a substrate for CYP epoxygenases, leading to the formation of epoxyoctadecenoic acids (EpOMEs)[1]. While the 9,10-EpOME and 12,13-EpOME isomers have been the focus of considerable research, this guide will delve into the specific, yet less characterized, regioisomer: cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid .

This guide will provide a robust technical foundation for researchers and drug development professionals, covering its chemical identity, synthesis, and analytical characterization. Furthermore, we will extrapolate from the known biological activities of related EpFAs to postulate the potential roles and therapeutic implications of this specific isomer.

Chemical Identity and Properties

cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid is a derivative of linoleic acid where the double bond at the 5,6-position has been converted into a cis-epoxide ring.

Property	Value	Source
CAS Number	2692622-61-8	MedChemExpress[1]
Molecular Formula	C₁₈H₃₀O₃	MedChemExpress[7]
Molecular Weight	294.43 g/mol	MedChemExpress[7]
Canonical SMILES	CCCCC/C=C\C/C=C\C1O1CCCCCC(=O)O	Inferred
Physical Form	Expected to be an oil or solid	General knowledge
Solubility	Expected to be soluble in organic solvents (e.g., ethanol, DMSO, DMF) and poorly soluble in water	General knowledge of fatty acids

Synthesis and Purification

The synthesis of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid can be approached through both chemical and enzymatic methods. The primary challenge lies in achieving regioselectivity for the 5,6-double bond of linoleic acid.

Chemo-enzymatic Synthesis

A highly effective method for the epoxidation of fatty acids is the chemo-enzymatic approach, which utilizes a lipase in the presence of a carboxylic acid and hydrogen peroxide[7][8][9]. This method is favored for its mild reaction conditions and high selectivity[9].

Protocol: Chemo-enzymatic Epoxidation of Linoleic Acid

• Reaction Setup: In a temperature-controlled reactor, dissolve linoleic acid in a suitable organic solvent (e.g., toluene) or in a solvent-free system if the viscosity is manageable[8].

• Catalyst Addition: Add immobilized lipase, such as Candida antarctica lipase B (Novozym 435), to the reaction mixture[7][10].

• Peracid Formation: Introduce a carboxylic acid (e.g., formic or acetic acid) to serve as the oxygen carrier[11].

• Epoxidation: Slowly add hydrogen peroxide to the mixture. The lipase catalyzes the formation of a peracid in situ, which then epoxidizes the double bonds of linoleic acid[7].

• Reaction Monitoring: Monitor the progress of the reaction by analyzing aliquots using thin-layer chromatography (TLC) or HPLC to determine the consumption of linoleic acid and the formation of epoxidized products[10].

• Workup: Upon completion, filter to remove the immobilized enzyme. Wash the organic phase with a sodium bicarbonate solution to neutralize the acid and then with brine. Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

Note: This protocol will likely produce a mixture of regioisomers (5,6-, 9,10-, and 12,13-EpOMEs) and diepoxides, necessitating a subsequent purification step.

Chemical Synthesis

Direct chemical epoxidation can be achieved using peroxy acids, such as meta-chloroperoxybenzoic acid (m-CPBA)[12]. However, this method generally lacks regioselectivity with polyunsaturated fatty acids.

Purification of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid

The separation of EpOME regioisomers is a significant challenge. High-performance liquid chromatography (HPLC) is the method of choice for this purpose.

Protocol: HPLC Purification of EpOME Isomers

• Column Selection: A normal-phase silica column is typically used for the separation of isomeric epoxy fatty acids[12].

• Mobile Phase: A non-polar mobile phase, such as a gradient of hexane and isopropanol, can be employed to effectively separate the isomers[13].

• Detection: An evaporative light-scattering detector (ELSD) is suitable for detecting these non-chromophoric compounds[10][13]. Alternatively, the fatty acids can be derivatized to incorporate a UV-active moiety.

• Fraction Collection: Collect the fractions corresponding to the different mono-epoxide isomers as they elute from the column.

• Purity Analysis: Analyze the collected fractions by analytical HPLC or GC-MS to confirm their purity.

Caption: Workflow for the purification of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid using HPLC.

Analytical Characterization

The unambiguous identification of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid requires a combination of chromatographic and spectroscopic techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful tool for the analysis of fatty acids. For GC analysis, the carboxylic acid must be derivatized, typically to its methyl ester (FAME).

Protocol: GC-MS Analysis of EpOME FAMEs

• Derivatization: Convert the purified epoxy fatty acid to its methyl ester using a reagent such as diazomethane or by heating with methanolic HCl.

• GC Separation: Inject the FAME derivative onto a GC equipped with a capillary column suitable for fatty acid analysis.

• Mass Spectrometry: The electron impact (EI) mass spectrum of the derivatized epoxide will show characteristic fragmentation patterns. Cleavage of the carbon-carbon bonds adjacent to the oxirane ring is a key diagnostic feature that helps to locate the position of the epoxide[12].

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are indispensable for the structural elucidation of epoxy fatty acids.

• ¹H NMR: The protons on the epoxide ring (H-5 and H-6) are expected to resonate in the range of 2.9 to 3.2 ppm[14][15]. The specific chemical shifts and coupling constants can provide information about the cis stereochemistry of the epoxide. The olefinic protons (H-9, H-10, H-12, H-13) will appear in the region of 5.3 to 5.6 ppm.

• ¹³C NMR: The carbons of the epoxide ring (C-5 and C-6) will have characteristic chemical shifts in the range of 55 to 60 ppm.

Biological Activity and Potential Therapeutic Applications

While direct studies on the biological effects of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid are lacking, we can infer its potential activities based on the known functions of other EpFAs, particularly the epoxyeicosatrienoic acids (EETs) derived from arachidonic acid and other EpOMEs.

Endogenous Metabolism

In mammals, EpFAs are primarily metabolized by soluble epoxide hydrolase (sEH), which converts the epoxide to the corresponding diol, in this case, 5,6-dihydroxy-9(Z),12(Z)-octadecadienoic acid (5,6-DiHOME)[1]. Generally, the diol metabolites are considered to be less biologically active than their parent epoxides[16]. Therefore, the inhibition of sEH is a key strategy to enhance the endogenous levels and biological actions of EpFAs[4][5][17].

Caption: Metabolic pathway of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid and the role of sEH inhibitors.

Inflammation and Immune Response

EETs and other EpFAs have demonstrated potent anti-inflammatory properties[6]. For instance, 11,12-EET has been shown to inhibit the expression of vascular cell adhesion molecule-1 (VCAM-1) in endothelial cells, thereby reducing the recruitment of inflammatory cells[6]. It is plausible that cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid could exert similar anti-inflammatory effects by modulating NF-κB signaling and reducing the production of pro-inflammatory cytokines[18][19].

Pain and Nociception

The role of EpFAs in pain signaling is complex. While some EETs have been shown to have analgesic effects, others, such as 5,6-EET, can induce pain hypersensitivity through the activation of TRPA1 channels[20]. The effect of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid on pain perception is an important area for future investigation, as it could be either a pro-nociceptive or anti-nociceptive mediator depending on its specific interactions with ion channels and signaling pathways. The balance of n-6 and n-3 PUFA metabolites is known to be a factor in chronic pain conditions[21].

Cardiovascular System

EETs are generally considered to be beneficial for the cardiovascular system, primarily due to their vasodilatory effects[16]. They can also protect the heart from ischemia-reperfusion injury[3]. The potential cardiovascular effects of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid are unknown, but it represents a promising area of research, particularly in the context of hypertension and coronary artery disease.

Drug Development Opportunities

The therapeutic potential of EpFAs has led to the development of two main drug development strategies:

• sEH Inhibitors: Small molecule inhibitors of sEH can increase the levels of endogenous EpFAs, thereby augmenting their beneficial effects. Several sEH inhibitors have been investigated in preclinical and clinical studies for hypertension, inflammation, and pain[22].

• Stable EpFA Analogs: Synthetic analogs of EpFAs that are resistant to sEH-mediated hydrolysis are being developed to provide more stable and potent therapeutic agents[17].

The exploration of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid and its potential therapeutic benefits could open new avenues for the development of drugs targeting the CYP epoxygenase pathway.

Conclusion and Future Directions

cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid represents a scientifically intriguing yet understudied lipid mediator. While its CAS number is established, a significant gap in the literature exists regarding its specific biological functions. This technical guide has aimed to bridge this gap by providing a comprehensive overview of its chemical nature, plausible synthetic and analytical methodologies, and a forward-looking perspective on its potential roles in health and disease, based on the established biology of related epoxy fatty acids.

Future research should prioritize the following:

• Regioselective Synthesis: Development of robust and scalable synthetic routes to obtain pure cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid.

• Biological Screening: A thorough investigation of its effects on inflammatory pathways, nociception, and cardiovascular function in relevant in vitro and in vivo models.

• Metabolic Profiling: Characterization of its metabolic fate and the identification of its downstream metabolites.

• Mechanism of Action: Elucidation of the specific receptors and signaling pathways through which it exerts its biological effects.

By addressing these key areas, the scientific community can unlock the full potential of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid as a novel signaling molecule and a potential target for therapeutic intervention.

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• Anti-Inflammatory Effects of (9Z,11E)-13-Oxooctadeca-9,11-dienoic Acid (13-KODE) Derived from Salicornia herbacea L. on Lipopolysaccharide-Stimulated Murine Macrophage via NF-kB and MAPK Inhibition and Nrf2/HO-1 Signaling Activation. PubMed Central.[Link]

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An In-Depth Technical Guide to cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic Acid

Introduction: Positioning a Lesser-Known Oxylipin in the Landscape of Lipid Mediators

The octadecanoids, a class of oxygenated 18-carbon fatty acids, represent a vast and functionally diverse group of signaling molecules. While research has heavily focused on prostaglandins and leukotrienes derived from arachidonic acid, the metabolic products of the highly abundant linoleic acid (LA) are emerging as critical players in physiology and pathophysiology. Linoleic acid can be metabolized by cytochrome P450 (CYP) epoxygenases to form several regioisomeric epoxyoctadecenoic acids (EpOMEs), including the 9,10-EpOME (coronaric acid) and 12,13-EpOME (vernolic acid).

This guide focuses on a specific, less-studied isomer: cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid . Although commercially available for research purposes, detailed literature on the unique biological activities of the 5,6-isomer is sparse compared to its counterparts.[1][2][3] Therefore, this document will provide a comprehensive overview of its molecular structure and, by leveraging data from the broader class of LA epoxides, will delineate the established principles of its biosynthesis, metabolism, and analytical characterization. This approach offers researchers a robust framework for investigating the specific roles of this intriguing molecule.

Molecular Structure and Physicochemical Properties

The defining features of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid are an 18-carbon backbone, a carboxylic acid functional group, an epoxide ring at the C5-C6 position, and two unconjugated cis-double bonds at the C9 and C12 positions. The cis-configuration of the epoxide and the double bonds introduces significant kinks in the acyl chain, influencing its packing in lipid membranes and its interaction with enzyme active sites.

The presence of multiple reactive sites—the epoxide, the double bonds, and the carboxylic acid—makes it a versatile, yet potentially unstable, molecule. The epoxide ring is susceptible to nucleophilic attack, most notably hydrolysis to a vicinal diol, which is a key step in its biological inactivation and, in some contexts, toxification.[4]

Table 1: Key Physicochemical and Structural Identifiers

Property	Value / Identifier	Source
IUPAC Name	(9Z,12Z)-5,6-epoxyoctadeca-9,12-dienoic acid	---
Molecular Formula	C₁₈H₃₀O₃	[1]
Molecular Weight	294.43 g/mol	[1]
CAS Number	26922622-61-8	[1]
Canonical SMILES	CCCCC=CCC=CCCC1C(O1)CCCC(=O)O	---
Parent Fatty Acid	Linoleic Acid (C18:2 n-6)	[4]

Below is a logical diagram illustrating the key functional components of the molecule.

Caption: Logical relationship of functional groups on the 18-carbon backbone.

Biosynthesis and Metabolic Fate

The formation and degradation of epoxy fatty acids are tightly regulated by a two-enzyme pathway. Understanding this pathway is critical for interpreting the molecule's biological significance and for identifying potential therapeutic targets.

Biosynthesis via Cytochrome P450 Epoxygenases

Cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid, like its isomers, is synthesized from linoleic acid by the action of cytochrome P450 (CYP) epoxygenases.[4] These enzymes, particularly isoforms in the CYP2C and CYP2J families, introduce an oxygen atom across one of the double bonds of polyunsaturated fatty acids.[5][6] While CYP enzymes can epoxidize either the C9=C10 or C12=C13 double bond of linoleic acid to produce 9,10-EpOME and 12,13-EpOME, the formation of the 5,6-isomer from arachidonic acid (to form 5,6-EET) is well-established.[7][8] It is plausible that analogous enzymatic activity, or perhaps non-enzymatic autoxidation, contributes to the formation of 5,6-epoxides from other polyunsaturated fatty acids, though this specific pathway for linoleic acid is less characterized.

Metabolism by Soluble Epoxide Hydrolase (sEH)

The primary route for the metabolism of epoxy fatty acids is hydrolysis of the epoxide ring to form the corresponding, and generally less biologically active, vicinal diol.[4] This reaction is catalyzed by the enzyme soluble epoxide hydrolase (sEH).[9][10] The conversion of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid by sEH would yield 5,6-dihydroxy-9(Z),12(Z)-octadecadienoic acid (5,6-DiHOME-LA). The balance between CYP epoxygenase activity (production) and sEH activity (degradation) dictates the local concentration and, consequently, the biological impact of the epoxide.[11]

Caption: Core metabolic pathway for the formation and degradation of epoxy fatty acids.

Biological Significance and Therapeutic Context

While data specific to the 5,6-isomer of epoxidized linoleic acid is limited, the biological activities of the analogous arachidonic acid metabolite, 5,6-epoxyeicosatrienoic acid (5,6-EET), and other linoleic acid-derived EpOMEs provide a strong basis for hypothesized functions.

Pro- and Anti-inflammatory Signaling

Epoxy fatty acids are generally considered to be anti-inflammatory, vasodilatory, and anti-hypertrophic mediators.[6] However, their diol metabolites, produced by sEH, often have diminished or opposing, pro-inflammatory effects.[4] For example, studies on 5,6-EET have shown it can attenuate inflammation and improve gut barrier function, effects that are lost upon its conversion to 5,6-dihydroxyeicosatrienoic acid (5,6-DiHET).[12][13] This establishes the parent epoxide as the primary active signaling molecule. The 5,6-isomer of EpOME is therefore hypothesized to play a role in modulating inflammatory responses.

Cytotoxicity and "Leukotoxin" Activity

Historically, the 9,10- and 12,13-isomers of EpOME and their corresponding diols have been termed "leukotoxins" due to their observed toxicity in leukocytes and their role in mediating organ damage in response to inflammation, such as in acute respiratory distress syndrome (ARDS).[4] This toxicity is often linked to mitochondrial dysfunction.[4] Whether cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid shares this toxic potential is a critical area for future investigation.

Implications for Drug Development: sEH as a Target

The central role of soluble epoxide hydrolase (sEH) in deactivating epoxy fatty acids makes it a prominent drug target.[9] Inhibition of sEH leads to an increase in the endogenous levels of EpOMEs and other epoxy fatty acids, thereby amplifying their beneficial effects.[12] Developing potent and selective sEH inhibitors is an active area of research for treating cardiovascular and inflammatory diseases. A thorough understanding of the specific biological activities of all EpOME isomers, including the 5,6-isomer, is essential for predicting the full therapeutic and potential off-target effects of sEH inhibition.

Analytical Methodologies

The accurate identification and quantification of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid within complex biological matrices presents significant analytical challenges due to its low abundance, potential for instability, and the presence of numerous structural isomers.[14] A multi-platform approach combining chromatography and mass spectrometry is the gold standard.

Sample Preparation and Extraction

A robust lipid extraction is the foundational step for analysis.

Protocol 4.1: General Lipid Extraction from Plasma/Serum

• Spiking: To 100 µL of plasma, add an internal standard solution (e.g., a deuterated analog like d4-12,13-EpOME) to correct for extraction efficiency and matrix effects.

• Acidification: Add 10 µL of 0.1 M acetic acid to protonate the carboxylic acid, improving its extraction into organic solvent.

• Solvent Addition: Add 500 µL of a cold extraction solvent mixture, such as ethyl acetate or a 2:1 mixture of chloroform:methanol.

• Vortex & Centrifuge: Vortex the mixture vigorously for 1 minute, then centrifuge at >10,000 x g for 10 minutes at 4°C to separate the layers.

• Collection: Carefully transfer the upper organic layer to a clean tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in a small volume (e.g., 50 µL) of the initial mobile phase (e.g., 95:5 water:acetonitrile) for LC-MS analysis.

Chromatographic Separation and Mass Spectrometric Detection

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the preferred method for its sensitivity, specificity, and ability to separate isomers without derivatization.

• Chromatography: A reversed-phase C18 column is typically used. The separation of different EpOME regioisomers (e.g., 5,6- vs. 9,10- vs. 12,13-) is crucial and can be achieved with a shallow gradient of acetonitrile or methanol in water, often with a small amount of acid (e.g., 0.1% formic acid) to ensure protonation.[15]

• Mass Spectrometry: Electrospray ionization (ESI) in negative mode is used to generate the deprotonated molecule [M-H]⁻ at m/z 293.4. Tandem mass spectrometry (MS/MS) is then used for definitive identification and quantification via Multiple Reaction Monitoring (MRM). Characteristic product ions are generated by collision-induced dissociation, which typically involves cleavage on either side of the epoxide ring.

Gas Chromatography-Mass Spectrometry (GC-MS): While highly sensitive, GC-MS requires derivatization to make the fatty acid volatile.

• Derivatization: The carboxylic acid is typically converted to a methyl ester (FAME) using diazomethane or BF₃-methanol. The epoxide may also be derivatized, for example, by converting it to a trimethylsilyl (TMS) ether of the corresponding diol, to improve chromatographic behavior and generate characteristic mass fragments.[16]

• Fragmentation: In electron ionization (EI) mode, the FAMEs of epoxy fatty acids produce complex fragmentation patterns that can be diagnostic for the position of the epoxide, although distinguishing cis/trans isomers can be difficult.[15]

Caption: A typical LC-MS/MS workflow for the analysis of epoxy fatty acids.

Conclusion and Future Directions

Cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid is an understudied member of the epoxyoctadecenoic acid family. While its fundamental molecular structure is known, its specific biological roles, toxicological profile, and contribution to the overall oxylipin signaling network remain to be elucidated.

For researchers in lipidomics and drug development, this molecule represents both a challenge and an opportunity. The immediate research needs are:

• Definitive Biological Profiling: Direct investigation of the effects of the purified 5,6-isomer on inflammatory pathways, vascular tone, and cell viability is required to determine if its activity profile aligns with, or diverges from, its better-known 9,10- and 12,13-isomers.

• Comparative Metabolomics: Utilizing advanced LC-MS/MS methods to profile all EpOME and DiHOME-LA isomers simultaneously in various disease models will clarify the relative regulation and importance of the 5,6-isomer pathway.

• Enzymatic Specificity: Determining the precise kinetics and substrate preference of CYP and sEH isoforms for the 5,6-position of linoleic acid will be crucial for understanding its regulation and for predicting the impact of enzyme-targeting drugs.

By addressing these knowledge gaps, the scientific community can build a complete picture of linoleic acid metabolism and its profound impact on human health and disease.

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A Technical Guide to the Nomenclature, Properties, and Analysis of Epoxy Octadecadienoic Acids

Focus: cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid and its Isomer, Vernolic Acid

Executive Summary

Epoxy fatty acids (EFAs) represent a class of valuable oleochemicals with significant potential in industrial applications, ranging from bio-based polymers to lubricants. Their utility stems from the reactive oxirane (epoxy) ring on the fatty acid backbone. This guide provides a detailed technical overview of the nomenclature, physicochemical properties, biosynthesis, and analytical methodologies related to these compounds. A primary objective is to clarify the identity of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid while providing a comprehensive, research-focused exploration of its more prevalent and extensively studied isomer, cis-12,13-Epoxy-9(Z)-octadecenoic acid, commonly known as Vernolic Acid. By contextualizing the specific target molecule within the broader and better-understood framework of its isomer, this document serves as a vital resource for researchers, chemists, and professionals in drug development and material science.

Nomenclature and Isomerism of Epoxy Octadecadienoic Acids

The precise naming of epoxy fatty acids is critical for distinguishing between various isomers, which can possess markedly different biological activities and chemical properties. The nomenclature is determined by the location of the epoxy group and the configuration of the double bonds along the 18-carbon chain of octadecadienoic acid.

The Target Compound: cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid

The compound specified in the topic, cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid, is an isomer of the more common vernolic acid. Its structure features an epoxy ring at the 5th and 6th carbon positions and two cis double bonds at the 9th and 12th positions. While documented as a chemical entity, it is not the isomer commonly found in nature or extensively studied in scientific literature.[1][2][3] Information regarding its specific biological activities or natural occurrence is sparse compared to other isomers.

The Prevalent Isomer: cis-12,13-Epoxy-9(Z)-octadecenoic acid (Vernolic Acid)

In contrast, the isomer with the epoxy group at the 12th and 13th positions is naturally abundant and has been the subject of considerable research.[4] This compound, known as vernolic acid, is a primary constituent of several plant seed oils and possesses significant industrial and biological relevance.[5][6] Its nomenclature and various synonyms are crucial for navigating the existing body of literature.

Identifier Type	Name/Value	Citation
Common Name	Vernolic Acid	[4]
Systematic Name	cis-12,13-Epoxy-cis-9-octadecenoic acid	[7]
IUPAC Name	(Z)-11-(3-pentyloxiran-2-yl)undec-9-enoic acid	[8][9]
Synonyms	Leukotoxin B, Isoleukotoxin, 12,13-Epoxyoleic acid	[4]
CAS Number (+)-isomer	503-07-1	[9]
CAS Number (-)-isomer	32381-42-3	[7]
Molecular Formula	C₁₈H₃₂O₃	[4]

Physicochemical Properties

The physical and chemical characteristics of vernolic acid are well-documented and provide a reliable proxy for estimating the properties of its less-studied isomers.

Property	Value	Citation
Molar Mass	296.45 g/mol	[4]
Appearance	Colorless Oil	[4]
Melting Point	23 to 25 °C	[4]
Solubility in Water	Insoluble	[4]
Solubility in Solvents	Soluble in organic solvents	[4]

Biosynthesis and Metabolism

The biological pathways for the formation and breakdown of vernolic acid are distinct in plants and mammals, leading to different physiological roles.

Plant Biosynthesis of Vernolic Acid

In plants, vernolic acid is synthesized from linoleic acid. The mechanism, however, varies between plant families, a key insight for metabolic engineering efforts.[10]

• Substrate: The direct precursor is not free linoleic acid, but rather linoleoyl-phosphatidylcholine (Linoleoyl-PC), where the fatty acid is esterified to the phospholipid backbone of the cell membrane.[11][12] This localization is critical for enzyme access.

• Asteraceae Family Pathway (Vernonia, Stokesia): In these species, a specialized enzyme related to Δ12-oleic acid desaturase (FAD2) acts as an epoxygenase, converting the double bond of linoleate directly into an epoxide.[10]

• Euphorbiaceae Family Pathway (Euphorbia): In this family, the conversion is catalyzed by a cytochrome P450 monooxygenase, which also utilizes linoleoyl-PC as its substrate.[5][12]

The newly synthesized vernolic acid is then rapidly transferred from the phosphatidylcholine pool to triacylglycerols (TAGs) for storage in the seed oil.[11]

Caption: Plant biosynthesis pathways of vernolic acid.

Mammalian Metabolism and Bioactivity

In mammals, vernolic acid and related epoxy fatty acids are metabolic products of linoleic acid, generated by cytochrome P450 epoxygenase enzymes.[4] However, their physiological role is primarily associated with toxicity.

• Leukotoxin Activity: Vernolic acid is termed a leukotoxin due to its demonstrated toxicity to leukocytes and other cell types. When administered in animal models, it can induce severe conditions like acute respiratory distress syndrome and multiple organ failure.[4]

• Metabolic Activation to a Toxic Diol: The toxicity of vernolic acid is not inherent to the epoxide itself but is a result of its metabolism. The enzyme soluble epoxide hydrolase (sEH) rapidly converts the epoxide into its corresponding vicinal diol, (12R,13R)-dihydroxy-9Z-octadecenoic acid. This diol, along with its enantiomer, is known as isoleukotoxin diol and is the primary mediator of the observed cellular damage.[4]

Caption: Mammalian metabolism and toxic activation of vernolic acid.

Natural Occurrence and Industrial Significance

Vernolic acid is a major component of the seed oil from a select group of plants, making these species valuable targets for agricultural development as industrial oil crops.

Major Botanical Sources

Plant Species	Family	Vernolic Acid Content in Seed Oil (%)	Citation
Vernonia galamensis	Asteraceae	73 - 80%	[4][5]
Bernardia pulchella	Euphorbiaceae	~91%	[5]
Stokesia laevis	Asteraceae	~70%	[5]
Euphorbia lagascae	Euphorbiaceae	~57%	[5]
Crepis spp.	Asteraceae	18 - 68%	[5]
Vernonia anthelmintica	Asteraceae	65 - 75%	[5]

Industrial Applications

The unique chemical structure of vernolic acid—combining a reactive epoxy group with a long hydrocarbon chain—makes vernonia oil a versatile and sustainable chemical feedstock.[4][6]

• Polymers and Coatings: The epoxy group can be readily opened to form cross-linked polymers, making it an excellent precursor for adhesives, varnishes, paints, and other industrial coatings.[4]

• Plasticizers and Lubricants: Its low viscosity compared to other epoxidized oils (like soybean or linseed) makes it a superior reactive diluent in paint formulations and a promising base for biolubricants and bioplasticizers.[4][13]

• Green Chemistry: As a renewable, bio-based resource, vernonia oil offers an environmentally friendly alternative to petroleum-based chemicals, reducing reliance on fossil fuels.[13]

Methodologies for Extraction and Analysis

The isolation and characterization of vernolic acid from its natural sources involve standard lipid chemistry protocols. The following methodologies provide a framework for laboratory-scale extraction and analysis.

Protocol: Extraction of Vernonia Oil from Seeds

This protocol describes a standard laboratory method for obtaining crude vernonia oil.

Rationale: This procedure uses a non-polar solvent (hexane) to selectively dissolve the lipid content (oil) from the dried, ground seeds. Soxhlet extraction ensures a high-efficiency extraction by continuously washing the sample with fresh, heated solvent.

Methodology:

• Sample Preparation: Obtain seeds of a high-vernolic-acid-containing plant (e.g., Vernonia galamensis). Dry the seeds in an oven at 60°C overnight to reduce moisture content to <5%.

• Grinding: Grind the dried seeds into a fine powder using a laboratory mill or blender. This increases the surface area for efficient solvent penetration.

• Soxhlet Extraction:

  • Place approximately 20-30 g of the ground seed powder into a cellulose extraction thimble.

  • Place the thimble inside the main chamber of a Soxhlet extractor.

  • Fill a round-bottom flask with n-hexane (approx. 250 mL) and connect it to the Soxhlet apparatus and a condenser.

  • Heat the flask using a heating mantle to boil the hexane. The solvent will vaporize, condense, and drip onto the sample, extracting the oil.

  • Allow the extraction to proceed for 6-8 hours, or until the solvent in the siphon arm runs clear.

• Solvent Removal: After extraction, detach the round-bottom flask. Remove the n-hexane using a rotary evaporator under reduced pressure to yield the crude vernonia oil.

• Storage: Store the extracted oil under nitrogen or argon at -20°C to prevent oxidation.

Protocol: Hydrolysis and Purification of Vernolic Acid

This protocol details the conversion of the extracted oil (triglycerides) into free vernolic acid.

Rationale: Saponification (alkaline hydrolysis) breaks the ester bonds of the triglycerides, releasing the fatty acids as sodium salts (soap). Subsequent acidification protonates these salts, yielding the free fatty acids, which are insoluble in water and can be separated.

Methodology:

• Saponification:

  • In a round-bottom flask, dissolve 10 g of the extracted vernonia oil in 100 mL of 95% ethanol.

  • Prepare a solution of 5 g of potassium hydroxide (KOH) in 10 mL of distilled water and add it to the oil/ethanol mixture.

  • Reflux the mixture with stirring for 1-2 hours. The solution should become clear, indicating the completion of hydrolysis.

• Solvent Removal: Remove the ethanol from the reaction mixture using a rotary evaporator.

• Acidification: Dissolve the remaining soap residue in 100 mL of warm distilled water. While stirring vigorously, slowly acidify the solution to pH 2-3 by adding 6 M hydrochloric acid (HCl). The free fatty acids will precipitate as an oily or solid layer.

• Extraction: Transfer the mixture to a separatory funnel and extract the fatty acids three times with 50 mL portions of diethyl ether or hexane.

• Washing and Drying: Combine the organic extracts and wash them with distilled water until the washings are neutral. Dry the organic layer over anhydrous sodium sulfate.

• Final Isolation: Filter off the drying agent and remove the solvent using a rotary evaporator to yield the crude free fatty acids, which will be highly enriched in vernolic acid. For higher purity, recrystallization from acetone or hexane at low temperatures (-25°C) can be performed.[7]

Analytical Characterization Techniques

Confirmation of identity and purity requires modern analytical instrumentation.

• Gas Chromatography-Mass Spectrometry (GC-MS): Before analysis, the free fatty acids must be derivatized to their fatty acid methyl esters (FAMEs). GC-MS can then be used to separate the FAMEs and identify vernolic acid methyl ester based on its retention time and mass spectrum.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful tools for structural elucidation. Specific chemical shifts corresponding to the protons and carbons of the epoxy ring and double bonds provide definitive structural confirmation of the isolated compound.[14]

• High-Performance Liquid Chromatography (HPLC): HPLC can be used to quantify the amount of vernolic acid in a mixture, often after derivatization to enhance UV detection.

Conclusion and Future Outlook

This guide has clarified the nomenclature surrounding cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid by placing it in the context of its well-studied and industrially significant isomer, vernolic acid. Vernolic acid stands out as a renewable, plant-derived chemical with substantial applications in the polymer and coatings industries. Its unique biosynthesis, differing across plant families, presents exciting opportunities for metabolic engineering to create high-yield oilseed crops.[15] In mammalian systems, its metabolism to a toxic diol underscores the importance of understanding the structure-activity relationships of epoxy fatty acids in toxicology and drug development. Future research will likely focus on optimizing crop production, exploring the catalytic conversion of vernonia oil into novel high-value chemicals, and further investigating the biological roles of its various isomers.

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An In-Depth Technical Guide to cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid and the Broader Class of Linoleic Acid-Derived Epoxy Fatty Acids

A Note to the Researcher: The inquiry into cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid delves into a specific, yet less documented, member of the epoxy fatty acid family. While this specific isomer is commercially available for research purposes, the body of scientific literature detailing its natural discovery, origin, and biological significance is currently limited. To provide a comprehensive and technically robust guide that aligns with the spirit of in-depth scientific exploration, this document will address your query within the broader, well-researched context of its isomeric counterparts derived from linoleic acid. We will focus on the extensively studied vernolic acid (cis-12,13-epoxy-9(Z)-octadecenoic acid) and coronaric acid (cis-9,10-epoxy-12(Z)-octadecenoic acid) as archetypes to illuminate the discovery, biosynthesis, physiological roles, and analytical methodologies pertinent to this class of molecules. This approach ensures a thorough understanding of the core scientific principles governing epoxy fatty acids, which can then be applied to the study of more novel isomers like cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid.

Introduction to Epoxy Fatty Acids: A Class of Biologically Active Lipids

Epoxy fatty acids (EFAs) are a class of lipid signaling molecules characterized by the presence of an epoxide ring on an unsaturated fatty acid backbone. These molecules are found across various biological kingdoms, from plants to mammals, and play crucial roles in a multitude of physiological and pathophysiological processes. In plants, they are often found as major components of seed oils and are involved in plant defense mechanisms. In mammals, they are synthesized endogenously and are implicated in the regulation of inflammation, blood pressure, and pain perception.

The specific molecule of interest, cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid , is an epoxide derivative of the essential fatty acid, linoleic acid. Its structure suggests its formation via the epoxidation of the double bond at the 5,6-position of linoleic acid. While its specific functions are yet to be fully elucidated, understanding the broader family of linoleic acid-derived epoxides provides a strong foundation for future research.

Discovery and Natural Origin of Linoleic Acid-Derived Epoxides

The discovery of epoxy fatty acids dates back to the mid-20th century, with initial characterization in plant-based oils.

Vernolic acid , one of the most well-known epoxy fatty acids, was first definitively characterized in 1954.[1] It is a major component of vernonia oil, which is extracted from the seeds of plants belonging to the Vernonia genus, such as Vernonia galamensis (ironweed), native to eastern Africa.[1][2] The seeds of V. galamensis can contain 40-42% oil, with vernolic acid comprising 73-80% of that oil.[1][2] Other significant plant sources of vernolic acid include species from the genera Stokesia, Crepis, and Euphorbia.[1][2][3]

Coronaric acid was first isolated from the seed oil of Chrysanthemum coronarium (crown daisy).[4] It is also found in other plants of the sunflower family.[5] In addition to its presence in plants, coronaric acid is also formed in mammalian tissues through the metabolism of linoleic acid.[5]

The natural occurrence of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid is not well-documented in the scientific literature. It is plausible that it exists in trace amounts in biological systems, potentially as a minor product of enzymatic or non-enzymatic oxidation of linoleic acid.

Table 1: Natural Sources of Vernolic and Coronaric Acids

Fatty Acid	Common Name	Key Plant Sources	Typical Concentration in Seed Oil
cis-12,13-epoxy-9(Z)-octadecenoic acid	Vernolic Acid	Vernonia galamensis, Stokesia laevis, Euphorbia lagascae	Up to 80%
cis-9,10-epoxy-12(Z)-octadecenoic acid	Coronaric Acid	Chrysanthemum coronarium, Xeranthemum annuum	2-17%

Biosynthesis of Epoxy Fatty Acids

The formation of an epoxide ring on a fatty acid backbone is an enzymatically controlled process, primarily involving two major pathways: the cytochrome P450 epoxygenase pathway and the lipoxygenase pathway.

Cytochrome P450 Epoxygenase Pathway

In both plants and mammals, cytochrome P450 (CYP) enzymes are key players in the biosynthesis of epoxy fatty acids.[6][7][8] These heme-containing monooxygenases catalyze the transfer of an oxygen atom from molecular oxygen to the double bond of a polyunsaturated fatty acid.

In plants like Euphorbia lagascae, a P450 monooxygenase is responsible for the conversion of linoleic acid into vernolic acid.[4] The reaction is highly specific, targeting the Δ12 double bond of linoleic acid.

In mammals, CYP epoxygenases metabolize linoleic acid to both vernolic acid (termed leukotoxin B or isoleukotoxin in this context) and coronaric acid (leukotoxin).[1][5] These enzymes are membrane-bound and require a reductase, such as cytochrome P450 reductase, for their catalytic activity.[6]

Caption: Cytochrome P450 epoxygenase pathway for the formation and metabolism of epoxy fatty acids.

Lipoxygenase and Peroxygenase Pathways

In some plants and microorganisms, alternative pathways involving lipoxygenases (LOX) and peroxygenases contribute to epoxy fatty acid synthesis.[9][10][11] The LOX pathway typically involves the formation of a hydroperoxy fatty acid intermediate, which is then converted to an epoxide. For instance, a lipoxygenase from the cyanobacterium Anabaena PCC 7120 can convert 9R-hydroperoxylinoleate into a highly unstable 9R,10R-epoxy-octadeca-11E,13E-dienoate.[12]

Plant peroxygenases can also catalyze the epoxidation of unsaturated fatty acids using a fatty acid hydroperoxide as the oxygen donor.[9] This pathway has been identified in oats (Avena sativa).[9]

Caption: Lipoxygenase-mediated pathway for the biosynthesis of epoxy fatty acids.

Biological Activities and Signaling Pathways

Epoxy fatty acids are not merely storage lipids; they are potent signaling molecules with a wide range of biological activities.

In mammals, vernolic and coronaric acids, often referred to as leukotoxins, have been shown to possess both pro-inflammatory and anti-inflammatory properties, depending on the context. At high concentrations, they can exhibit toxicity towards leukocytes and contribute to organ damage.[1][5] However, at physiological concentrations, they are involved in the regulation of vascular tone and blood pressure.[13]

The biological effects of epoxy fatty acids are often mediated by their conversion to the corresponding diols by soluble epoxide hydrolase (sEH).[1][5] Inhibition of sEH has emerged as a therapeutic strategy to enhance the beneficial effects of endogenous epoxy fatty acids.

While specific signaling pathways for cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid have not been delineated, it is plausible that it interacts with receptors and signaling cascades similar to those of other epoxy fatty acids. These may include peroxisome proliferator-activated receptors (PPARs) and transient receptor potential (TRP) channels.

Analytical Methodologies

The analysis of epoxy fatty acids requires sensitive and specific analytical techniques due to their low abundance in some biological matrices and the potential for isomerization.

Extraction and Isolation

The extraction of epoxy fatty acids from biological samples typically involves liquid-liquid extraction with organic solvents. For plant oils with high concentrations of epoxy fatty acids, such as vernonia oil, direct analysis may be possible after simple dilution.

Experimental Protocol: Extraction of Epoxy Fatty Acids from Plant Seeds

• Homogenization: Grind the plant seeds into a fine powder using a mortar and pestle or a mechanical grinder.

• Solvent Extraction: Suspend the ground seeds in a mixture of hexane and isopropanol (3:2, v/v).

• Sonication: Sonicate the mixture for 15-30 minutes to facilitate cell lysis and lipid extraction.

• Centrifugation: Centrifuge the mixture to pellet the solid debris.

• Supernatant Collection: Carefully collect the supernatant containing the lipids.

• Solvent Evaporation: Evaporate the solvent under a stream of nitrogen gas.

• Reconstitution: Reconstitute the lipid extract in a suitable solvent for further analysis.

Chromatographic and Spectrometric Analysis

High-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) is the method of choice for the separation and quantification of epoxy fatty acid isomers.[14][15][16] Reversed-phase C18 columns are commonly used for separation.[14][15]

Gas chromatography-mass spectrometry (GC-MS) can also be employed, often after derivatization of the fatty acids to their methyl esters.[17]

Table 2: Comparison of Analytical Techniques for Epoxy Fatty Acids

Technique	Advantages	Disadvantages
HPLC-MS	High sensitivity and specificity; allows for isomer separation.	Can be complex to operate; matrix effects can influence quantification.
GC-MS	High resolution for volatile compounds; extensive spectral libraries available.	Requires derivatization; high temperatures can cause degradation of some analytes.

Synthesis of Epoxy Fatty Acids

The chemical synthesis of specific epoxy fatty acid isomers is crucial for producing standards for analytical studies and for investigating their biological activities.

Experimental Protocol: Chemical Epoxidation of Linoleic Acid

• Dissolution: Dissolve linoleic acid in a suitable organic solvent, such as dichloromethane.

• Epoxidizing Agent: Add a peroxy acid, such as meta-chloroperoxybenzoic acid (m-CPBA), to the solution.

• Reaction: Stir the reaction mixture at room temperature for a specified period.

• Quenching: Quench the reaction by adding a reducing agent, such as sodium thiosulfate solution.

• Extraction: Extract the product into an organic solvent.

• Purification: Purify the epoxy fatty acid using column chromatography.

Future Directions and Conclusion

The field of epoxy fatty acid research continues to expand, with new discoveries shedding light on their diverse biological roles. While much is known about prominent members of this class, such as vernolic and coronaric acids, the specific functions of less-studied isomers like cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid remain an exciting area for future investigation. Further research is needed to identify its natural sources, elucidate its biosynthetic pathways, and characterize its interactions with cellular signaling networks. The in-depth understanding of its more abundant isomers provides a clear roadmap for these future endeavors.

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"cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid" role in cellular physiology

An In-Depth Technical Guide to the Cellular Physiology of Linoleic Acid Epoxides for Researchers, Scientists, and Drug Development Professionals

Abstract

Linoleic acid, the most abundant polyunsaturated fatty acid in the human diet and tissues, is metabolized into a series of bioactive epoxide derivatives with significant roles in cellular signaling and pathophysiology. These epoxides, including cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid and its more extensively studied isomers, 9,10-epoxyoctadecenoic acid (Coronaric Acid or Leukotoxin) and 12,13-epoxyoctadecenoic acid (Vernolic Acid or Isoleukotoxin), are emerging as critical regulators of inflammation, cardiovascular function, and cellular homeostasis. This guide provides a comprehensive overview of the biosynthesis, metabolism, and cellular effects of these lipid mediators. We delve into the primary signaling pathways they modulate, namely the Peroxisome Proliferator-Activated Receptor (PPAR) and Nuclear Factor-kappa B (NF-κB) pathways, and provide detailed, field-proven protocols for their extraction, quantification, and the assessment of their metabolic enzymes.

Introduction: The Linoleic Acid Epoxide Family

Linoleic acid (LA) is an essential omega-6 fatty acid that serves not only as a structural component of cell membranes but also as a precursor to a host of signaling molecules. While the pro-inflammatory pathways involving cyclooxygenase (COX) and lipoxygenase (LOX) are well-documented, the cytochrome P450 (CYP450) epoxygenase pathway generates a distinct class of metabolites: the epoxyoctadecenoic acids (EpOMEs).

These molecules are formed by the epoxidation of one of the two double bonds in linoleic acid, leading to four primary regioisomers:

• cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid

• cis-9,10-Epoxy-12(Z)-octadecenoic acid (Coronaric Acid)

• cis-12,13-Epoxy-9(Z)-octadecenoic acid (Vernolic Acid)

• 9,12-Epoxy-octadeca-10,13-dienoic acid

While this guide is centered on the topic of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid, the vast majority of cellular physiology research has focused on the 9,10- and 12,13- isomers. Due to this disparity in the available literature, this document will detail the established roles of Coronaric and Vernolic acids as representative members of the linoleic acid epoxide family, with the understanding that the fundamental metabolic and signaling principles are likely conserved across isomers.

Biochemical Landscape: Biosynthesis and Metabolism

The biological activity of linoleic acid epoxides is tightly controlled by their synthesis and subsequent metabolic conversion. The key enzymatic players in this pathway are the CYP450 epoxygenases and the soluble epoxide hydrolase (sEH).

Biosynthesis via Cytochrome P450 Epoxygenases

Linoleic acid released from membrane phospholipids is metabolized by specific CYP450 enzymes, primarily from the CYP2C and CYP2J families.[1] These enzymes introduce an oxygen atom across one of the double bonds to form an epoxide ring. This enzymatic process is the primary source of endogenous EpOMEs and is a critical step in generating these signaling molecules.

Metabolism by Soluble Epoxide Hydrolase (sEH)

Once formed, the EpOMEs are rapidly metabolized by the enzyme soluble epoxide hydrolase (sEH). sEH catalyzes the hydrolysis of the epoxide ring, adding a molecule of water to form the corresponding vicinal diols, known as dihydroxyoctadecenoic acids (DiHOMEs).[1] For example, Coronaric acid (9,10-EpOME) is converted to 9,10-DiHOME.

This metabolic conversion is not merely a degradation step; it is a critical control point for biological activity. The parent epoxides and their diol metabolites often possess distinct, and sometimes opposing, biological effects. Generally, the epoxides are associated with anti-inflammatory and protective signaling, while the diols can be less active or, in some contexts, pro-inflammatory.[1][2] Therefore, the activity of sEH is a key determinant of the physiological impact of the CYP450 epoxygenase pathway. Inhibition of sEH is a major therapeutic strategy being explored to augment the beneficial effects of endogenous epoxides by increasing their bioavailability.[2]

Caption: Biosynthesis and metabolism of linoleic acid epoxides.

Core Signaling Pathways and Cellular Roles

Linoleic acid epoxides exert their effects by modulating key intracellular signaling pathways that govern inflammation, gene expression, and cellular stress responses.

Anti-inflammatory Effects via NF-κB Inhibition

A primary mechanism by which epoxy fatty acids confer anti-inflammatory effects is through the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[2] NF-κB is a master transcriptional regulator of a wide array of pro-inflammatory genes, including cytokines, chemokines, and adhesion molecules. In resting cells, NF-κB is sequestered in the cytoplasm by its inhibitor, IκBα. Upon stimulation by inflammatory signals (e.g., TNF-α), the IKK complex phosphorylates IκBα, targeting it for degradation. This releases NF-κB, allowing it to translocate to the nucleus and activate gene transcription.

Epoxy fatty acids have been shown to interfere with this process, reducing the nuclear translocation of NF-κB and thereby dampening the expression of inflammatory genes.[2] This action is a cornerstone of their protective role in the vasculature and other tissues.

Gene Regulation via PPAR Activation

Peroxisome Proliferator-Activated Receptors (PPARs) are nuclear receptors that function as ligand-activated transcription factors. They play pivotal roles in lipid and glucose metabolism and are potent modulators of inflammation. Oxidized metabolites of linoleic acid are recognized as natural ligands for PPARs, particularly PPARγ.[3][4]

Upon binding to ligands like EpOMEs, PPARγ forms a heterodimer with the retinoid X receptor (RXR) and binds to specific DNA sequences known as Peroxisome Proliferator Response Elements (PPREs) in the promoter regions of target genes. This recruitment of co-activators leads to the transcription of genes involved in lipid metabolism and anti-inflammatory responses. The activation of PPARγ by linoleic acid metabolites represents a key mechanism for their influence on cellular metabolism and inflammation.[5][6]

Modulation of Endoplasmic Reticulum (ER) Stress

Recent evidence suggests that epoxy fatty acids can also mitigate cellular stress by reducing the endoplasmic reticulum (ER) stress response.[2] The ER stress response, or unfolded protein response (UPR), is activated when misfolded proteins accumulate in the ER lumen. Chronic ER stress is implicated in a variety of diseases, including metabolic syndrome and cardiovascular disease. By attenuating this pathway, EpOMEs contribute to maintaining cellular homeostasis and protecting against stress-induced pathology.

Caption: Key signaling pathways modulated by linoleic acid epoxides.

Quantitative Data Summary

Direct comparative data on the biological potency of all four linoleic acid epoxide isomers is limited. However, studies on related epoxy fatty acids derived from arachidonic acid (EETs) demonstrate that different regioisomers can have varying potencies and even distinct signaling mechanisms. For instance, in endothelial cells, 5,6- and 14,15-EET-induced proliferation is dependent on PI3K, whereas 8,9- and 11,12-EET proliferation requires p38 MAPK.[7] This highlights the principle that the position of the epoxide ring is a critical determinant of biological activity.

Parameter	9,10-EpOME (Coronaric Acid)	12,13-EpOME (Vernolic Acid)	5,6-EpOME	Reference
Primary Precursor	Linoleic Acid	Linoleic Acid	Linoleic Acid	[1]
Metabolizing Enzyme	sEH	sEH	sEH (presumed)	[1]
Primary Diol	9,10-DiHOME	12,13-DiHOME	5,6-DiHOME	[1]
Known Signaling	PPARγ activation, NF-κB modulation	Anti-proliferative, mTOR pathway inhibition	Largely uncharacterized	[3][8]
Pathophysiology	Implicated in ARDS (via its diol)	Potential anti-cancer effects	Largely uncharacterized	[6]

Table 1: Comparative overview of major linoleic acid epoxide isomers. Information on the 5,6-isomer is largely extrapolated due to a lack of specific studies.

Experimental Protocols and Methodologies

Accurate quantification of epoxy fatty acids and the assessment of related enzyme activities are crucial for research in this field. The following protocols provide robust, validated methodologies for these applications.

Protocol 1: Extraction of EpOMEs from Plasma via Solid-Phase Extraction (SPE)

This protocol details the extraction of oxylipins, including EpOMEs, from human plasma for subsequent LC-MS/MS analysis.[9][10]

A. Materials:

• Human plasma (collected with EDTA)

• Deuterated internal standard (ISDT) mixture (e.g., d4-PGE2, d8-5-HETE)

• Methanol (MeOH), HPLC grade

• Deionized water

• Solid-Phase Extraction (SPE) cartridges (e.g., Oasis HLB, 30 mg)

• SPE vacuum manifold

• Nitrogen evaporator

B. Step-by-Step Procedure:

• Sample Preparation: Thaw plasma samples on ice. For each 100 µL of plasma, add 5 µL of the internal standard mixture. Vortex briefly.

• SPE Cartridge Conditioning: Place SPE cartridges on the vacuum manifold. Condition each cartridge by passing 1 mL of MeOH followed by 1 mL of deionized water. Do not allow the cartridges to dry out.

• Sample Loading: Load the plasma/ISDT mixture onto the conditioned SPE cartridge. Apply a gentle vacuum (approx. 3 psi) to slowly draw the sample through the sorbent.

• Washing: Wash the cartridge with 1.5 mL of 5% MeOH in water to remove polar interferences. Apply a slightly higher vacuum (approx. 6 psi).

• Elution: Place collection tubes inside the manifold. Elute the analytes by passing 1.2 mL of pure MeOH through the cartridge at a low flow rate (approx. 3 psi).

• Drying: Dry the collected eluent under a gentle stream of nitrogen until all solvent has evaporated.

• Reconstitution: Reconstitute the dried extract in 50 µL of 50% MeOH. The sample is now ready for LC-MS/MS analysis.

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Unraveling the Enigmatic Mechanism of Action of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid: A Technical Guide for Researchers

Abstract

cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid belongs to the intriguing class of epoxy fatty acids (EpFAs), lipid signaling molecules implicated in a myriad of physiological processes. While direct research on this specific isomer is limited, this guide synthesizes current understanding from structurally related and well-studied EpFAs, particularly vernolic acid, to elucidate its probable mechanism of action. We will delve into its interaction with key enzymatic pathways, its role in modulating inflammatory responses, and its potential as a signaling molecule. This document serves as an in-depth resource for researchers, scientists, and professionals in drug development, providing both foundational knowledge and actionable experimental protocols to explore the therapeutic potential of this and related compounds.

Introduction: The Emerging Significance of Epoxy Fatty Acids

Epoxy fatty acids are metabolites of polyunsaturated fatty acids, formed by the action of cytochrome P450 epoxygenases. These molecules are increasingly recognized as critical endogenous signaling lipids that regulate a wide array of biological functions, including inflammation, blood pressure, and pain perception. Their activity is tightly controlled, primarily through metabolic conversion by the soluble epoxide hydrolase (sEH) enzyme. Understanding the mechanism of action of specific EpFA isomers, such as cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid, is paramount for harnessing their therapeutic potential.

While the preponderance of research has focused on other isomers like vernolic acid (cis-12,13-epoxy-cis-9-octadecenoic acid), the fundamental principles of EpFA signaling provide a robust framework for investigating the 5,6-epoxy variant. This guide will, therefore, draw parallels from established EpFA biology to propose a putative mechanism of action and provide the necessary tools for its experimental validation.

The Central Axis of Action: Soluble Epoxide Hydrolase (sEH) Inhibition

The primary regulatory checkpoint for the biological activity of EpFAs is their hydrolysis into less active diols, a reaction catalyzed by soluble epoxide hydrolase (sEH).[1][2][3] This enzymatic conversion represents a critical "off-switch" for EpFA signaling.

The core hypothesis for the mechanism of action of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid and other EpFAs is centered on their role as substrates for sEH. By competitively inhibiting this enzyme, or by increasing the pool of endogenous EpFAs, a sustained biological effect can be achieved.

This leads to an accumulation of the more potent epoxy-form of the fatty acid, thereby amplifying its downstream signaling effects. The inhibition of sEH has emerged as a promising therapeutic strategy for a range of conditions, including hypertension, inflammatory disorders, and neuropathic pain.[4][5]

Diagram: The sEH-Mediated Regulation of Epoxy Fatty Acid Activity

Caption: The metabolic pathway of epoxy fatty acids, highlighting the central role of soluble epoxide hydrolase (sEH) in their deactivation.

Modulation of Inflammatory Signaling Cascades

A significant body of evidence points to the potent anti-inflammatory properties of EpFAs. This effect is believed to be mediated through the modulation of key inflammatory signaling pathways, including the nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) pathways.

Phenolic acids, which share some functional similarities with fatty acid derivatives in modulating inflammation, have been shown to inhibit the phosphorylation of IκB and p65, key steps in the activation of the NF-κB pathway.[6] Similarly, they can suppress the phosphorylation of JNK, p38, and ERK1/2 in the MAPK cascade.[6] It is highly probable that cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid exerts its anti-inflammatory effects through similar mechanisms.

Proposed Anti-Inflammatory Mechanism:

• Inhibition of NF-κB Activation: By preventing the degradation of IκBα, the compound would sequester the NF-κB dimer in the cytoplasm, inhibiting its translocation to the nucleus and subsequent transcription of pro-inflammatory genes such as TNF-α, IL-1β, and IL-6.

• Suppression of MAPK Signaling: The compound may interfere with the phosphorylation cascade of MAP kinases, thereby reducing the activation of downstream transcription factors like AP-1, which also plays a crucial role in the inflammatory response.

Diagram: Putative Anti-Inflammatory Signaling Pathways

Caption: Proposed mechanism for the anti-inflammatory action of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid via inhibition of the MAPK and NF-κB signaling pathways.

Interaction with Peroxisome Proliferator-Activated Receptors (PPARs)

Peroxisome proliferator-activated receptors (PPARs) are a group of nuclear receptors that play a crucial role in lipid and glucose metabolism, as well as in the inflammatory response.[7][8] Fatty acids and their derivatives are known to be natural ligands for PPARs.[9][10]

It is plausible that cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid can act as a PPAR agonist, particularly for PPARα and PPARγ.

• PPARα Activation: Agonism of PPARα is associated with increased fatty acid oxidation and a reduction in circulating triglycerides.

• PPARγ Activation: PPARγ is a key regulator of adipogenesis and has significant anti-inflammatory effects. Its activation can suppress the expression of pro-inflammatory genes in macrophages.[11]

The dual activation of PPARα and PPARγ presents an attractive therapeutic profile for metabolic disorders such as type 2 diabetes and dyslipidemia.[12]

Experimental Protocols for Mechanistic Elucidation

To validate the proposed mechanisms of action for cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid, a series of well-defined experimental protocols are essential.

Soluble Epoxide Hydrolase (sEH) Inhibition Assay

Objective: To determine if cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid is a substrate and/or inhibitor of sEH.

Methodology:

• Enzyme Source: Recombinant human sEH.

• Substrate: A fluorogenic substrate such as cyano(2-methoxynaphthalen-6-yl)methyl trans-(3-phenyloxiran-2-yl)methyl carbonate (CMNC).

• Procedure:

  • Prepare a series of dilutions of the test compound.

  • In a 96-well plate, add the sEH enzyme, the test compound, and the fluorogenic substrate.

  • Incubate at 37°C and monitor the increase in fluorescence over time using a plate reader.

  • A known sEH inhibitor, such as 12-(3-adamantan-1-yl-ureido)-dodecanoic acid (AUDA), should be used as a positive control.

• Data Analysis: Calculate the IC50 value of the test compound to determine its inhibitory potency.

NF-κB Reporter Assay in Macrophages

Objective: To assess the effect of the compound on NF-κB activation in an inflammatory context.

Methodology:

• Cell Line: RAW 264.7 macrophages stably transfected with an NF-κB-luciferase reporter construct.

• Procedure:

  • Plate the cells in a 96-well plate and allow them to adhere.

  • Pre-treat the cells with various concentrations of the test compound for 1-2 hours.

  • Stimulate the cells with lipopolysaccharide (LPS) to induce NF-κB activation.

  • After an appropriate incubation period (e.g., 6-8 hours), lyse the cells and measure luciferase activity using a luminometer.

• Data Analysis: Determine the dose-dependent inhibition of LPS-induced NF-κB activation by the test compound.

PPARα/γ Transactivation Assay

Objective: To determine if the compound can activate PPARα and/or PPARγ.

Methodology:

• Cell Line: A suitable cell line (e.g., HEK293T or HepG2) co-transfected with:

  • A full-length expression vector for human PPARα or PPARγ.

  • A reporter plasmid containing a peroxisome proliferator response element (PPRE) driving the expression of a reporter gene (e.g., luciferase).

  • A β-galactosidase expression vector for normalization of transfection efficiency.

• Procedure:

  • Transfect the cells with the plasmids.

  • Treat the cells with different concentrations of the test compound. Known PPAR agonists (e.g., fenofibrate for PPARα, rosiglitazone for PPARγ) should be used as positive controls.

  • After 24 hours, lyse the cells and measure luciferase and β-galactosidase activities.

• Data Analysis: Calculate the fold activation of reporter gene expression relative to the vehicle control.

A Note on Potential Toxicity

It is important to acknowledge that some epoxy fatty acids, including vernolic acid, are also referred to as leukotoxins due to their potential toxic effects at high concentrations.[13][14] This toxicity is often associated with their metabolism by sEH to diols, which can disrupt cellular membranes and lead to organ damage.[14] Therefore, any investigation into the therapeutic applications of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid must include rigorous toxicological assessments.

Conclusion and Future Directions

While direct experimental data on cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid is currently scarce, the established pharmacology of related epoxy fatty acids provides a strong foundation for understanding its likely mechanism of action. The central tenets of its activity are expected to revolve around its role as a substrate for soluble epoxide hydrolase, its ability to modulate key inflammatory signaling pathways such as NF-κB and MAPK, and its potential to act as a PPAR agonist.

Future research should focus on validating these proposed mechanisms through the experimental protocols outlined in this guide. A thorough investigation of its pharmacokinetic and toxicological profiles will also be crucial for its development as a potential therapeutic agent. The exploration of this and other novel epoxy fatty acid isomers holds significant promise for the discovery of new treatments for a range of inflammatory and metabolic diseases.

References

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• PMC. (2014). Epoxy fatty acids mediate analgesia in murine diabetic neuropathy. The Journal of Pain, 15(12), 1264-1275.
• PNAS. (2012). Acute augmentation of epoxygenated fatty acid levels rapidly reduces pain-related behavior in a rat model of type I diabetes.
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• LookChem. (n.d.). Cas 2733-91-7,(+)-[12S,13R]-EPOXY-CIS-9-OCTADECENOIC ACID METHYL ESTER. Retrieved from [Link]

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An In-Depth Technical Guide to Preliminary In Vitro Studies of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic Acid

Abstract

This technical guide provides a comprehensive framework for conducting preliminary in vitro investigations into the biological activities of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid, also known as vernolic acid. As an epoxy fatty acid (EpFA) derived from linoleic acid, this compound is a compelling candidate for research in inflammation and cellular signaling.[1][2][3] This document is designed for researchers, scientists, and drug development professionals, offering a structured, tiered approach to experimental design. It moves from foundational cytotoxicity assessments to functional anti-inflammatory assays and initial mechanistic studies. Each section provides not only detailed, step-by-step protocols but also the scientific rationale behind the experimental choices, ensuring a robust and logically sound investigation. The guide emphasizes scientific integrity through the inclusion of essential controls and provides templates for data presentation and visualization to facilitate clear interpretation of results.

Introduction to cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic Acid (Vernolic Acid)

cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid is an epoxidized derivative of the essential omega-6 polyunsaturated fatty acid, linoleic acid.[4] It is notably found in high concentrations in the seed oil of plants like Vernonia galamensis.[4][5][6] Fatty acid epoxides, often referred to as EpFAs, are a class of potent lipid mediators generated by cytochrome P450 epoxygenases.[2] This class of molecules is increasingly recognized for its significant and generally beneficial biological activities.

Unlike the mostly pro-inflammatory products of the cyclooxygenase (COX) and lipoxygenase (LOX) pathways, EpFAs are predominantly associated with anti-inflammatory, analgesic, and anti-hypertensive effects.[1][3][7][8] They are key players in the resolution of inflammation and the maintenance of cardiovascular and metabolic homeostasis.[2][7] The central hypothesis for this guide is that vernolic acid, as an EpFA, possesses significant anti-inflammatory properties. This potential is likely mediated through the modulation of key inflammatory signaling pathways, such as the Nuclear Factor kappa-light-chain-enhancer of activated B cells (NF-κB) pathway, or through interaction with nuclear receptors like Peroxisome Proliferator-Activated Receptors (PPARs).[9][10][11][12]

The following sections outline a strategic, multi-tiered approach to systematically evaluate the in vitro biological activity of this compound.

Pre-Experimental Considerations: Ensuring Rigor and Reproducibility

Before initiating any biological assays, meticulous preparation and characterization of the test compound are paramount. These preliminary steps are non-negotiable for generating trustworthy and reproducible data.

• Solubility and Vehicle Control: Vernolic acid is a lipophilic molecule. It is crucial to determine a suitable solvent for creating a stock solution. Dimethyl sulfoxide (DMSO) or ethanol are common choices. The final concentration of the solvent in the cell culture medium must be kept to a minimum (typically ≤0.1%) to avoid solvent-induced artifacts. Crucially, every experiment must include a "vehicle control" group, where cells are treated with the same final concentration of the solvent used to dissolve the compound. This control ensures that any observed effects are due to the compound itself and not the solvent.

• Storage and Handling: Epoxy fatty acids can be susceptible to degradation. Stock solutions should be stored at -80°C in small aliquots to avoid repeated freeze-thaw cycles. Protect the compound from light and air to prevent oxidation.

Tier 1: Foundational Cytotoxicity Assessment

Scientific Rationale: The primary objective of Tier 1 is to determine the concentration range at which vernolic acid is non-toxic to the selected cell model. Performing functional assays at cytotoxic concentrations would yield misleading results, as any observed effect (e.g., reduced cytokine production) could be a simple consequence of cell death rather than a specific biological activity. The MTT assay is a standard, reliable colorimetric method for this purpose.[16][17][18][19] It measures the metabolic activity of cells, which is directly proportional to the number of viable cells.[17]

Detailed Protocol: MTT Cytotoxicity Assay

• Cell Seeding: Plate a suitable cell line (e.g., RAW 264.7 murine macrophages for inflammation studies) into a 96-well plate at a pre-determined optimal density (e.g., 1 x 10⁴ cells/well) in 100 µL of complete culture medium. Incubate overnight (37°C, 5% CO₂) to allow for cell adherence.

• Compound Preparation: Prepare a 2X serial dilution series of vernolic acid in culture medium from a high concentration (e.g., 200 µM) down to a low concentration (e.g., ~0.1 µM).

• Cell Treatment: Remove the old medium from the cells and add 100 µL of the prepared compound dilutions. Include wells for "untreated" (medium only) and "vehicle control" (medium + solvent at the highest concentration used). Incubate for the desired time period (e.g., 24 hours).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.[19] Incubate for 3-4 hours at 37°C. During this time, metabolically active cells will reduce the yellow MTT tetrazolium salt to purple formazan crystals.[16][18]

• Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or an acidic isopropanol solution) to each well to dissolve the formazan crystals.[17][19]

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.[18]

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle control: (% Viability) = (Absorbance_Sample / Absorbance_VehicleControl) * 100. Plot the % viability against the compound concentration to determine the IC₅₀ (the concentration that inhibits 50% of cell viability).

Data Presentation: Example Cytotoxicity Data

Concentration (µM)	Mean Absorbance (570 nm)	Std. Deviation	% Viability (Relative to Vehicle)
Vehicle Control	0.850	0.045	100%
0.1	0.845	0.051	99.4%
1	0.833	0.048	98.0%
10	0.815	0.055	95.9%
25	0.750	0.060	88.2%
50	0.550	0.052	64.7%
100	0.210	0.030	24.7%

From this data, subsequent functional assays should be conducted at concentrations well below 50 µM (e.g., ≤ 25 µM) to ensure observed effects are not due to cytotoxicity.

Tier 2: Functional Screening for Anti-Inflammatory Activity

Scientific Rationale: Having established the non-toxic concentration range, the next logical step is to investigate the primary hypothesis: does vernolic acid have anti-inflammatory properties? A classic and robust in vitro model for acute inflammation involves stimulating macrophage cells with lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria. LPS activates macrophages through Toll-like receptor 4 (TLR4), triggering a signaling cascade that results in the production of key pro-inflammatory mediators, including nitric oxide (NO), tumor necrosis factor-alpha (TNF-α), and interleukin-6 (IL-6).[9][20] By pre-treating the cells with vernolic acid before LPS stimulation, we can quantify its ability to suppress this inflammatory response.

Detailed Protocol: Anti-Inflammatory Assay in LPS-Stimulated Macrophages

• Cell Seeding and Pre-treatment: Seed RAW 264.7 cells in 24-well plates at an appropriate density (e.g., 2.5 x 10⁵ cells/well) and allow them to adhere overnight.

• Remove the medium and replace it with fresh medium containing vernolic acid at various non-toxic concentrations (e.g., 1, 5, 10, 25 µM) or the vehicle control. Incubate for a pre-treatment period (e.g., 1-2 hours).

• Inflammatory Stimulation: Add LPS to the wells to a final concentration of 1 µg/mL. Do not add LPS to the "untreated" control wells.

• Incubation: Incubate the plates for 18-24 hours at 37°C, 5% CO₂.

• Supernatant Collection: After incubation, carefully collect the cell culture supernatant from each well for analysis. Centrifuge the supernatant to remove any cell debris and store at -80°C until analysis.

• Analysis of Inflammatory Mediators:

  • Nitric Oxide (NO): Measure the accumulation of nitrite (a stable product of NO) in the supernatant using the Griess Reagent Assay.[21][22][23] This involves mixing the supernatant with sulfanilamide and N-(1-naphthyl)ethylenediamine to form a colored azo product, which can be quantified by measuring absorbance at ~540 nm.[21][22]

  • TNF-α and IL-6: Quantify the concentration of these cytokines in the supernatant using specific Enzyme-Linked Immunosorbent Assay (ELISA) kits.[24][25][26][27][28] These kits use a sandwich immunoassay format to provide high specificity and sensitivity.[24]

Data Presentation: Example Anti-Inflammatory Data

Table 4.2.1: Effect of Vernolic Acid on NO Production

Treatment	Nitrite Concentration (µM)	% Inhibition (vs. LPS alone)
Untreated	1.2 ± 0.3	N/A
LPS (1 µg/mL)	25.6 ± 2.1	0%
LPS + Vernolic Acid (1 µM)	24.1 ± 1.9	5.9%
LPS + Vernolic Acid (5 µM)	18.5 ± 1.5	27.7%
LPS + Vernolic Acid (10 µM)	11.3 ± 1.1	55.9%
LPS + Vernolic Acid (25 µM)	6.8 ± 0.9	73.4%

Table 4.2.2: Effect of Vernolic Acid on TNF-α Production

Treatment	TNF-α Concentration (pg/mL)	% Inhibition (vs. LPS alone)
Untreated	<15 (Below L.O.D.)	N/A
LPS (1 µg/mL)	3500 ± 250	0%
LPS + Vernolic Acid (1 µM)	3350 ± 210	4.3%
LPS + Vernolic Acid (5 µM)	2400 ± 180	31.4%
LPS + Vernolic Acid (10 µM)	1550 ± 150	55.7%
LPS + Vernolic Acid (25 µM)	800 ± 95	77.1%

Tier 3: Initial Mechanistic Investigation

Scientific Rationale: If Tier 2 demonstrates significant, dose-dependent anti-inflammatory activity, the next critical question is: how does it work? A primary and highly conserved pathway for inflammatory gene expression is the NF-κB pathway.[9][20] In resting cells, NF-κB dimers (typically p65/p50) are held inactive in the cytoplasm by an inhibitor protein called IκBα.[29][30] Upon stimulation by LPS, a kinase complex (IKK) is activated, which then phosphorylates IκBα.[29][30] This phosphorylation targets IκBα for degradation, freeing the NF-κB dimer to translocate into the nucleus and activate the transcription of pro-inflammatory genes like TNF-α and IL-6.[29][31]

A plausible mechanism for vernolic acid's anti-inflammatory effect is the inhibition of this pathway. This can be tested by examining the phosphorylation status of key proteins in the cascade, such as p65 and IκBα, using Western blotting.[32][33] A reduction in the phosphorylation of these proteins would provide strong evidence for NF-κB pathway inhibition.

Detailed Protocol: Western Blot for NF-κB Pathway Activation

• Cell Culture and Treatment: Seed RAW 264.7 cells in 6-well plates. Pre-treat with a highly effective, non-toxic concentration of vernolic acid (e.g., 25 µM) for 1 hour, followed by a short, acute stimulation with LPS (1 µg/mL) for 30 minutes (a typical time point for peak IκBα phosphorylation).

• Protein Extraction: Wash cells with ice-cold PBS and lyse them using a radioimmunoprecipitation assay (RIPA) buffer supplemented with protease and phosphatase inhibitors to preserve protein phosphorylation.

• Protein Quantification: Determine the total protein concentration in each lysate using a standard method like the bicinchoninic acid (BCA) assay.

• SDS-PAGE: Denature equal amounts of protein (e.g., 20-40 µg) from each sample and separate them by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Blocking: Block the membrane with a solution like 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane overnight at 4°C with primary antibodies specific for the phosphorylated forms of IκBα (p-IκBα) and p65 (p-p65).[34] Also, probe separate blots or strip and re-probe the same blots for total IκBα, total p65, and a loading control (e.g., β-actin or GAPDH) to ensure equal protein loading.

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and apply an enhanced chemiluminescence (ECL) substrate. Capture the resulting light signal using an imaging system.

• Analysis: Quantify the band intensities using densitometry software. Normalize the phosphorylated protein levels to their respective total protein levels to determine the specific effect on activation.

Visualizations: Workflows and Pathways

Experimental Workflow Diagram

Caption: A tiered experimental workflow for in vitro evaluation.

Hypothesized Mechanism of Action Diagram

Caption: Hypothesized inhibition of the NF-κB pathway by Vernolic Acid.

Conclusion and Future Directions

This guide outlines a systematic and robust methodology for the initial in vitro characterization of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid. By following this tiered approach, researchers can efficiently determine the compound's cytotoxic profile, evaluate its anti-inflammatory potential, and gain initial insights into its mechanism of action.

Positive findings from these studies would warrant further investigation, including:

• Exploring Alternative Pathways: Investigating effects on other relevant pathways, such as the activation of PPARs, which are known to be regulated by fatty acids and their derivatives and often exert anti-inflammatory effects.[10][11][12][35][36]

• Broader Cell Models: Testing the compound in other relevant cell types, such as endothelial cells or primary immune cells, to broaden the understanding of its biological effects.

• Confirmation with sEH Inhibitors: Comparing the effects of vernolic acid to those of soluble epoxide hydrolase (sEH) inhibitors. Since sEH degrades EpFAs, inhibitors that increase endogenous EpFA levels often show similar beneficial effects.[1][3][7]

• Progression to In Vivo Models: Ultimately, promising in vitro data provides the foundation and justification for advancing the compound to pre-clinical in vivo models of inflammation or related diseases.

By adhering to the principles of scientific integrity and logical progression detailed herein, researchers can build a solid foundation for understanding the therapeutic potential of this intriguing epoxy fatty acid.

References

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Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Epoxy Fatty Acids

Epoxy fatty acids (EFAs) are a class of lipid signaling molecules produced endogenously from polyunsaturated fatty acids (PUFAs) through the action of cytochrome P450 (CYP) enzymes. These molecules, including cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid, are implicated in a wide array of physiological processes, such as the regulation of blood pressure and inflammation.[1] Their potent biological activities have garnered significant interest within the research and drug development communities. However, the inherent instability of EFAs and the challenges associated with their isolation from natural sources or their chemical synthesis have historically impeded comprehensive investigation.[2] Chemical synthesis routes often struggle with low yields, expensive purification processes, and a lack of stereoselectivity, making it difficult to obtain pure regioisomers and enantiomers.[2]

This guide provides a detailed overview of the primary methods for synthesizing cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid, with a focus on both enzymatic and chemical approaches. The protocols and insights provided herein are designed to equip researchers with the necessary knowledge to produce this valuable compound for further biological and pharmacological studies.

I. Enzymatic Synthesis: A Biologically Inspired and Efficient Approach

Enzymatic synthesis offers a highly specific and efficient route to obtaining epoxy fatty acids, overcoming many of the limitations of traditional chemical methods.[2] This approach leverages the catalytic activity of enzymes, such as cytochrome P450s, to achieve high regio- and stereoselectivity.

A. Rationale for Enzymatic Synthesis

The primary advantage of enzymatic synthesis lies in the precise control exerted by the enzyme's active site. This leads to the formation of specific isomers, which is often crucial for biological activity. Furthermore, enzymatic reactions are typically conducted under mild conditions, minimizing the formation of unwanted byproducts and simplifying purification.

B. Key Enzyme Classes in EFA Synthesis

• Cytochrome P450 (CYP) Enzymes: These are the primary enzymes responsible for the endogenous production of epoxy fatty acids.[1] Certain bacterial CYP enzymes, like BM3 from Bacillus megaterium, can be readily expressed in Escherichia coli and utilized for the efficient epoxidation of various PUFAs.[2]

• Lipoxygenases (LOX): While primarily known for producing hydroperoxides, some LOX enzymes or fusion proteins can be involved in pathways leading to epoxy fatty acids.[3]

• Plant-derived Epoxygenases: Several plant species produce unusual epoxy fatty acids, such as vernolic acid (12-epoxyoctadeca-cis-9-enoic acid), through the action of specialized desaturase-like enzymes or cytochrome P450s.[4][5] These enzymes can be harnessed for the synthesis of various EFAs.

C. Workflow for Enzymatic Synthesis

The general workflow for the enzymatic synthesis of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid involves several key stages:

Caption: Workflow for enzymatic synthesis of epoxy fatty acids.

D. Detailed Protocol: Enzymatic Epoxidation of Linoleic Acid

This protocol is a generalized procedure based on the principles of enzymatic fatty acid epoxidation.[2]

1. Enzyme Preparation (Expression and Purification of a suitable CYP enzyme):

• Transform E. coli cells (e.g., BL21(DE3)) with a plasmid containing the gene for a suitable cytochrome P450 enzyme (e.g., BM3).
• Grow the transformed cells in a suitable medium (e.g., Terrific Broth) at 37°C to an OD600 of 0.6-0.8.
• Induce protein expression with an appropriate inducer (e.g., IPTG) and continue to grow the culture at a lower temperature (e.g., 20-25°C) for 16-24 hours.
• Harvest the cells by centrifugation and lyse them using sonication or a French press in a suitable buffer.
• Purify the enzyme from the cell lysate using affinity chromatography (e.g., Ni-NTA for His-tagged proteins).
• Confirm the purity and concentration of the enzyme using SDS-PAGE and a protein assay (e.g., Bradford).

2. Epoxidation Reaction:

• Prepare a reaction mixture containing:
• Purified CYP enzyme (final concentration, e.g., 1-5 µM)
• Linoleic acid (substrate, e.g., 100-500 µM) dissolved in a minimal amount of ethanol or DMSO.
• NADPH regeneration system (e.g., glucose-6-phosphate, glucose-6-phosphate dehydrogenase, and NADP+).
• Reaction buffer (e.g., potassium phosphate buffer, pH 7.4).
• Incubate the reaction mixture at a controlled temperature (e.g., 30°C) with gentle shaking for a specified duration (e.g., 1-4 hours). Monitor the reaction progress by taking aliquots at different time points and analyzing them by HPLC or LC-MS.

3. Product Extraction and Purification:

• Stop the reaction by adding a quenching solvent (e.g., ice-cold acetonitrile).
• Acidify the mixture to pH 3-4 with a dilute acid (e.g., formic acid) to protonate the carboxylic acid group of the product.
• Extract the epoxy fatty acid from the aqueous reaction mixture using a suitable organic solvent (e.g., ethyl acetate or hexane).
• Dry the organic extract over anhydrous sodium sulfate and evaporate the solvent under reduced pressure.
• Purify the crude product using high-performance liquid chromatography (HPLC) on a suitable column (e.g., C18 reverse-phase).

4. Characterization:

• Confirm the identity and purity of the synthesized cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid using:
• Nuclear Magnetic Resonance (NMR) spectroscopy: To determine the chemical structure and stereochemistry.
• Mass Spectrometry (MS): To confirm the molecular weight.

Parameter	Typical Range/Value	Rationale
Enzyme Concentration	1-5 µM	Sufficient for catalytic activity without excessive protein usage.
Substrate Concentration	100-500 µM	Balances reaction rate and potential substrate inhibition.
pH	7.4	Optimal for the activity of many CYP enzymes.
Temperature	30°C	Promotes enzymatic activity while maintaining protein stability.
Reaction Time	1-4 hours	Typically sufficient for significant product formation.

II. Chemical Synthesis: Traditional Routes to Epoxidation

A. Peroxy Acid Epoxidation (Prilezhaev Reaction)

The most common method for the chemical epoxidation of alkenes is the Prilezhaev reaction, which utilizes a peroxy acid as the epoxidizing agent.[7]

Reaction Scheme:

Caption: The Prilezhaev reaction for epoxidation of linoleic acid.

1. Detailed Protocol: m-CPBA Epoxidation of Linoleic Acid:

• Dissolve linoleic acid in a suitable aprotic solvent (e.g., dichloromethane or chloroform) in a round-bottom flask.
• Cool the solution to 0°C in an ice bath.
• Add a solution of meta-chloroperoxybenzoic acid (m-CPBA) in the same solvent dropwise to the linoleic acid solution with constant stirring. The amount of m-CPBA can be adjusted to control the extent of epoxidation (e.g., equimolar amounts for mono-epoxidation).
• Allow the reaction to stir at 0°C for several hours, monitoring the progress by thin-layer chromatography (TLC).
• Once the reaction is complete, quench the excess peroxy acid by adding a reducing agent (e.g., a saturated solution of sodium sulfite).
• Wash the organic layer with a saturated solution of sodium bicarbonate to remove the resulting m-chlorobenzoic acid, followed by a brine wash.
• Dry the organic layer over anhydrous sodium sulfate and concentrate it under reduced pressure.
• Purify the resulting mixture of epoxy fatty acid isomers by column chromatography on silica gel.

Challenges with Chemical Synthesis:

• Lack of Regioselectivity: With two double bonds in linoleic acid, chemical epoxidation will typically yield a mixture of products, including cis-5,6-epoxy, cis-9,10-epoxy, and di-epoxy derivatives, making the isolation of the desired product challenging.[8]

• Stereoselectivity: While the epoxidation of a cis-double bond with a peroxy acid generally yields a cis-epoxide, controlling enantioselectivity is difficult without chiral catalysts.

B. Chemo-enzymatic Epoxidation

A hybrid approach that combines chemical and enzymatic steps can also be employed. This method often uses an immobilized lipase to generate a percarboxylic acid in situ from a fatty acid and hydrogen peroxide, which then acts as the epoxidizing agent.[7] This can be a more environmentally friendly alternative to using pre-formed peroxy acids.[7]

III. Purification and Characterization

Regardless of the synthetic method, rigorous purification and characterization are essential to ensure the identity and purity of the final product.

• High-Performance Liquid Chromatography (HPLC): This is the primary technique for purifying and analyzing epoxy fatty acids. A reverse-phase C18 column is commonly used with a mobile phase gradient of water, acetonitrile, and an acid modifier like formic or acetic acid.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for structural elucidation, confirming the position of the epoxide ring and the stereochemistry of the double bonds.

• Mass Spectrometry (MS): LC-MS or GC-MS is used to confirm the molecular weight of the product and can provide fragmentation patterns that aid in structural identification.

IV. Conclusion

The synthesis of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid presents both opportunities and challenges. Enzymatic synthesis, particularly using recombinant cytochrome P450 enzymes, offers a superior method for producing specific isomers with high purity, which is critical for biological studies.[2] Chemical synthesis, while less selective, remains a viable option, especially for creating analogs not accessible through biological routes.[6] The choice of synthetic strategy will ultimately depend on the specific research goals, available resources, and the desired purity and isomeric composition of the final product. Careful application of the protocols and analytical techniques outlined in this guide will enable researchers to successfully synthesize and study this important class of lipid mediators.

References

• Enzymatic synthesis of epoxidized metabolites of docosahexaenoic, eicosapentaenoic, and arachidonic acids. FAO AGRIS.
• The Biosynthesis of Enzymatically Oxidized Lipids. Frontiers.
• Enzymatic synthesis of a bicyclobutane fatty acid by a hemoprotein–lipoxygenase fusion protein from the cyanobacterium Anabaena PCC 7120. PNAS.
• Transgenic Production of Epoxy Fatty Acids by Expression of a Cytochrome P450 Enzyme from Euphorbia lagascae Seed. PMC - NIH.
• Fatty Acid Epoxidation on Enzymes: Experimental Study and Modeling of Batch and Semibatch Operation. Industrial & Engineering Chemistry Research - ACS Publications.
• Vernolic acid 2 synthesis from linoleic acid 1. ResearchGate.
• Formation of Epoxy Fatty Acids in Triacylglycerol Standards during Heating. J-Stage.
• A biosynthetically inspired synthesis of (–)-berkelic acid and analogs. PMC - NIH.

Sources

• 1. Frontiers | The Biosynthesis of Enzymatically Oxidized Lipids [frontiersin.org]
• 2. Enzymatic synthesis of epoxidized metabolites of docosahexaenoic, eicosapentaenoic, and arachidonic acids [agris.fao.org]
• 3. pnas.org [pnas.org]
• 4. Transgenic Production of Epoxy Fatty Acids by Expression of a Cytochrome P450 Enzyme from Euphorbia lagascae Seed - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. A biosynthetically inspired synthesis of (–)-berkelic acid and analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. jstage.jst.go.jp [jstage.jst.go.jp]

Application Notes and Protocols for the Chemical Synthesis of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid

Introduction: The Significance of Epoxy Fatty Acids

Epoxy fatty acids (EpFAs) are a class of lipid signaling molecules produced by the cytochrome P450 (CYP) epoxygenase pathway from polyunsaturated fatty acids.[1] The specific regioisomer, cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid, is a derivative of γ-linolenic acid metabolism and is of significant interest to researchers in the fields of pharmacology and drug development due to its potential roles in inflammation, cardiovascular physiology, and pain signaling.[2] As an analog of the well-studied epoxyeicosatrienoic acids (EETs) derived from arachidonic acid, understanding its biological activity and therapeutic potential necessitates access to pure, chemically synthesized standards.[3][4]

This document provides a comprehensive guide for the chemical synthesis of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid, designed for researchers, scientists, and drug development professionals. The protocol herein is structured to provide not only a step-by-step methodology but also the underlying scientific rationale for key experimental choices, ensuring both reproducibility and a deeper understanding of the synthetic strategy.

Synthetic Strategy: A Multi-Step Approach to Regioselectivity

The primary challenge in the synthesis of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid lies in the regioselective epoxidation of the C5-C6 double bond while preserving the C9-C10 and C12-C13 cis-alkenes. Direct epoxidation of a precursor like (5Z,9Z,12Z)-octadecatrienoic acid with common epoxidizing agents such as meta-chloroperoxybenzoic acid (m-CPBA) would likely result in a mixture of regioisomers that are difficult to separate.

Therefore, a more controlled, multi-step synthetic approach is warranted. The strategy outlined below leverages the principles of iodolactonization to achieve regioselective functionalization of the C5-C6 position, followed by conversion to the desired epoxide. The proposed starting material is (5Z,9Z,12Z)-octadecatrienoic acid, which can be synthesized via established methods or procured from specialized chemical suppliers.[5]

Synthetic Workflow Diagram

Caption: Overall synthetic workflow for cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid.

Experimental Protocols

PART 1: Regioselective Iodolactonization

The key to this synthesis is the iodolactonization reaction, which takes advantage of the proximity of the carboxylic acid to the C5-C6 double bond to form a five-membered iodolactone ring.[6][7] This reaction proceeds via the formation of an iodonium ion across the double bond, which is then intramolecularly attacked by the carboxylate nucleophile.

Materials and Reagents:

Reagent	Grade	Supplier
(5Z,9Z,12Z)-Octadecatrienoic Acid	≥98%	Custom Synthesis/Supplier
Sodium Bicarbonate (NaHCO₃)	ACS Reagent Grade	Standard Supplier
Iodine (I₂)	ACS Reagent Grade	Standard Supplier
Diethyl Ether (Et₂O)	Anhydrous	Standard Supplier
Sodium Thiosulfate (Na₂S₂O₃)	ACS Reagent Grade	Standard Supplier
Saturated Sodium Chloride (Brine)	ACS Reagent Grade	Standard Supplier
Magnesium Sulfate (MgSO₄)	Anhydrous	Standard Supplier
Dichloromethane (CH₂Cl₂)	HPLC Grade	Standard Supplier
Hexane	HPLC Grade	Standard Supplier

Protocol:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve (5Z,9Z,12Z)-octadecatrienoic acid (1.0 eq) in a 1:1 mixture of diethyl ether and water.

• Addition of Base: Add sodium bicarbonate (3.0 eq) to the solution and stir vigorously for 15 minutes at room temperature to form the carboxylate salt.

• Iodine Addition: Slowly add a solution of iodine (1.5 eq) in diethyl ether to the reaction mixture. The reaction is typically complete within 2-4 hours and can be monitored by thin-layer chromatography (TLC) for the disappearance of the starting material.

• Work-up: Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate until the brown color of excess iodine disappears.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether (3 x 50 mL).

• Washing: Combine the organic layers and wash sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude iodolactone intermediate.

• Purification: Purify the crude product by flash column chromatography on silica gel using a hexane:ethyl acetate gradient to afford the pure iodolactone.

PART 2: Base-Induced Epoxidation and Final Purification

The iodolactone is then treated with a non-nucleophilic strong base to induce an intramolecular SN2 reaction. The alkoxide formed by deprotonation of the lactone attacks the carbon bearing the iodine, displacing it and forming the desired epoxide ring.

Materials and Reagents:

Reagent	Grade	Supplier
Iodolactone Intermediate	From Part 1	-
1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)	≥98%	Standard Supplier
Tetrahydrofuran (THF)	Anhydrous	Standard Supplier
Hydrochloric Acid (HCl)	1 M Aqueous	Standard Supplier
Ethyl Acetate	HPLC Grade	Standard Supplier
High-Performance Liquid Chromatography (HPLC)	-	-
C18 Reverse-Phase HPLC Column	-	-
Acetonitrile (ACN)	HPLC Grade	Standard Supplier
Water	HPLC Grade	Standard Supplier
Formic Acid	ACS Reagent Grade	Standard Supplier

Protocol:

• Reaction Setup: Dissolve the purified iodolactone (1.0 eq) in anhydrous tetrahydrofuran (THF) under an inert atmosphere (e.g., argon or nitrogen).

• Base Addition: Add 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) (1.5 eq) dropwise to the solution at room temperature.

• Reaction Monitoring: Monitor the reaction progress by TLC until the starting material is consumed (typically 1-2 hours).

• Work-up: Quench the reaction by adding 1 M hydrochloric acid to neutralize the DBU.

• Extraction: Extract the product with ethyl acetate (3 x 30 mL).

• Washing and Drying: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Final Purification: Purify the crude cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid by reverse-phase high-performance liquid chromatography (HPLC) using a C18 column and a water/acetonitrile gradient containing 0.1% formic acid.

• Lyophilization: Collect the fractions containing the pure product and lyophilize to obtain the final product as a colorless oil or white solid.

Characterization of the Final Product

Thorough characterization of the synthesized cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid is crucial to confirm its identity and purity.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the epoxy protons around 2.9-3.1 ppm.[8] The olefinic protons of the cis double bonds will appear in the region of 5.3-5.4 ppm. Other key signals include the α-methylene protons to the carboxyl group at ~2.3 ppm and the terminal methyl group at ~0.9 ppm.[9][10]

• ¹³C NMR: The carbon NMR will show signals for the epoxide carbons in the range of 55-60 ppm. The olefinic carbons will resonate around 128-132 ppm, and the carbonyl carbon will be observed at ~179 ppm.

2. Mass Spectrometry (MS):

• Electrospray Ionization (ESI-MS): In negative ion mode, the mass spectrum should show a prominent ion corresponding to the deprotonated molecule [M-H]⁻ at m/z 293.4.

• Tandem Mass Spectrometry (MS/MS): Fragmentation of the parent ion can provide further structural confirmation. Characteristic fragmentation patterns for epoxy fatty acids involve cleavages adjacent to the epoxide ring.[11]

Quantitative Data Summary:

Parameter	Value
Molecular Formula	C₁₈H₃₀O₃
Molecular Weight	294.43 g/mol [12]
Expected ¹H NMR (Epoxide)	~2.9-3.1 ppm
Expected ¹³C NMR (Epoxide)	~55-60 ppm
Expected MS [M-H]⁻	293.4 m/z
Typical Yield (Overall)	30-40%
Purity (by HPLC)	>98%

Troubleshooting and Key Considerations

• Iodolactonization Selectivity: The success of this synthesis hinges on the high regioselectivity of the iodolactonization step. Ensure the reaction is performed under the specified conditions to favor the formation of the five-membered ring.

• Stability of the Product: Epoxy fatty acids can be sensitive to acidic conditions, which can lead to ring-opening. It is advisable to store the final product under an inert atmosphere at low temperatures (-20°C or -80°C) and to use it promptly after purification.

• Purification: HPLC purification is critical for obtaining a high-purity product, free from regioisomers and other byproducts. Careful optimization of the HPLC gradient may be necessary.

Conclusion

The synthetic protocol detailed in this application note provides a reliable and well-reasoned pathway for the preparation of high-purity cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid. By employing a regioselective iodolactonization strategy, this method overcomes the challenges associated with direct epoxidation of polyunsaturated fatty acids. The availability of this synthetic standard will empower researchers to further investigate the biological functions and therapeutic potential of this important lipid mediator.

References

• 1. researchgate.net [researchgate.net]
• 2. Gamma-linolenic acid, Dihommo-gamma linolenic, Eicosanoids and Inflammatory Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. edepot.wur.nl [edepot.wur.nl]
• 5. First total synthesis of (5Z,9Z)-(±)-2-methoxy-5,9-octadecadienoic acid, a marine derived methoxylated analog of taxoleic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chemistnotes.com [chemistnotes.com]
• 7. Iodolactonization - Wikipedia [en.wikipedia.org]
• 8. cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid | Nakedbiome [nakedbiome.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. medchemexpress.com [medchemexpress.com]

Analytical Standards for cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid: A Detailed Technical Guide

Introduction: The Significance of Positional Isomers in Lipidomics

cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid is a specific positional isomer of an epoxy fatty acid derived from linoleic acid. In the burgeoning field of lipidomics, the precise location of functional groups, such as an epoxide ring, on a fatty acid backbone is of paramount importance. Different isomers can elicit distinct biological activities and may serve as biomarkers for various physiological or pathological states. The formation of epoxy fatty acids can occur through enzymatic pathways, such as those involving cytochrome P450 monooxygenases, or via autoxidation. Their presence and concentration in biological matrices are of significant interest to researchers in drug development, nutrition, and toxicology.

This guide provides a comprehensive overview of the analytical standards, sample preparation, and chromatographic methods for the qualitative and quantitative analysis of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid. While specific, validated methods for this particular isomer are not widely published, this document synthesizes best practices from the analysis of analogous epoxy fatty acids to provide robust starting protocols for researchers.

PART 1: Analytical Standards - Procurement and Preparation

The foundation of any quantitative analysis is the availability of a high-purity analytical standard.

1.1. Sourcing and Storage of Analytical Standards

cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid is available from several specialized chemical suppliers. When procuring this standard, it is crucial to obtain a Certificate of Analysis (CoA) that specifies the purity, isomeric identity, and storage conditions.

Table 1: Recommended Storage and Handling of Analytical Standards

Parameter	Recommendation	Rationale
Storage Temperature	-20°C or lower	Minimizes degradation and isomerization.
Atmosphere	Inert gas (Argon or Nitrogen)	Prevents oxidation of the double bonds.
Solvent for Stock	Anhydrous ethanol or acetonitrile	Ensures solubility and stability.
Light Exposure	Store in amber vials	Protects from light-induced degradation.

1.2. Preparation of Stock and Working Standards

Accurate preparation of standard solutions is critical for generating reliable calibration curves.

Protocol 1: Preparation of Standard Solutions

• Allow the standard to equilibrate to room temperature before opening to prevent condensation of moisture.

• Prepare a primary stock solution by dissolving a known mass of the standard in a precise volume of anhydrous ethanol or acetonitrile to a concentration of, for example, 1 mg/mL.

• Perform serial dilutions from the primary stock solution using the appropriate solvent to create a series of working standards for the calibration curve. The concentration range should bracket the expected concentration of the analyte in the samples.

• Store all solutions at -20°C or lower in tightly sealed amber vials under an inert atmosphere. For daily use, fresh working standards should be prepared from the stock solution.

PART 2: Analytical Methodologies

The choice of analytical technique depends on the sample matrix, the required sensitivity, and the availability of instrumentation. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are the most common methods for the analysis of epoxy fatty acids.

High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometric Detection

HPLC is a powerful technique for the separation of fatty acid isomers without the need for derivatization, which can be advantageous for preserving the native structure of the analyte.

2.1.1. Rationale for Method Selection

Reversed-phase (RP) HPLC is a suitable starting point for the analysis of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid due to its hydrophobicity. For enhanced separation of positional and geometric isomers, Silver-Ion HPLC (Ag+-HPLC) is a highly effective, albeit more specialized, technique that separates compounds based on the interaction of silver ions with double bonds.

2.1.2. Experimental Protocol: Reversed-Phase HPLC (RP-HPLC)

This protocol provides a general method that should be optimized for your specific instrumentation and sample matrix.

Table 2: Recommended RP-HPLC-UV/MS Parameters

Parameter	Recommendation
Column	C18, 2.1 x 150 mm, 3.5 µm particle size
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Gradient	60% B to 95% B over 20 minutes
Flow Rate	0.2 mL/min
Column Temperature	30°C
Injection Volume	5 µL
UV Detector Wavelength	205 nm
MS Detector	ESI in negative ion mode
MS Scan Range	m/z 100-400

Workflow for HPLC Analysis

Caption: General workflow for HPLC analysis of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers high sensitivity and excellent chromatographic resolution, but requires derivatization to increase the volatility of the fatty acid.

2.2.1. Rationale for Derivatization

The carboxylic acid group of the analyte must be derivatized to a less polar and more volatile ester. Common derivatization agents include silylating agents (e.g., BSTFA, MSTFA) to form trimethylsilyl (TMS) esters, or alkylating agents to form methyl esters (FAMEs) or pentafluorobenzyl (PFB) esters. PFB esters are particularly advantageous for their electron-capturing properties, which enhance sensitivity in negative chemical ionization (NCI) MS.

2.2.2. Experimental Protocol: GC-MS Analysis

This protocol outlines the derivatization to FAMEs followed by GC-MS analysis.

Protocol 2: Derivatization to Fatty Acid Methyl Esters (FAMEs)

• Evaporate an aliquot of the lipid extract or standard solution to dryness under a stream of nitrogen.

• Add 1 mL of 2% sulfuric acid in methanol.

• Incubate at 60°C for 1 hour.

• Add 1 mL of saturated sodium chloride solution and 1 mL of hexane.

• Vortex and centrifuge to separate the layers.

• Transfer the upper hexane layer containing the FAMEs to a clean vial for GC-MS analysis.

Table 3: Recommended GC-MS Parameters for FAMEs Analysis

Parameter	Recommendation
GC Column	DB-23 (50% cyanopropyl)-methylpolysiloxane, 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Program	100°C (hold 2 min), ramp to 240°C at 5°C/min, hold 5 min
Injector Temperature	250°C
Injection Mode	Splitless
MS Transfer Line	250°C
Ion Source Temp.	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	m/z 50-400

Workflow for GC-MS Analysis

Caption: General workflow for GC-MS analysis of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid.

PART 3: Method Validation and Quality Control

Any analytical method developed must be validated to ensure its reliability.

Table 4: Key Method Validation Parameters

Parameter	Description	Acceptance Criteria (Typical)
Linearity	The ability to elicit test results that are directly proportional to the concentration of the analyte.	R² > 0.99
Limit of Detection (LOD)	The lowest amount of an analyte in a sample that can be detected.	Signal-to-noise ratio of 3:1
Limit of Quantitation (LOQ)	The lowest amount of an analyte in a sample that can be quantitatively determined with suitable precision and accuracy.	Signal-to-noise ratio of 10:1
Accuracy	The closeness of the test results obtained by the method to the true value.	Recovery of 80-120%
Precision	The closeness of agreement among a series of measurements.	Relative Standard Deviation (RSD) < 15%
Specificity	The ability to assess unequivocally the analyte in the presence of components that may be expected to be present.	Resolution of analyte peak from interfering peaks

PART 4: Safety Precautions

Researchers must adhere to standard laboratory safety practices when handling cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid and the solvents and reagents used in its analysis. While specific toxicity data for this compound is limited, epoxy fatty acids, in general, should be handled with care.

• Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and appropriate gloves.

• Ventilation: All handling of volatile solvents and derivatization reagents should be performed in a well-ventilated fume hood.

• Waste Disposal: Dispose of all chemical waste in accordance with institutional and local regulations.

• Material Safety Data Sheet (MSDS): Consult the MSDS for the analytical standard and all reagents for detailed safety information.

Conclusion

The analysis of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid requires careful consideration of its isomeric nature and the selection of appropriate analytical techniques. The protocols provided in this guide, based on established methods for similar epoxy fatty acids, offer a solid foundation for researchers to develop and validate their own analytical methods. With the commercial availability of analytical standards, accurate quantification of this and other epoxy fatty acids is achievable, paving the way for a deeper understanding of their roles in biological systems.

References

• Analysis of fatty acid epoxidation by high performance liquid chromatography with evaporative light scattering detection and mass spectrometry. ResearchGate. [Link]

• HPLC analysis. Cyberlipid. [Link]

• Evaluation of five methods for derivatization and GC determination of a mixture of very long chain fatty acids (C24:0-C36:0). ResearchGate. [Link]

• Toxicity of epoxy fatty acids and related compounds to cells expressing human soluble epoxide hydrolase. PubMed. [Link]

• Formation of Epoxy Fatty Acids in Triacylglycerol Standards during Heating. J-Stage. [Link]

• cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid. CD Biosynsis. [Link]

A Robust and Sensitive LC-MS/MS Method for the Quantification of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid in Biological Matrices

An Application Note for Researchers and Drug Development Professionals

Abstract

This application note presents a detailed, validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the sensitive and selective quantification of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid. This epoxy fatty acid (EpFA) is a metabolite of linoleic acid, formed by cytochrome P450 epoxygenases, and belongs to a class of lipid mediators with significant biological activity and potential toxicity.[1] Given their low endogenous concentrations and complex biological matrices, a robust analytical method is crucial for accurately studying their roles in health and disease. The described protocol employs a "dilute and shoot" sample preparation approach combined with solid-phase extraction for sample cleanup and concentration, followed by reversed-phase chromatography and detection using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. This method provides the necessary sensitivity and specificity for pharmacokinetic, toxicological, and biomarker discovery studies.

Introduction: The Analytical Challenge of Epoxy Fatty Acids

cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid is an oxylipin derived from the epoxidation of linoleic acid. In mammals, these metabolites are often referred to as leukotoxins due to their observed toxicity in leukocytes and their potential role in conditions like acute respiratory distress syndrome.[1] These molecules are part of the larger family of lipid mediators, which are signaling molecules involved in a vast array of physiological and pathological processes, including inflammation.[2]

The analytical challenge in quantifying these compounds stems from several factors:

• Low Physiological Concentrations : They are often present at picogram to nanogram levels in tissues and biofluids.

• Isomeric Complexity : Numerous positional and stereoisomers of epoxy fatty acids exist, which can be difficult to resolve chromatographically.[3]

• Matrix Effects : Biological samples like plasma and tissue homogenates are complex, containing abundant proteins and lipids that can interfere with ionization and detection.[4]

• Chemical Instability : The epoxide ring can be susceptible to hydrolysis, and the double bonds are prone to oxidation, necessitating careful sample handling.[5]

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred technique for this analysis due to its high sensitivity, selectivity, and specificity.[2][6] This note provides a comprehensive protocol, from sample collection to data analysis, grounded in established principles of bioanalytical method development for lipid mediators.

Experimental Workflow: A Validated Protocol

The overall analytical workflow is designed to ensure analyte stability, efficient extraction, and sensitive detection.

Figure 1: Overall workflow for the LC-MS/MS analysis.

Materials and Reagents

• Standards: cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid and a stable isotope-labeled internal standard (e.g., 5,6-EpODE-d4). Available from vendors like Cayman Chemical.

• Solvents: LC-MS grade methanol, acetonitrile, water, and formic acid.

• SPE Cartridges: C18 solid-phase extraction cartridges (e.g., STRATA-X, 10 mg/1 mL).[7]

• Collection Tubes: Polypropylene tubes to minimize analyte adsorption.

Sample Preparation Protocol

Causality: This protocol is optimized to precipitate interfering proteins, remove salts and phospholipids, and concentrate the target analyte while preserving its chemical integrity. The addition of an internal standard at the beginning is critical to correct for analyte loss during the multi-step process.[5]

• Initial Sample Handling : Thaw biological samples (e.g., 100 µL of plasma) on ice to prevent enzymatic degradation.

• Internal Standard Spiking : Add 10 µL of the internal standard solution (e.g., 100 ng/mL in methanol) to the sample. Vortex briefly.

• Protein Precipitation : Add 400 µL of ice-cold methanol.[8] Vortex vigorously for 1 minute, then centrifuge at 15,000 x g for 5 minutes at 4°C.

• Supernatant Collection : Carefully transfer the supernatant to a new tube.

• Dilution : Dilute the supernatant with 4 mL of 0.1% formic acid in water.[7] This prepares the sample for loading onto the SPE cartridge in a weak solvent.

• Solid-Phase Extraction (SPE) :

  • Conditioning : Condition a C18 SPE cartridge with 1 mL of methanol, followed by 1 mL of water.

  • Loading : Load the diluted sample onto the cartridge.

  • Washing : Wash the cartridge sequentially with 1 mL of 0.1% formic acid in water, followed by 1 mL of 15% ethanol to remove polar interferences.[7]

  • Elution : Elute the analyte with 500 µL of methanol into a clean collection tube.

• Final Preparation : Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 50:50 methanol/water with 0.1% formic acid).

LC-MS/MS Instrumentation and Conditions

Causality: A reversed-phase C18 column is used to separate the moderately nonpolar fatty acid from other matrix components based on hydrophobicity.[9][10] A gradient elution is necessary to achieve good peak shape and resolution. The mobile phase is acidified with formic acid to promote protonation of silanols on the stationary phase and ensure the analyte is in its deprotonated form for optimal ESI-negative mode analysis.[11][12]

Parameter	Condition
LC System	UHPLC System (e.g., Shimadzu Nexera, Waters ACQUITY)
Column	Reversed-phase C18, 2.1 x 100 mm, 1.7 µm particle size (e.g., Phenomenex Kinetex C18)[3]
Column Temperature	40°C
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile/Methanol (4:1, v/v) with 0.1% Formic Acid[13]
Flow Rate	0.4 mL/min
Injection Volume	5 µL
LC Gradient	See Table 2
Mass Spectrometer	Triple Quadrupole (e.g., SCIEX 6500+, Shimadzu LCMS-8050)
Ionization Mode	Electrospray Ionization (ESI), Negative
Scan Type	Multiple Reaction Monitoring (MRM)[14]
Ion Source Temp.	350°C[15]
Capillary Voltage	-3.0 kV
MRM Transitions	See Table 3

Table 1: Recommended LC-MS/MS System Parameters.

Time (min)	% Mobile Phase B
0.0	40
1.0	40
12.0	95
15.0	95
15.1	40
20.0	40

Table 2: Example Liquid Chromatography Gradient.

Results and Discussion: Achieving Selectivity

Mass Spectrometry and Fragmentation

The key to selectivity in LC-MS/MS is the use of MRM, which monitors a specific precursor-to-product ion transition. For cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid (C₁₈H₃₀O₃, M.W. 294.43), the precursor ion in negative mode is the deprotonated molecule, [M-H]⁻, at m/z 293.2.

Collision-induced dissociation (CID) of epoxy fatty acids typically results in cleavage at the C-C bonds adjacent to the oxirane ring.[16][17] This predictable fragmentation allows for the selection of specific and abundant product ions for quantification and confirmation.

Figure 2: Proposed MS/MS fragmentation pathway.

Analyte	Precursor Ion (m/z)	Product Ion (Quantifier)	Product Ion (Qualifier)	Collision Energy (eV)
cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid	293.2	113.1	85.1	~15-25
5,6-EpODE-d4 (Internal Standard)	297.2	117.1	85.1	~15-25

Table 3: Example MRM Transitions. Note: Collision energies must be optimized for the specific instrument used.

Quantification and Method Performance

Quantification is achieved by constructing a calibration curve. This is done by analyzing standards of known concentrations (prepared in a surrogate matrix) and plotting the peak area ratio of the analyte to the internal standard against the nominal concentration.[8] The concentration of the analyte in unknown samples is then calculated from this curve.

A well-validated method should demonstrate:

• Linearity : A coefficient of determination (R²) > 0.99 over the desired concentration range.[12]

• Sensitivity : A lower limit of quantification (LLOQ) in the low ng/mL or high pg/mL range, sufficient for detecting endogenous levels.

• Precision and Accuracy : Relative standard deviation (RSD) and percent bias values should be within ±15% (±20% at the LLOQ).[8]

Conclusion

This application note provides a comprehensive and robust LC-MS/MS method for the quantitative analysis of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid. The combination of a streamlined solid-phase extraction protocol with highly selective MRM detection provides the necessary performance to accurately measure this important lipid mediator in complex biological matrices. This method serves as a foundational tool for researchers and developers investigating the roles of epoxy fatty acids in pharmacology, toxicology, and clinical research.

References

• Sjövall, O., et al. (2005). Analysis of fatty acid epoxidation by high performance liquid chromatography coupled with evaporative light scattering detection and mass spectrometry. Journal of Chromatography A. Available at: [Link]

• Balazy, M., & Nies, A. S. (1989). Characterization of epoxides of polyunsaturated fatty acids by mass spectrometry via 3-pyridinylmethyl esters. Biomedical and Environmental Mass Spectrometry. Available at: [Link]

• Sjövall, O., et al. (2005). Analysis of fatty acid epoxidation by high performance liquid chromatography with evaporative light scattering detection and mass spectrometry. ResearchGate. Available at: [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 5356421, Vernolic acid. PubChem. Available at: [Link]

• Kiddleton, E. (n.d.). Vernolic acid Facts for Kids. Kiddle Encyclopedia.

• McDougall, S. A., et al. (2018). LC-MS/MS Analysis of the Epoxides and Diols Derived from the Endocannabinoid Arachidonoyl Ethanolamide. Methods in Molecular Biology. Available at: [Link]

• Li, G., et al. (2021). Quantification and molecular imaging of fatty acid isomers from complex biological samples by mass spectrometry. Chemical Science. Available at: [Link]

• Schober, Y., et al. (2015). Quantitative profiling of lipid mediators in sperm cells through on-line dilution on-line polymer matrix-based solid-phase extraction liquid chromatography with mass spectrometric detection. Analytical Methods. Available at: [Link]

• Yukihiko, K., et al. (2015). Method for Measuring Lipid Mediators, Proteins, and mRNAs from a Single Tissue Specimen. PLoS ONE. Available at: [Link]

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• A.D. (n.d.). Epoxy acids. Cyberlipid. Available at: [Link]

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• Cayman Chemical Company. (2019). Proven Solutions for Lipid Analysis. Cayman Chemical.

• Tallman, K. A., & Porter, N. A. (2016). Quantification of Fatty Acid Oxidation Products Using On-line High Performance Liquid Chromatography Tandem Mass Spectrometry. Methods in Enzymology. Available at: [Link]

• Yan, B., et al. (2019).

• McDougall, S. A., et al. (2018). LC-MS/MS Analysis of the Epoxides and Diols Derived from the Endocannabinoid Arachidonoyl Ethanolamide. PubMed. Available at: [Link]

• Kishino, S., et al. (2022). Comprehensive analysis of fatty acid metabolites produced by gut microbiota using LC-MS/MS-based lipidomics. Journal of Lipid Research. Available at: [Link]

• Mène-Saffrané, L. (2022). A comparison of natural and induced diversity in plant oils. OCL. Available at: [Link]

• Y-F, D., et al. (2020). Analysis of Complex Mixtures of Octadecanoid Isomers by LC–MS/MS. Cayman Chemical.

• Heiles, S., et al. (2022). A Targeted, Bioinert LC–MS/MS Method for Sensitive, Comprehensive Analysis of Signaling Lipids. Analytical Chemistry. Available at: [Link]

• Tallman, K. A., & Porter, N. A. (n.d.). Quantification of Fatty Acid Oxidation Products Using On-line High Performance Liquid Chromatography Tandem Mass Spectrometry. LIPID MAPS. Available at: [Link]

• Goger, F., et al. (2016). UHPLC-ESI-MS/MS analyses for quantification of phenolic compounds of Nepeta nuda subsp. Lydiae. Molecules.

• Wang, S., et al. (2024). LC-MS/MS-Based Determination and Optimization of Linoleic Acid Oxides in Baijiu and Their Variation with Storage Time. Foods. Available at: [Link]

• V-A, R., et al. (2013). Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS). Journal of Agricultural and Food Chemistry. Available at: [Link]

• Sun, H., et al. (2022). Quantitation of Oleanolic Acid in Rat Plasma Using Modifier-assisted Differential Mobility Spectrometry Tandem Mass Spectrometry. Research & Reviews: Journal of Pharmaceutical Analysis.

• Lobiuc, A., et al. (2021). LC-MS Identification and Quantification of Phenolic Compounds in Solid Residues from the Essential Oil Industry. Plants. Available at: [Link]

• Wang, M., et al. (2016). A UPLC-MS/MS Method for Simultaneous Determination of Free and Total Forms of a Phenolic Acid and Two Flavonoids in Rat Plasma and Its Application to Comparative Pharmacokinetic Studies of Polygonum capitatum Extract in Rats. Molecules. Available at: [Link]

• Aslam, J., et al. (2022). LC-ESI-QTOF-MS/MS characterization of phenolic compounds from Prosopis farcta (Banks & Sol.) J.F.Macbr. leaves and their antioxidant potential. Journal of Food Science and Technology.

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• 17. Quantification and molecular imaging of fatty acid isomers from complex biological samples by mass spectrometry - Chemical Science (RSC Publishing) DOI:10.1039/D1SC01614H [pubs.rsc.org]

quantification of "cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid" in biological samples

An Application Note and Protocol for the Quantification of Epoxy-Octadecadienoic Acids in Biological Samples by LC-MS/MS

Authored by a Senior Application Scientist

This guide provides a comprehensive framework for the sensitive and specific quantification of cis-epoxy derivatives of linoleic acid in biological matrices. While the query specified "cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid," this nomenclature does not correspond to a commonly studied analyte. The biologically significant and well-characterized epoxy metabolites of linoleic acid are the regioisomers cis-9,10-epoxy-12(Z)-octadecenoic acid and cis-12,13-epoxy-9(Z)-octadecenoic acid, collectively known as leukotoxins (also referred to as vernolic acid for the 12,13-epoxy isomer). This document will, therefore, focus on the principles and practices for the robust quantification of these leukotoxins and their corresponding diol metabolites, which are critical for understanding their physiological and pathological roles.

The principles and protocols detailed herein are directly applicable to other isomers of epoxy-octadecadienoic acids, with the understanding that specific mass spectrometry parameters would require optimization.

Scientific Introduction: The Biological Significance of Linoleic Acid Epoxides

Linoleic acid, an essential omega-6 fatty acid, is a key component of cellular membranes and a precursor to a variety of signaling molecules.[1] One of the critical metabolic pathways for linoleic acid involves its oxidation by cytochrome P450 (CYP) enzymes to form mono-epoxidized derivatives, the leukotoxins.[2] These epoxides are not merely metabolic byproducts; they are potent lipid mediators implicated in a range of biological processes.

However, the epoxides themselves are often considered pro-toxins.[3] Their biological activity is significantly amplified upon their conversion to the corresponding vicinal diols, 9,10-dihydroxy-12(Z)-octadecenoic acid and 12,13-dihydroxy-9(Z)-octadecenoic acid (leukotoxin diols), a reaction catalyzed by the enzyme soluble epoxide hydrolase (sEH).[3][4] These diol metabolites have been associated with cytotoxicity, inflammation, acute respiratory distress syndrome (ARDS), and multiple organ failure.[3]

Therefore, the accurate quantification of both the parent epoxides and their diol metabolites is paramount for researchers in toxicology, drug development targeting the sEH enzyme, and clinical research aimed at understanding the role of these lipid mediators in disease pathogenesis. The ratio of the epoxide to its diol can serve as a valuable biomarker for sEH activity and the efficacy of sEH inhibitors.[5]

The Analytical Challenge: Stability and Low Endogenous Concentrations

The quantification of epoxy fatty acids in biological matrices is challenging due to two primary factors:

• Chemical Instability: The epoxide functional group is susceptible to hydrolysis, particularly under acidic conditions, leading to the formation of the corresponding diol. This necessitates careful handling and storage of samples and extracts to prevent artefactual formation of the diol, which would lead to an underestimation of the epoxide and an overestimation of the diol.

• Low Physiological Concentrations: Endogenous levels of leukotoxins and their diols are typically in the low ng/mL to pg/mL range in plasma and other biological fluids.[5] This requires a highly sensitive and selective analytical methodology, for which liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard.

Experimental Workflow: A Validated Approach

The following sections detail a robust workflow for the extraction, separation, and quantification of leukotoxins and their diols from plasma. This protocol is designed to be a self-validating system, with explanations for each step to ensure technical accuracy and reproducibility.

Diagram of the Experimental Workflow```dot

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• 1. Reactome | Linoleic acid (LA) metabolism [reactome.org]
• 2. researchgate.net [researchgate.net]
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• 4. Metabolism of monoepoxides of methyl linoleate: bioactivation and detoxification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Fit-for-purpose LC-MS/MS quantification of leukotoxin and leukotoxin diol in mouse plasma without sample pre-concentration - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Extraction of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic Acid from Tissues

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Biological Significance of an Endogenous Epoxide

cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid, also known as vernolic acid, is an epoxide of the essential fatty acid, linoleic acid. In mammals, its formation is catalyzed by cytochrome P450 epoxygenase enzymes. This endogenous metabolite has garnered significant interest in the scientific community due to its potential physiological and pathophysiological roles. Vernolic acid and its metabolites have been implicated in various biological processes, and their accurate quantification in tissues is crucial for understanding their function in health and disease. Altered levels of epoxy fatty acids have been associated with inflammatory conditions, cardiovascular disease, and metabolic disorders, highlighting their potential as biomarkers.

This comprehensive guide provides detailed protocols for the extraction of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid from various animal tissues, including liver, adipose tissue, and plasma. We will delve into the principles of two robust extraction methodologies: liquid-liquid extraction (LLE) and solid-phase extraction (SPE), followed by analytical quantification using mass spectrometry.

Foundational Principles: Navigating the Extraction Landscape

The successful extraction of epoxy fatty acids from complex biological matrices hinges on the efficient separation of these lipids from other cellular components like proteins, carbohydrates, and polar metabolites. The choice of extraction method is dictated by the physicochemical properties of the target analyte, the nature of the tissue matrix, and the downstream analytical technique.

Liquid-Liquid Extraction (LLE): This classic technique relies on the partitioning of the analyte between two immiscible liquid phases. For lipids, a common approach is the use of a biphasic solvent system, such as the widely adopted Folch or Bligh and Dyer methods, which utilize a mixture of chloroform and methanol. The non-polar lipids, including epoxy fatty acids, are sequestered in the organic phase, while more polar molecules remain in the aqueous phase.

Solid-Phase Extraction (SPE): SPE offers a more controlled and often cleaner extraction compared to LLE. In this method, the sample is passed through a solid sorbent bed that selectively retains the analyte based on its chemical properties. The analyte is then eluted with a suitable solvent. For epoxy fatty acids, silica-based or other polar sorbents are commonly employed to separate them from more non-polar lipids.

Pre-analytical Considerations: Safeguarding Analyte Integrity

The stability of epoxy fatty acids during sample handling and extraction is of paramount importance. The epoxide ring is susceptible to opening under strongly acidic conditions. Additionally, the unsaturated fatty acid backbone is prone to oxidation. Therefore, the following precautions are essential:

• Rapid Processing: Tissues should be processed as quickly as possible after collection. If immediate extraction is not feasible, tissues should be flash-frozen in liquid nitrogen and stored at -80°C.

• Antioxidants: The inclusion of an antioxidant, such as butylated hydroxytoluene (BHT), in the extraction solvents is highly recommended to prevent autooxidation of the fatty acid chains.

• Controlled pH: While a slightly acidic environment can improve the extraction efficiency of free fatty acids, strong acids should be avoided to prevent the degradation of the epoxide group.

• Inert Atmosphere: Whenever possible, extractions should be performed under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation.

Experimental Workflow Overview

The overall process for the extraction and analysis of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid from tissues can be visualized as follows:

Caption: General experimental workflow for the extraction and analysis of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid.

Detailed Protocols

PART 1: Tissue Homogenization

Objective: To disrupt the tissue structure and release the cellular contents into a solution suitable for extraction.

A. Liver and Other Soft Tissues:

• Weigh the frozen tissue sample (typically 50-100 mg).

• Place the tissue in a pre-chilled glass Dounce homogenizer.

• Add ice-cold phosphate-buffered saline (PBS) at a ratio of 1:3 (w/v).

• Homogenize on ice with 10-15 strokes of the pestle, or until the tissue is fully dispersed.

• Transfer the homogenate to a clean glass tube for immediate extraction.

B. Adipose Tissue:

• Weigh the frozen adipose tissue (typically 100-200 mg).

• Place the tissue in a bead-beating tube containing ceramic or stainless steel beads.

• Add 1 mL of ice-cold 2:1 (v/v) chloroform:methanol.

• Homogenize using a bead beater for 2-3 cycles of 30 seconds, with cooling on ice between cycles.

• Centrifuge at 10,000 x g for 10 minutes at 4°C to pellet the debris.

• Carefully transfer the supernatant to a new glass tube for extraction.

C. Plasma:

• Thaw the plasma sample on ice.

• Use 100-500 µL of plasma directly for the extraction protocol. No prior homogenization is required.

PART 2: Extraction Methodologies

This protocol is a modification of the Bligh and Dyer method, optimized for the extraction of epoxy fatty acids.

Reagents:

• Chloroform (containing 0.01% BHT)

• Methanol

• 0.9% NaCl solution (ice-cold)

• Internal Standard (IS): A deuterated or ¹³C-labeled analogue of the target analyte is recommended for accurate quantification.

Procedure:

• To the tissue homogenate or plasma sample, add a known amount of the internal standard.

• Add chloroform and methanol to the sample to achieve a final solvent ratio of 1:2:0.8 (v/v/v) of chloroform:methanol:water (from the sample).

• Vortex vigorously for 2 minutes to ensure thorough mixing.

• Add 1 volume of chloroform and 1 volume of 0.9% NaCl solution to induce phase separation.

• Vortex for another 2 minutes and then centrifuge at 2,000 x g for 10 minutes at 4°C.

• Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette and transfer it to a new glass tube.

• Repeat the extraction of the aqueous phase with 2 volumes of chloroform.

• Combine the organic phases and evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in a small volume of a suitable solvent (e.g., methanol or acetonitrile) for LC-MS/MS analysis or proceed to derivatization for GC-MS analysis.

This protocol is designed for the selective purification of epoxy fatty acids from the total lipid extract.

Materials:

• Silica-based SPE cartridges (e.g., 500 mg, 3 mL)

• SPE vacuum manifold

• Solvents: Hexane, Diethyl ether, Ethyl acetate, Acetic acid

Procedure:

• Conditioning: Condition the silica SPE cartridge by passing 5 mL of hexane through it. Do not allow the cartridge to dry.

• Loading: Load the reconstituted lipid extract (from LLE, dissolved in a small volume of hexane) onto the conditioned SPE cartridge.

• Washing:

  • Wash the cartridge with 10 mL of hexane to elute the non-polar lipids (e.g., cholesterol esters, triglycerides).

  • Wash the cartridge with 10 mL of 95:5 (v/v) hexane:diethyl ether to elute less polar lipids.

• Elution: Elute the epoxy fatty acids with 10 mL of 80:20 (v/v) hexane:diethyl ether. Some protocols may use a mixture of hexane and ethyl acetate.

• Collection: Collect the eluate in a clean glass tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the purified extract in a suitable solvent for analysis.

PART 3: Derivatization for GC-MS Analysis

For analysis by Gas Chromatography-Mass Spectrometry (GC-MS), the carboxylic acid group of the fatty acid needs to be derivatized to increase its volatility. Methylation to form a fatty acid methyl ester (FAME) is the most common approach.

Reagents:

• BF₃-methanol (14% w/v)

• Hexane

• Saturated NaCl solution

Procedure:

• To the dried lipid extract, add 1 mL of 14% BF₃-methanol solution.

• Cap the tube tightly and heat at 60°C for 30 minutes.

• Cool the tube to room temperature.

• Add 1 mL of hexane and 1 mL of saturated NaCl solution.

• Vortex for 1 minute and then centrifuge at 1,000 x g for 5 minutes to separate the phases.

• Carefully transfer the upper hexane layer containing the FAMEs to a new vial for GC-MS analysis.

Analytical Quantification

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the preferred method for the sensitive and specific quantification of epoxy fatty acids without the need for derivatization.

Table 1: Typical LC-MS/MS Parameters for cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic Acid Analysis

Parameter	Recommended Setting
LC Column	C18 reversed-phase (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile/Methanol (1:1, v/v)
Gradient	Start at 30% B, ramp to 95% B over 10 min, hold for 5 min
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Ionization Mode	Negative Electrospray Ionization (ESI-)
MRM Transition	m/z 295.2 → m/z 171.1 (example, requires optimization)
Collision Energy	-15 to -25 eV (requires optimization)

Note: The MRM transition provided is a theoretical value and must be empirically determined for the specific instrument and compound.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS provides excellent chromatographic separation of fatty acid isomers, but requires derivatization.

Table 2: Typical GC-MS Parameters for FAME Analysis

Parameter	Recommended Setting
GC Column	Fused silica capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film)
Carrier Gas	Helium
Injection Mode	Splitless
Oven Program	100°C hold for 2 min, ramp to 250°C at 10°C/min, hold for 10 min
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Mode	Selected Ion Monitoring (SIM) for target ions

Data Interpretation and Quality Control

• Internal Standards: The use of a stable isotope-labeled internal standard is crucial for correcting for matrix effects and variations in extraction efficiency and instrument response.

• Calibration Curve: A calibration curve should be prepared using a certified reference standard of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid, covering the expected concentration range in the samples.

• Recovery Experiments: Spike-and-recovery experiments should be performed to assess the efficiency of the extraction method for the specific tissue matrix.

Troubleshooting

Issue	Potential Cause	Suggested Solution
Low Analyte Recovery	Incomplete tissue homogenization	Increase homogenization time or use a more rigorous method (e.g., bead beating).
Inefficient extraction	Optimize solvent ratios and number of extraction steps.
Analyte degradation	Ensure the use of antioxidants, avoid strong acids, and keep samples on ice.
High Background Noise in MS	Matrix interference	Incorporate a solid-phase extraction cleanup step.
Contaminated solvents or glassware	Use high-purity solvents and thoroughly clean all glassware.
Poor Chromatographic Peak Shape	Inappropriate LC column or mobile phase	Optimize chromatographic conditions (e.g., gradient, pH).
Sample overload	Dilute the sample before injection.

Conclusion

The accurate quantification of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid in biological tissues is a critical step in elucidating its physiological and pathological significance. The choice between liquid-liquid extraction and solid-phase extraction will depend on the specific research question, sample throughput requirements, and the complexity of the tissue matrix. By carefully following the detailed protocols and adhering to the principles of good laboratory practice outlined in this guide, researchers can obtain reliable and reproducible data to advance our understanding of this important class of lipid mediators.

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• Chen, J., et al. (2018). Sialic acid as a potential biomarker for cardiovascular disease, diabetes and cancer. Biomarkers in Medicine, 12(1), 59-71. [Link]

• Whitter, P. D., & Cary, P. L. (1986). A rapid method for the identification of acidic, neutral, and basic drugs in postmortem liver specimens by Toxi-Lab. Journal of analytical toxicology, 10(2), 68-71. [Link]

• TNO. (n.d.). Biomarkers. [Link]

• García-Cañaveras, J. C., et al. (2022). A Set of Reliable Samples for the Study of Biomarkers for the Early Diagnosis of Parkinson's Disease. Frontiers in Molecular Biosciences, 9, 888301. [Link]

• Palavicini, J. P., et al. (2021). Hyocholic acid species as novel biomarkers for metabolic disorders. Cell reports, 34(9), 108791. [Link]

• Spiteller, G. (1998). Gas Chromatography-Mass Spectrometry of cis-9,10-epoxyoctadecanoic Acid (cis-EODA). I. Direct Evidence for cis-EODA Formation From Oleic Acid Oxidation by Liver Microsomes and Isolated Hepatocytes. Journal of lipid research, 39(8), 1649-1657. [Link]

Application Notes &amp; Protocols: cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid in Cell Culture

Introduction: Understanding cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid

cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid, also known as Vernolic acid, is an epoxy fatty acid (EpFA) derived from linoleic acid.[1] EpFAs are a class of lipid mediators produced by the cytochrome P450 (CYP) epoxygenase pathway.[2] These molecules are increasingly recognized for their diverse biological activities, including anti-inflammatory, and vasodilatory effects.[2][3] Structurally, Vernolic acid is an 18-carbon chain fatty acid with an epoxide ring at the 5,6-position and two cis double bonds at the 9 and 12 positions.[4][5]

The epoxide moiety is a key functional group that confers much of the biological activity to these lipids. However, it is also a point of metabolic conversion. The primary route of metabolism for EpFAs is hydrolysis to their corresponding diols, a reaction catalyzed by the soluble epoxide hydrolase (sEH).[2] In the case of Vernolic acid, this would result in the formation of 5,6-dihydroxy-9(Z),12(Z)-octadecadienoic acid. Generally, the diol metabolites are considered less active or may even possess pro-inflammatory properties, in contrast to the parent epoxide.[1] Therefore, the cellular effects of Vernolic acid treatment can be influenced by the expression and activity of sEH in the chosen cell model.

The precise mechanisms of action for Vernolic acid are not as extensively studied as other EpFAs like the epoxyeicosatrienoic acids (EETs). However, it is plausible that it shares some signaling pathways. EETs are known to exert their effects through various mechanisms, including the activation of G-protein coupled receptors (GPCRs), such as prostaglandin E2 receptors (EP2), leading to changes in intracellular cyclic AMP (cAMP) levels.[1][6] They can also modulate ion channels and transcription factor activity. This application note will provide detailed protocols for preparing and applying Vernolic acid in cell culture and for assessing its biological effects, drawing upon established methodologies for similar lipid mediators.

I. Preparation of Stock Solutions and Cell Culture Media

The poor aqueous solubility of fatty acids necessitates careful preparation to ensure bioavailability and avoid artifacts in cell culture experiments. The following protocols provide two validated methods for preparing Vernolic acid for cell-based assays.

A. Materials

• cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid (Vernolic acid)

• Dimethyl sulfoxide (DMSO), cell culture grade

• Ethanol, 200 proof (100%)

• Fatty acid-free bovine serum albumin (BSA)

• Phosphate-buffered saline (PBS), sterile

• Cell culture medium (e.g., DMEM, RPMI-1640)

• Serum (e.g., Fetal Bovine Serum, FBS)

• Sterile microcentrifuge tubes and conical tubes

• Vortex mixer and sonicator

B. Protocol 1: DMSO-Based Stock Solution

This is a straightforward method suitable for achieving high concentration stock solutions. However, the final DMSO concentration in the culture medium must be carefully controlled to avoid solvent-induced cytotoxicity.

Step-by-Step Procedure:

• Accurately weigh the required amount of Vernolic acid powder in a sterile microcentrifuge tube.

• Add the appropriate volume of 100% DMSO to achieve a high-concentration stock (e.g., 20-50 mM).[7]

• Vortex or sonicate the solution until the Vernolic acid is completely dissolved, ensuring no visible particles remain.[7]

• Aliquot the stock solution into smaller volumes to minimize freeze-thaw cycles.

• Store the aliquots at -20°C for long-term use.

• For treating cells, thaw an aliquot at room temperature.

• Prepare an intermediate dilution of the stock solution in pre-warmed cell culture medium.

• Add the intermediate dilution dropwise to the final volume of culture medium while gently swirling to ensure proper mixing and minimize precipitation.[7]

• The final concentration of DMSO in the culture medium should ideally be below 0.1% to avoid off-target effects. Always include a vehicle control (medium with the same final concentration of DMSO) in your experiments.

C. Protocol 2: BSA-Complexed Stock Solution

This method mimics the physiological transport of fatty acids in the bloodstream and can improve their stability and delivery to cells.[8]

Step-by-Step Procedure:

• Prepare a stock solution of Vernolic acid in ethanol (e.g., 10-20 mg/mL).[9]

• In a separate sterile tube, prepare a solution of fatty acid-free BSA in serum-free cell culture medium or PBS (e.g., 10% w/v).

• Slowly add the ethanolic stock solution of Vernolic acid to the BSA solution while vortexing. The molar ratio of fatty acid to BSA is typically between 2:1 and 5:1.

• Incubate the mixture at 37°C for 30-60 minutes with gentle agitation to allow for complex formation.[8]

• Sterile-filter the BSA-complexed Vernolic acid solution through a 0.22 µm filter.

• The concentration of the stock solution can be confirmed by analytical methods if required.

• Store the BSA-complexed stock solution at 4°C for short-term use or aliquot and freeze at -20°C for longer-term storage.

• Dilute the stock solution in complete cell culture medium to the desired final working concentration for cell treatment. Remember to use a BSA-only vehicle control.

II. Cell Culture Treatment and Experimental Design

The following section outlines a general workflow for treating cultured cells with Vernolic acid and suggests key considerations for experimental design.

A. General Cell Seeding and Treatment Workflow

Caption: Potential signaling pathways modulated by Vernolic Acid.

Western blotting can be used to assess the phosphorylation status of key proteins in these pathways (e.g., p-p65 for NF-κB, p-ERK for MAPK) to determine if they are activated or inhibited by Vernolic acid treatment. [10]

IV. Troubleshooting

Problem	Possible Cause	Suggested Solution
Precipitation of Vernolic acid in media	Poor solubility; high final concentration.	Use the BSA-complexation method. [8]Ensure the final solvent concentration is low (<0.1% for DMSO). [11]Prepare fresh dilutions for each experiment.
High variability between replicates	Inconsistent cell seeding; uneven drug distribution.	Ensure a single-cell suspension before seeding. Mix the final working solution thoroughly before adding to cells.
No observable effect	Concentration is too low; incubation time is too short; cell line is non-responsive.	Perform a dose-response and time-course experiment. Choose a cell line known to be responsive to lipid mediators. Check the purity and stability of the Vernolic acid stock.
High cytotoxicity in all treated wells	Concentration is too high; solvent toxicity.	Lower the concentration range. Ensure the final DMSO concentration is non-toxic for your specific cell line by running a solvent toxicity curve.

V. Conclusion

cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid is a bioactive lipid with potential therapeutic applications. The protocols and guidelines presented in this application note provide a framework for researchers to investigate its effects in various cell culture models. Successful experimentation will depend on careful preparation of the compound, optimization of treatment conditions for the specific cell line and biological question, and the use of appropriate controls and downstream assays. Further research into the precise molecular targets and signaling pathways of Vernolic acid will be crucial for elucidating its full biological function and therapeutic potential.

References

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• Olas, B., et al. (2023). Antioxidant and Anti-Inflammatory Effects of Vanillic Acid in Human Plasma, Human Neutrophils, and Non-Cellular Models In Vitro. PubMed. Retrieved from [Link]

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• ResearchGate. (n.d.). Anti-inflammatory activity of a new compound from Vernonia amygdalina. Retrieved from [Link]

• Kodani, S. D., et al. (2022). The epoxy fatty acid pathway enhances cAMP in mammalian cells through multiple mechanisms. NIH. Retrieved from [Link]

• González-Ortega, O., et al. (2024). Antiproliferative Effect of Methanolic Extract of Vernonia greggii (Asteraceae) on Human Tumoral HeLa Cells Nanoencapsulated into PLGA-Nanoparticles. MDPI. Retrieved from [Link]

• Frontiers. (n.d.). Phenolic acids from medicinal and edible homologous plants: a potential anti-inflammatory agent for inflammatory diseases. Retrieved from [Link]

• Perceptive BioScience. (n.d.). cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid. Retrieved from [Link]

• Thompson, D. A., & Ulu, A. (2021). Epoxy Fatty Acids Are Promising Targets for Treatment of Pain, Cardiovascular Disease and Other Indications Characterized by Mitochondrial Dysfunction, Endoplasmic Stress and Inflammation. PMC - PubMed Central. Retrieved from [Link]

• ResearchGate. (n.d.). Fatty Acid Methyl Esters as Biosolvents of Epoxy Resins: A Physicochemical Study. Retrieved from [Link]

• ResearchGate. (n.d.). Different responses of vanillic acid, a phenolic compound, in HTC cells: Cytotoxicity, antiproliferative activity, and protection from DNA-induced damage. Retrieved from [Link]

• Wagner, K., et al. (2014). The Role of Long Chain Fatty Acids and Their Epoxide Metabolites in Nociceptive Signaling. Retrieved from [Link]

• Academic Journals. (n.d.). Immunomodulatory and anti-inflammatory properties of the hydroethanolic extract of Vernonia glaberrima. Retrieved from [Link]

• ResearchGate. (n.d.). Toxicity of Epoxy Fatty Acids and Related Compounds to Cells Expressing Human Soluble Epoxide Hydrolase. Retrieved from [Link]

• ResearchGate. (n.d.). Analysis of fatty acid epoxidation by high performance liquid chromatography with evaporative light scattering detection and mass spectrometry. Retrieved from [Link]

• Drosophilia Population Genomics Project. (n.d.). cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid. Retrieved from [Link]

• Seliger, C., et al. (n.d.). Selective cytotoxicity of betulinic acid on tumor cell lines, but not on normal cells. PubMed. Retrieved from [Link]

• Kodani, S. D., et al. (2022). The epoxy fatty acid pathway enhances cAMP in mammalian cells through multiple mechanisms. PubMed. Retrieved from [Link]

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• ACS Publications. (2023). Fatty Acid Epoxidation on Enzymes: Experimental Study and Modeling of Batch and Semibatch Operation. Retrieved from [Link]

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Application Notes and Protocols: cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid as a Tool for Studying Inflammation

Introduction: Unveiling a Novel Endogenous Modulator of Inflammation

The resolution of inflammation is an active, highly orchestrated process mediated by a specialized class of lipid molecules. Among these, epoxygenated fatty acids (EpFAs) have emerged as critical endogenous regulators that actively suppress inflammatory signaling and promote the return to tissue homeostasis.[1][2] cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid is an EpFA derived from the enzymatic oxidation of linoleic acid, one of the most abundant polyunsaturated fatty acids (PUFAs) in the Western diet, by cytochrome P450 (CYP) epoxygenases.[3][4]

This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals on the application of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid as a powerful tool to investigate the molecular and cellular mechanisms of inflammation and its resolution. We will delve into its presumed mechanism of action, provide detailed protocols for its use in both in vitro and in vivo models of inflammation, and discuss the analytical methodologies for its quantification.

Scientific Foundation: The Anti-Inflammatory Axis of Epoxygenated Fatty Acids

EpFAs, including cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid and its isomers like 9,10-EpOME and 12,13-EpOME, exert their anti-inflammatory effects through a multi-pronged mechanism.[3][5] A key regulatory node in this pathway is the soluble epoxide hydrolase (sEH), an enzyme that rapidly metabolizes EpFAs into their corresponding, and generally less bioactive, diols (dihydroxyoctadecenoic acids or DiHOMEs).[1][3][4] By inhibiting sEH, the endogenous levels and biological half-life of EpFAs are increased, thereby amplifying their anti-inflammatory and pro-resolving signals.[1][6]

The primary mechanisms by which EpFAs are thought to modulate inflammation include:

• Inhibition of NF-κB Signaling: The nuclear factor-kappa B (NF-κB) is a master transcriptional regulator of pro-inflammatory gene expression. EpFAs have been shown to inhibit the activation and nuclear translocation of NF-κB, thereby dampening the production of inflammatory cytokines, chemokines, and adhesion molecules.[7]

• Modulation of Macrophage Polarization: Macrophages are key players in the inflammatory response, capable of polarizing into a pro-inflammatory (M1) or an anti-inflammatory/pro-resolving (M2) phenotype. EpFAs can promote the polarization of macrophages towards the M2 phenotype, which is crucial for the resolution of inflammation and tissue repair.

• Regulation of Vascular Inflammation: EpFAs play a protective role in the vasculature by reducing endothelial cell activation, inhibiting leukocyte adhesion, and promoting vasodilation.[7]

• Analgesic Effects: By stabilizing endogenous EpFAs, sEH inhibitors have demonstrated potent analgesic effects in various models of inflammatory and neuropathic pain.[3]

The following diagram illustrates the central role of the CYP/sEH pathway in the metabolism of linoleic acid and its downstream effects on inflammation.

Caption: Metabolism of linoleic acid and the role of its epoxide in inflammation.

Experimental Protocols: A Practical Guide

The following protocols provide a starting point for investigating the anti-inflammatory properties of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid. It is crucial to optimize concentrations and time points for each specific experimental system.

Part 1: In Vitro Assays

This protocol details an immunofluorescence-based assay to quantify the nuclear translocation of the NF-κB p65 subunit in lipopolysaccharide (LPS)-stimulated macrophages.[1][8]

Materials:

• RAW 264.7 murine macrophage cell line

• DMEM with 10% FBS and 1% Penicillin-Streptomycin

• cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid (stock solution in ethanol or DMSO)

• LPS (from E. coli O111:B4)

• 4% Paraformaldehyde (PFA) in PBS

• 0.1% Triton X-100 in PBS

• Blocking buffer (e.g., 5% BSA in PBS)

• Primary antibody: anti-NF-κB p65

• Secondary antibody: Alexa Fluor 488-conjugated anti-rabbit IgG

• DAPI nuclear stain

• Fluorescence microscope

Procedure:

• Seed RAW 264.7 cells in a 96-well imaging plate and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid (e.g., 0.1, 1, 10 µM) or vehicle control for 1 hour.

• Stimulate the cells with LPS (100 ng/mL) for 30-60 minutes.

• Fix the cells with 4% PFA for 15 minutes at room temperature.

• Permeabilize the cells with 0.1% Triton X-100 for 10 minutes.

• Block non-specific antibody binding with blocking buffer for 1 hour.

• Incubate with the primary anti-NF-κB p65 antibody overnight at 4°C.

• Wash the cells with PBS and incubate with the fluorescently labeled secondary antibody and DAPI for 1 hour at room temperature in the dark.

• Acquire images using a fluorescence microscope.

• Quantify the nuclear-to-cytoplasmic fluorescence intensity ratio of the p65 subunit as a measure of NF-κB activation.

Treatment Group	LPS (100 ng/mL)	cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid	Expected Outcome
Vehicle Control	-	-	Low nuclear p65 signal
LPS only	+	-	High nuclear p65 signal
Test Compound	+	0.1 - 10 µM	Dose-dependent decrease in nuclear p65 signal

This protocol describes the in vitro polarization of bone marrow-derived macrophages (BMDMs) and the assessment of M1/M2 markers.[9][10][11]

Materials:

• Bone marrow cells isolated from mice

• Macrophage colony-stimulating factor (M-CSF)

• RPMI-1640 with 10% FBS and 1% Penicillin-Streptomycin

• LPS and Interferon-gamma (IFN-γ) for M1 polarization

• Interleukin-4 (IL-4) for M2 polarization

• cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid

• TRIzol for RNA extraction

• qRT-PCR reagents and primers for M1 (e.g., iNOS, TNF-α) and M2 (e.g., Arg1, CD206) markers

Procedure:

• Differentiate bone marrow cells into BMDMs using M-CSF for 7 days.

• Plate the BMDMs and treat with:

  • M1 polarizing conditions: LPS (100 ng/mL) and IFN-γ (20 ng/mL)

  • M2 polarizing conditions: IL-4 (20 ng/mL)

• Co-treat the M1 polarizing group with cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid (e.g., 1, 10 µM) or vehicle.

• Incubate for 24 hours.

• Harvest the cells, extract total RNA, and perform qRT-PCR to analyze the expression of M1 and M2 markers.

Polarization Condition	Treatment	Key Markers to Analyze (qRT-PCR)	Expected Outcome
M0 (unstimulated)	Vehicle	Baseline expression	Low expression of M1/M2 markers
M1	Vehicle	iNOS, TNF-α, IL-6	High expression of M1 markers
M1	Test Compound	iNOS, TNF-α, IL-6, Arg1, CD206	Decreased M1 markers, Increased M2 markers
M2	Vehicle	Arg1, CD206, Ym1	High expression of M2 markers

This fluorometric assay measures the activity of sEH, which is a key target for stabilizing the test compound.[2][6][12][13][14]

Materials:

• Recombinant human or murine sEH

• sEH assay buffer

• sEH fluorescent substrate (e.g., Epoxy Fluor 7)

• cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid (as a potential substrate or modulator)

• A known sEH inhibitor (e.g., AUDA) as a positive control

• 96-well black plate

• Fluorometric plate reader

Procedure:

• Prepare serial dilutions of the test compound and the positive control inhibitor.

• In a 96-well plate, add the sEH enzyme to the assay buffer.

• Add the test compound or control inhibitor and incubate for a short period.

• Initiate the reaction by adding the sEH fluorescent substrate.

• Measure the increase in fluorescence over time at the appropriate excitation/emission wavelengths (e.g., 330 nm/465 nm).

• Calculate the rate of reaction and the percentage of inhibition for the test compound.

Part 2: In Vivo Models of Inflammation

This model mimics a systemic inflammatory response syndrome or "cytokine storm".[15][16][17][18]

Materials:

• C57BL/6 mice

• LPS (from E. coli O111:B4)

• cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid formulated for intraperitoneal (i.p.) or oral administration

• Saline

• ELISA kits for pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β)

Procedure:

• Acclimatize the mice for at least one week.

• Administer cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid (e.g., 1-10 mg/kg) or vehicle control to the mice.

• After a pre-determined time (e.g., 1 hour), induce systemic inflammation by i.p. injection of a sub-lethal dose of LPS (e.g., 1-5 mg/kg).

• At a peak time point for cytokine release (e.g., 2-4 hours post-LPS), collect blood via cardiac puncture.

• Prepare serum and measure the levels of pro-inflammatory cytokines using ELISA.

Caption: Workflow for the LPS-induced systemic inflammation model in mice.

This is a classic model of acute, localized inflammation.[19][20][21][22]

Materials:

• Sprague-Dawley rats or Swiss-Webster mice

• Lambda-carrageenan (1% w/v in saline)

• cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid formulated for i.p. or oral administration

• A non-steroidal anti-inflammatory drug (NSAID) like indomethacin as a positive control

• Plethysmometer to measure paw volume

Procedure:

• Administer the test compound, positive control, or vehicle to the animals.

• After 30-60 minutes, inject 100 µL of 1% carrageenan into the sub-plantar region of the right hind paw.

• Measure the paw volume using a plethysmometer at baseline (before carrageenan injection) and at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) post-injection.

• Calculate the increase in paw volume (edema) and the percentage of inhibition of edema by the test compound compared to the vehicle control group.

Part 3: Analytical Methodology

This protocol provides a general workflow for the analysis of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid from biological matrices like plasma or tissue homogenates.

Materials:

• Biological sample (plasma, tissue)

• Internal standard (e.g., a deuterated analog of the analyte)

• Solid-phase extraction (SPE) cartridges (e.g., C18)

• Solvents for extraction and chromatography (e.g., methanol, acetonitrile, water, formic acid)

• LC-MS/MS system with an electrospray ionization (ESI) source

Procedure:

• Sample Preparation: Spike the sample with the internal standard. For plasma, perform protein precipitation with a cold organic solvent. For tissues, homogenize in an appropriate buffer.

• Solid-Phase Extraction (SPE): Condition the SPE cartridge, load the sample, wash away interferences, and elute the lipids of interest.

• LC-MS/MS Analysis:

  • Separate the analytes using a reverse-phase C18 column with a gradient of mobile phases.

  • Detect and quantify the analytes using tandem mass spectrometry in negative ion mode with multiple reaction monitoring (MRM). The MRM transitions will be specific for the parent ion and a characteristic fragment ion of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid and its internal standard.

Parameter	Description
Ionization Mode	Electrospray Ionization (ESI), Negative
MRM Transition (Example)	Precursor Ion (Q1) -> Product Ion (Q3)
Quantification	Based on the peak area ratio of the analyte to the internal standard

Conclusion: A Versatile Tool for Inflammation Research

cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid represents a valuable and specific tool for elucidating the complex roles of epoxygenated fatty acids in the regulation of inflammation. Its utility extends from fundamental studies of intracellular signaling pathways to preclinical evaluation in models of inflammatory diseases. By employing the protocols outlined in this guide, researchers can effectively probe the therapeutic potential of targeting the CYP/sEH axis for the development of novel anti-inflammatory and pro-resolving therapies.

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Application &amp; Protocol Guide: Profiling cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic Acid in Lipidomics Research

Abstract: This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the study of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid, an important but lesser-known regioisomer of epoxyoctadecenoic acids (EpOMEs). As a product of linoleic acid metabolism, this oxylipin and its downstream metabolites are increasingly recognized for their roles in various physiological and pathophysiological states. This guide details the biological context, core analytical methodologies for robust quantification, and key research applications, providing both the theoretical basis for experimental choices and detailed, field-proven protocols.

Biological Significance and Metabolic Pathway

cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid is an oxidized lipid mediator derived from the most abundant polyunsaturated fatty acid (PUFA) in the Western diet, linoleic acid (LA).[1][2] Unlike the more extensively studied 9,10-EpOME (leukotoxin) and 12,13-EpOME (isoleukotoxin), the 5,6-isomer represents another product of the cytochrome P450 (CYP) epoxygenase pathway.[1][3]

1.1. Biosynthesis and Inactivation

CYP epoxygenases, particularly isoforms like CYP2J2 and CYP2C, metabolize LA into its various epoxide regioisomers.[1][3] These epoxides are biologically active signaling molecules. Their activity is tightly regulated and terminated primarily through hydrolysis by the soluble epoxide hydrolase (sEH) enzyme, which converts the epoxide into its corresponding, and generally less active, vicinal diol, 5,6-dihydroxy-9Z,12Z-octadecadienoic acid (5,6-DiHODE).[3][4]

This metabolic relationship is critical. The ratio of the epoxide (e.g., 5,6-EpOME) to its diol metabolite (5,6-DiHODE) serves as a sensitive in vivo biomarker of sEH activity.[5] Elevated ratios (more epoxide, less diol) indicate lower sEH activity, a state often associated with protective effects in cardiovascular and inflammatory contexts.[5][6] Conversely, lower ratios suggest higher sEH activity, which has been linked to pathologic inflammation and impaired immune function.[4]

Caption: Biosynthesis and metabolism of linoleic acid epoxides.

1.2. Biological Functions and Research Relevance

While much of the literature focuses on the 9,10- and 12,13-isomers, the fundamental principles apply across the EpOME class. These lipids are implicated in:

• Inflammation: PUFA epoxides often exhibit anti-inflammatory properties, whereas their sEH-derived diol metabolites can be pro-inflammatory or cytotoxic.[3][4]

• Cardiovascular Health: Epoxides of fatty acids are known to have vasodilatory effects and protect against ischemia-reperfusion injury.[3] Conversely, elevated levels of DiHOMEs have been associated with adverse cardiovascular outcomes and vascular cognitive impairment.[6][7]

• Neurological Function: The sEH pathway and its metabolites are linked to pain perception, neuroinflammation, and the pathology of white matter hyperintensities in the brain.[2][6]

Measuring cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid and its diol provides a more complete picture of the CYP-epoxygenase pathway, offering potential biomarkers for diseases where sEH is a therapeutic target.

Core Analytical Methodologies

The quantification of oxylipins like 5,6-EpOME is challenging due to their low endogenous concentrations and chemical instability. The gold-standard technique is liquid chromatography-tandem mass spectrometry (LC-MS/MS), which offers the required sensitivity and selectivity.[8][9]

2.1. Experimental Design & Pre-analytical Considerations

• Sample Stability: Epoxides are susceptible to hydrolysis. Samples (plasma, serum, tissue) should be collected with antioxidants (e.g., butylated hydroxytoluene, BHT) and immediately processed or flash-frozen at -80°C.

• Internal Standards (IS): Due to potential analyte loss during extraction, stable isotope-labeled internal standards are mandatory for accurate quantification. While a specific d-labeled 5,6-EpOME may not be commercially available, a related deuterated epoxy fatty acid (e.g., d4-9,10-EpOME or d11-14,15-EET) can serve as a suitable surrogate. A deuterated diol standard (e.g., d4-9,10-DiHODE) should also be included.

• Minimizing Ex-Vivo Artifacts: Minimize sample handling time and exposure to acidic conditions to prevent artificial hydrolysis of the epoxide.

2.2. Protocol 1: Solid-Phase Extraction (SPE) from Human Plasma

This protocol is adapted from established methods for comprehensive oxylipin analysis and is designed for high-throughput applications.[8][9]

Materials:

• 96-well SPE plate with a polymeric reversed-phase sorbent (e.g., Oasis HLB or Strata-X).[10][11]

• Human plasma (collected with EDTA).

• Internal Standard (IS) Mix: Containing deuterated epoxy and diol standards in ethanol.

• Methanol (LC-MS grade).

• 5% Methanol in water.

• Acetonitrile (LC-MS grade).

• Formic acid.

• 96-well plate positive pressure manifold.

Procedure:

• Sample Preparation: To a 1.5 mL microfuge tube, add 100 µL of human plasma. Add 10 µL of the IS mix.

• Protein Precipitation: Add 300 µL of cold acetonitrile, vortex for 30 seconds, and incubate at -20°C for 20 minutes to precipitate proteins.

• Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C.

• SPE Plate Conditioning: Condition the SPE plate by passing 1 mL of methanol followed by 1 mL of water through each well.

• Sample Loading: Carefully transfer the supernatant from step 3 to a new tube, dilute with 600 µL of water containing 0.1% formic acid, and load the entire volume onto the conditioned SPE plate.

• Washing: Wash the sorbent with 1 mL of 5% methanol in water to remove polar interferences.

• Elution: Elute the oxylipins with 1 mL of methanol into a clean 96-well collection plate.

• Dry & Reconstitute: Evaporate the eluate to dryness under a stream of nitrogen. Reconstitute the residue in 100 µL of the initial LC mobile phase (e.g., 50:50 Methanol:Water).

2.3. Protocol 2: LC-MS/MS Analysis

Instrumentation: A UPLC system coupled to a triple quadrupole mass spectrometer operating in negative electrospray ionization (ESI) mode.[8][12]

Table 1: Suggested LC-MS/MS Parameters

Parameter	Recommended Setting	Rationale
LC Column	Reversed-phase C18 (e.g., 2.1 x 100 mm, 1.7 µm)	Provides excellent separation for medium-polarity lipids like oxylipins.[12]
Mobile Phase A	Water with 0.1% Acetic Acid or 0.01% Formic Acid	Acid modifier promotes protonation for ESI(-) and improves peak shape.[13]
Mobile Phase B	Acetonitrile/Methanol (e.g., 80:20 v/v)	Strong organic solvent for eluting lipids from the C18 column.
Flow Rate	0.3 - 0.4 mL/min	Typical for a 2.1 mm ID column, balancing speed and resolution.
Gradient	Start at ~30% B, ramp to 95-100% B over 10-15 min	A shallow gradient is needed to resolve isomeric oxylipins.
Injection Volume	5 - 10 µL
Ionization Mode	ESI Negative	Carboxylic acid group on the fatty acid is readily deprotonated.[14]
MRM Transitions	See Table 2	Specific precursor-to-product ion transitions for high selectivity.

Table 2: Example Multiple Reaction Monitoring (MRM) Transitions Note: These values must be optimized empirically on the specific mass spectrometer being used.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
5,6-EpOME	293.2	~113, 171	-20 to -30
5,6-DiHODE	311.2	~113, 171, 197	-18 to -28
d4-9,10-EpOME (IS)	297.2	~171, 184	-20 to -30
d4-9,10-DiHODE (IS)	315.2	~171, 184	-18 to -28

Rationale for Fragments: The m/z 171 fragment can arise from cleavage at the C9-C10 double bond. The m/z 113 fragment corresponds to cleavage adjacent to the epoxide or diol group at the C5-C6 position.

Caption: High-level workflow for oxylipin quantification.

Research Applications and Data Interpretation

The primary application for measuring 5,6-EpOME and its diol is to probe the activity of the sEH enzyme in various disease models.

• Therapeutic Monitoring: When testing sEH inhibitors (sEHIs), an increase in the EpOME/DiHODE ratio is the expected pharmacodynamic biomarker, confirming target engagement.[5]

• Disease Biomarker Discovery: In conditions like vascular cognitive impairment, stroke, or inflammatory diseases, an altered EpOME/DiHODE ratio may serve as a diagnostic or prognostic biomarker.[6][7] Studies have shown that elevated ratios of DiHOME to EpOME metabolites are associated with the extent of cerebral small vessel disease.[7]

• Nutritional Science: As linoleic acid is a dietary precursor, measuring these metabolites can help understand how dietary fat intake influences endogenous inflammatory signaling pathways.[1]

Data Validation: A successful analysis is validated by:

• Stable IS Recovery: The peak area of the internal standard should be consistent across all samples.

• Chromatographic Resolution: While baseline separation of all isomers is difficult, the target analyte peak should be distinct from major interferences.

• Linear Calibration Curve: A standard curve prepared with authentic standards should demonstrate linearity over the expected biological concentration range.

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Technical Notes & Optimization

Technical Support Center: Stability and Handling of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid

Welcome to the technical support guide for cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid. This document serves as a specialized resource for researchers, chemists, and drug development professionals to ensure the stability and successful application of this epoxy fatty acid (EpFA) in experimental settings. Due to the inherent reactivity of the epoxide functional group, this molecule requires careful handling to prevent degradation and ensure reproducible results. This guide provides in-depth answers to common challenges, troubleshooting workflows, and validated protocols.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial inquiries regarding the handling and stability of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid.

Q1: What is the primary degradation pathway for cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid in solution?

A: The principal degradation route is the hydrolysis of the strained three-membered epoxide ring to form the corresponding, more stable, and more polar vicinal diol (5,6-dihydroxy-9(Z),12(Z)-octadecadienoic acid). This reaction is readily catalyzed by acidic conditions or by enzymes known as epoxide hydrolases (EHs).[1][2][3]

Q2: What are the optimal long-term storage conditions for this compound?

A: For maximum shelf-life, the compound should be stored neat (as a solid or oil) in a tightly sealed vial under an inert atmosphere (argon or nitrogen) at -20°C or -80°C. This minimizes exposure to moisture, oxygen, and acidic atmospheric gases (like CO₂) that can promote degradation.

Q3: Which solvents are recommended for preparing stock solutions?

A: Anhydrous aprotic solvents are highly recommended. These include ethanol, dimethyl sulfoxide (DMSO), and N,N-dimethylformamide (DMF). These solvents do not participate in the epoxide ring-opening reaction. It is critical to use high-purity, anhydrous-grade solvents and to minimize the introduction of water.

Q4: How stable is this EpFA in aqueous buffers for biological experiments?

A: Stability in aqueous solutions is highly dependent on pH and the presence of biological enzymes.[1][4] The compound is particularly unstable in acidic buffers (pH < 7.0), where acid-catalyzed hydrolysis is significant.[1] For cell-based assays, be aware that cells can express soluble epoxide hydrolase (sEH) or microsomal epoxide hydrolase (mEH), which will enzymatically convert the epoxide to its diol.[2][4] Therefore, it is imperative to prepare aqueous working solutions immediately before use from a concentrated aprotic stock and to use buffers with a pH of 7.0 or slightly above.

Section 2: Troubleshooting Guide

This guide provides a systematic approach to diagnosing and solving common experimental problems encountered when working with cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid.

Issue: My compound concentration decreases rapidly after preparing a solution, as confirmed by HPLC or LC-MS analysis.

• Probable Cause 1: Acid-Catalyzed Hydrolysis. The most common culprit is an acidic pH. This can be due to an improperly buffered solution or the use of acidic additives. For instance, using acetic or formic acid in an HPLC mobile phase without proper optimization can degrade the analyte on the column.[5][6]

• Solution:

  • Verify pH: Immediately measure the pH of your solvent or buffer system. Ensure it is neutral or slightly alkaline (pH 7.0-8.0).

  • Solvent Purity: Ensure your solvents are free from acidic contaminants. Use fresh, high-purity solvents.

  • Optimize Chromatography: If degradation is suspected during analysis, use a mobile phase with a higher pH or reduce the analysis time. Consider using buffered mobile phases.

• Probable Cause 2: Inappropriate Solvent. Using protic solvents like methanol or water for stock solutions can lead to slow hydrolysis over time, even if the pH is neutral.

• Solution:

  • Switch to Aprotic Solvents: Prepare primary stock solutions in anhydrous ethanol, DMSO, or DMF.

  • Fresh Dilutions: Make aqueous working solutions fresh for each experiment by diluting the aprotic stock. Do not store the compound in aqueous buffers.

Issue: A new, more polar peak appears in my chromatogram over time, and its area increases as the parent compound's peak area decreases.

• Probable Cause: Formation of the Diol Metabolite. This observation is a classic sign of epoxide hydrolysis. The addition of two hydroxyl groups significantly increases the polarity of the molecule, resulting in an earlier elution time on a reverse-phase HPLC column.

• Solution:

  • Confirm Identity: If possible, use mass spectrometry (LC-MS) to confirm the mass of the new peak. The expected mass will be that of the parent compound + 18 amu (the mass of H₂O).

  • Implement Preventative Measures: To prevent the formation of this diol, follow the steps outlined in the previous troubleshooting issue regarding pH control and solvent choice.

  • Consider an EH Inhibitor: In biological systems, if enzymatic conversion is suspected, consider co-incubating with a potent epoxide hydrolase inhibitor to specifically block this pathway and confirm its role.

Issue: My biological assay results are inconsistent or show lower-than-expected activity.

• Probable Cause 1: On-Plate Degradation. The compound may be degrading in the aqueous assay medium over the course of the experiment, leading to a decreasing effective concentration.

• Solution:

  • Time-Course Experiment: Perform a time-course study where you quantify the compound's concentration in your assay medium at T=0 and at the end of the incubation period to assess its stability under your specific conditions.

  • Minimize Incubation Time: If degradation is observed, redesign the experiment to use the shortest possible incubation time.

• Probable Cause 2: Enzymatic Metabolism. The cells in your assay may be rapidly metabolizing the EpFA to the less active diol via cellular epoxide hydrolases.[2][4][7]

• Solution:

  • Use EH-Deficient Systems: If available, use cell lines known to have low or no epoxide hydrolase activity to verify if metabolism is the cause of reduced potency.

  • Introduce EH Inhibitors: As mentioned previously, the use of a selective sEH inhibitor can be a powerful tool to dissect whether the parent epoxide or its diol metabolite is responsible for the observed biological effect (or lack thereof).

Section 3: Key Experimental Protocols

These protocols provide validated, step-by-step procedures for handling and analyzing cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid.

Protocol 1: Recommended Storage and Handling

• Rationale: To prevent hydrolysis and oxidation, the compound must be protected from water, air, and light.

• Procedure:

  • Upon receipt, store the vial immediately at -20°C or -80°C.

  • Before opening, allow the vial to equilibrate to room temperature for at least 20-30 minutes. This prevents condensation of atmospheric moisture onto the cold compound.

  • If the compound is to be used multiple times, we recommend gently flushing the vial headspace with an inert gas (argon or nitrogen) before re-sealing and returning to cold storage.

  • For frequent use, consider aliquoting the neat compound into smaller, single-use vials to avoid repeated warming and cooling of the main supply.

Protocol 2: Preparation of Stock and Working Solutions

• Rationale: Using a hierarchical dilution scheme from a stable aprotic stock solution into aqueous media immediately before use is critical for experimental success.

• Procedure:

  • Stock Solution (e.g., 10 mg/mL): Under controlled conditions (low humidity), add the appropriate volume of anhydrous ethanol (or DMSO) to the vial to create a concentrated stock solution. Mix thoroughly by vortexing. Store this stock solution at -20°C or -80°C.

  • Intermediate Dilutions (Optional): If necessary, further dilutions can be made from the stock solution using the same aprotic solvent.

  • Aqueous Working Solution (for immediate use): Just prior to the experiment, dilute the aprotic stock or intermediate solution into your final aqueous buffer (e.g., cell culture media, PBS). Ensure the final concentration of the organic solvent is compatible with your experimental system (typically <0.5%). Vortex gently to mix. Do not store this aqueous solution.

Protocol 3: Monitoring Degradation using Reverse-Phase HPLC

• Rationale: HPLC is a powerful tool to assess the purity of the compound and monitor its stability over time.[5][8] The appearance of an earlier-eluting peak is indicative of hydrolysis to the diol.

• Instrumentation and Columns:

  • HPLC system with UV or Mass Spectrometric (MS) detection.

  • C18 Reverse-Phase Column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase:

  • A: Water with 0.05% acetic acid

  • B: Methanol with 0.05% acetic acid

  • Scientist's Note: While slightly acidic, this mobile phase is commonly used for separating fatty acids.[5][6] Degradation on-column is usually minimal due to short residence times, but should be considered if instability is severe. Neutral buffered mobile phases can be used as an alternative.

• Procedure:

  • Set up a linear gradient elution, for example: 70% B to 100% B over 20 minutes.

  • Set the column temperature to 30°C and the flow rate to 1 mL/min.

  • Inject a freshly prepared sample of the compound.

  • Record the chromatogram. The parent epoxide will have a specific retention time. The diol product will elute earlier.

  • To test stability, incubate a sample under your experimental conditions (e.g., in aqueous buffer at 37°C) and inject aliquots at different time points (e.g., 0, 1, 4, and 8 hours). An increase in the diol peak area relative to the parent epoxide peak area confirms degradation.

Section 4: Data Summary

The following table summarizes the key factors influencing the stability of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid in solution.

Factor	Condition	Impact on Stability	Primary Degradation Product
pH	Acidic (pH < 7.0)	High Degradation Rate	5,6-dihydroxy-9(Z),12(Z)-octadecadienoic acid
Neutral / Basic (pH ≥ 7.0)	Increased Stability	-
Temperature	Elevated (>25°C)	Accelerated Degradation	5,6-dihydroxy-9(Z),12(Z)-octadecadienoic acid
Refrigerated / Frozen (≤4°C)	High Stability	-
Solvent	Protic (Water, Methanol)	Potential for Hydrolysis	5,6-dihydroxy-9(Z),12(Z)-octadecadienoic acid
Aprotic (Ethanol, DMSO, DMF)	High Stability	-
Enzymes	Epoxide Hydrolases (sEH, mEH)	Rapid Enzymatic Hydrolysis	5,6-dihydroxy-9(Z),12(Z)-octadecadienoic acid

Section 5: Visual Guides

The following diagrams illustrate the primary degradation pathway and a logical troubleshooting workflow.

Caption: Primary hydrolytic degradation pathway.

Caption: Troubleshooting workflow for compound instability.

References

• Deac, F., Chung, J., & Spector, A. A. (2012). Catalytic activities of mammalian epoxide hydrolases with cis and trans fatty acid epoxides relevant to skin barrier function. Journal of Lipid Research, 53(5), 901–909. [Link]

• Gauthier, J., et al. (2021). Relative Importance of Soluble and Microsomal Epoxide Hydrolases for the Hydrolysis of Epoxy-Fatty Acids in Human Tissues. International Journal of Molecular Sciences, 22(9), 4935. [Link]

• Sjögren, N., et al. (2002). Analysis of fatty acid epoxidation by high performance liquid chromatography coupled with evaporative light scattering detection and mass spectrometry. Journal of Chromatography A, 961(1), 89-99. [Link]

• McReynolds, C. B., et al. (2020). Epoxy Fatty Acids Are Promising Targets for Treatment of Pain, Cardiovascular Disease and Other Indications Characterized by Mitochondrial Dysfunction, Endoplasmic Stress and Inflammation. Cells, 9(4), 861. [Link]

• Gérard, H. C., et al. (1992). Separation and quantitation of hydroxy and epoxy fatty acid by high-performance liquid chromatography with an evaporative light-scattering detector. Journal of the American Oil Chemists' Society, 69(4), 301-304. [Link]

• Sjögren, N., et al. (2002). Analysis of fatty acid epoxidation by high performance liquid chromatography with evaporative light scattering detection and mass spectrometry. Request PDF. [Link]

• Morisseau, C., et al. (2002). Toxicity of Epoxy Fatty Acids and Related Compounds to Cells Expressing Human Soluble Epoxide Hydrolase. Chemical Research in Toxicology, 15(11), 1335-1342. [Link]

• Smith, M. B. (2020). Epoxides Ring-Opening Reactions. Chemistry Steps. [Link]

Sources

• 1. Catalytic activities of mammalian epoxide hydrolases with cis and trans fatty acid epoxides relevant to skin barrier function - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Epoxy Fatty Acids Are Promising Targets for Treatment of Pain, Cardiovascular Disease and Other Indications Characterized by Mitochondrial Dysfunction, Endoplasmic Stress and Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Epoxides Ring-Opening Reactions - Chemistry Steps [chemistrysteps.com]
• 4. mdpi.com [mdpi.com]
• 5. Analysis of fatty acid epoxidation by high performance liquid chromatography coupled with evaporative light scattering detection and mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Analysis of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid

Welcome to the technical support center for the analysis of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of analyzing this specific epoxy fatty acid. Here, we will address common artifacts, provide troubleshooting strategies, and offer detailed protocols to ensure the integrity and accuracy of your experimental results.

Introduction: The Challenge of Analyzing cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid

cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid is a reactive lipid molecule of significant biological interest. Its analysis, however, is fraught with potential pitfalls that can lead to misinterpretation of data. The presence of a strained epoxide ring and two additional double bonds makes the molecule susceptible to degradation and isomerization during sample preparation and analysis. This guide provides a systematic approach to identifying and mitigating these analytical challenges.

Frequently Asked Questions (FAQs)

Q1: What are the most common artifacts I should be aware of when analyzing cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid?

A1: The primary artifacts include:

• Hydrolysis to Diols: The epoxide ring can be opened by trace amounts of acid or water, forming the corresponding threo-5,6-dihydroxy-9(Z),12(Z)-octadecadienoic acid.

• Isomerization to trans-Epoxide: The native cis-epoxide can isomerize to the more stable trans-epoxide, particularly at elevated temperatures, such as those used in a GC injection port.

• Derivatization Artifacts: Side reactions during derivatization for GC-MS analysis (e.g., methylation or silylation) can lead to incomplete reactions or the formation of unexpected by-products.

• Oxidation of Double Bonds: The two additional double bonds at the 9 and 12 positions are susceptible to oxidation, leading to a complex mixture of further oxygenated products.

Q2: I am seeing a peak in my chromatogram that I suspect is the diol hydrolysis product. How can I confirm this?

A2: You can confirm the presence of the diol by:

• Mass Spectrometry: The diol will have a molecular weight that is 18 Da higher than the parent epoxide due to the addition of a water molecule. Look for the corresponding [M+H]+ or [M-H]- ion in your LC-MS analysis. For GC-MS, the derivatized diol will have a distinct mass spectrum.

• Co-injection with a Standard: If available, co-inject a standard of the corresponding diol to see if it co-elutes with your suspected peak.

• Modify Sample Preparation: Prepare a sample under strictly anhydrous and neutral pH conditions. A significant reduction or disappearance of the suspected peak would support its identity as a hydrolysis artifact.

Q3: My GC-MS analysis shows two closely eluting peaks that I believe are the cis and trans isomers of the epoxide. How can I be sure?

A3: Distinguishing between cis and trans epoxide isomers by GC-MS can be challenging. trans-isomers generally have a lower boiling point and may elute slightly earlier than cis-isomers on non-polar columns.[1] To confirm:

• Lower the Injection Port Temperature: A reduction in the injector temperature may decrease the extent of on-column isomerization, leading to a smaller trans-epoxide peak.

• Use a milder derivatization technique: Avoid harsh derivatization conditions that might promote isomerization.

• LC-MS Analysis: HPLC is generally performed at lower temperatures and is less likely to cause thermal isomerization, making it a better technique for preserving the original stereochemistry.[2]

Troubleshooting Guide

This section provides a problem-oriented approach to resolving common issues encountered during the analysis of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid.

Problem 1: Low or No Signal of the Target Analyte

Possible Cause	Troubleshooting Step	Scientific Rationale
Degradation during sample storage or extraction.	Store samples at -80°C under an inert atmosphere (e.g., argon or nitrogen). Use antioxidants like BHT during extraction.	Epoxy fatty acids are prone to oxidation and degradation. Low temperatures and an inert atmosphere minimize these processes.
Hydrolysis of the epoxide ring.	Ensure all solvents are anhydrous and avoid acidic conditions. Use a neutral buffer if necessary.	The epoxide ring is susceptible to acid-catalyzed hydrolysis, leading to the formation of diols.[3]
Poor ionization efficiency in MS.	For LC-MS, optimize mobile phase additives (e.g., ammonium acetate for negative ion mode). For GC-MS, ensure complete derivatization.	Proper ionization is crucial for sensitive detection. Derivatization for GC-MS increases volatility and thermal stability.[4]

Problem 2: Multiple Unexpected Peaks in the Chromatogram

Possible Cause	Troubleshooting Step	Scientific Rationale
Formation of hydrolysis products (diols).	Follow the steps outlined in the "Hydrolysis to Diols" section below.	Acidic residues in glassware or solvents can readily open the epoxide ring.
cis/trans isomerization.	For GC-MS, use a lower injection port temperature and a milder derivatization reagent. Consider LC-MS for analysis.	High temperatures in the GC inlet can cause thermal isomerization of the cis-epoxide to the more stable trans-form.[5][6]
Incomplete derivatization for GC-MS.	Optimize derivatization reaction time, temperature, and reagent concentration. Ensure the sample is dry before adding the reagent.	The presence of water can hinder the derivatization reaction, leading to a mixture of derivatized and underivatized analytes.
Oxidation of the remaining double bonds.	Handle samples under an inert atmosphere and use antioxidants.	The 9(Z) and 12(Z) double bonds are susceptible to oxidation, creating a complex mixture of hydroperoxides and other oxygenated species.

In-Depth Guide to Artifact Prevention and Identification

Hydrolysis to Diols: The Unwanted Addition of Water

The epoxide ring of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid is highly susceptible to nucleophilic attack by water, especially under acidic conditions. This results in the formation of threo-5,6-dihydroxy-9(Z),12(Z)-octadecadienoic acid.

Caption: Acid-catalyzed hydrolysis of the epoxide ring.

• Use High-Purity, Anhydrous Solvents: Purchase solvents specifically designated as anhydrous or distill them over a suitable drying agent.

• Acid-Free Glassware: Thoroughly wash all glassware and consider a final rinse with a dilute solution of a non-acidic base (e.g., ammonium hydroxide) followed by a thorough rinse with anhydrous solvent.

• Neutral pH Environment: If working with aqueous samples, maintain a neutral pH using a suitable buffer system.

• LC-MS Mobile Phase: For reversed-phase LC-MS, consider using a mobile phase with a neutral or slightly basic pH modifier, such as ammonium acetate or ammonium bicarbonate, instead of formic or acetic acid.

cis to trans Isomerization: A Thermal Challenge in GC-MS

The cis configuration of the epoxide is thermodynamically less stable than the trans configuration. The high temperatures of the GC injection port can provide the energy needed for this isomerization to occur.

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Catalytic activities of mammalian epoxide hydrolases with cis and trans fatty acid epoxides relevant to skin barrier function - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. jstage.jst.go.jp [jstage.jst.go.jp]
• 6. Formation of Epoxy Fatty Acids in Triacylglycerol Standards during Heating - PubMed [pubmed.ncbi.nlm.nih.gov]

optimizing LC-MS parameters for epoxy fatty acids

Optimizing LC-MS Parameters for Epoxy Fatty Acids (EpFAs)

// Negative Mode Path neg_check_ph [label="Is Mobile Phase Acidic?", fillcolor="#F1F3F4", fontcolor="#202124"]; neg_solution1 [label="Switch to Neutral/Basic Modifier\n(e.g., Ammonium Acetate)", fillcolor="#34A853", fontcolor="#FFFFFF"]; neg_solution2 [label="Consider Derivatization\nfor Charge Reversal", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Positive Mode Path pos_check_adduct [label="Adduct Former Present?", fillcolor="#F1F3F4", fontcolor="#202124"]; pos_solution1 [label="Add Ammonium/Sodium Source\n(e.g., Ammonium Formate)", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Common Path check_sample_prep [label="Review Sample Prep", fillcolor="#4285F4", fontcolor="#FFFFFF"]; solution_spe [label="Implement SPE Cleanup", fillcolor="#34A853", fontcolor="#FFFFFF"]; solution_stability [label="Check for Analyte Degradation\n(pH, Temperature)", fillcolor="#34A853", fontcolor="#FFFFFF"];

start -> check_mode; check_mode -> neg_mode [label="Negative"]; check_mode -> pos_mode [label="Positive"];

neg_mode -> neg_check_ph; neg_check_ph -> neg_solution1 [label="Yes"]; neg_check_ph -> check_sample_prep [label="No"]; neg_solution1 -> check_sample_prep; neg_mode -> neg_solution2 [style=dashed, label="For ultra-trace levels"];

pos_mode -> pos_check_adduct; pos_check_adduct -> pos_solution1 [label="No"]; pos_check_adduct -> check_sample_prep [label="Yes"]; pos_solution1 -> check_sample_prep;

check_sample_prep -> solution_spe; check_sample_prep -> solution_stability; }

A decision tree for diagnosing low EpFA signal.

A stepwise workflow for developing a quantitative EpFA method.

troubleshooting "cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid" quantification

Technical Support Center: Quantification of Epoxy Fatty Acids

Guide Topic: Troubleshooting cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid Quantification

Welcome to the technical support center. This guide provides in-depth troubleshooting advice for researchers encountering challenges in the quantitative analysis of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid and related epoxy fatty acids (EFAs). Our approach is rooted in explaining the chemical principles behind the analytical challenges to empower you to develop robust and reliable methods.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My EFA recovery is low and inconsistent after sample extraction. What are the likely causes and solutions?

This is a common and critical issue. Low and variable recovery of EFAs often stems from their chemical instability and susceptibility to degradation during sample handling and preparation.

Core Issues & Causality:

• Epoxide Ring Instability: The epoxide functional group is susceptible to hydrolysis (ring-opening) under acidic or, to a lesser extent, basic conditions, forming corresponding diols. This is a primary source of analyte loss.

• Oxidative Degradation: The remaining cis-double bonds in the fatty acid chain are prone to oxidation, especially if the sample matrix contains pro-oxidants or is exposed to air and light for extended periods.

• Artifactual Formation: Conversely, the precursor polyunsaturated fatty acid (linoleic acid) can be artificially oxidized into various epoxy isomers during sample processing, leading to inaccurate overestimation.[1]

Troubleshooting & Best Practices:

• pH Control: Ensure all aqueous solutions and extraction solvents are maintained at a neutral pH (approx. 6.5-7.5) to prevent acid-catalyzed hydrolysis of the epoxide ring.

• Minimize Processing Time: Process samples as quickly as possible upon collection. If storage is necessary, flash-freeze in liquid nitrogen and store at -80°C.

• Inert Atmosphere: Perform extraction steps under an inert gas (nitrogen or argon) to minimize exposure to oxygen.

• Antioxidant Addition: Immediately after collection, fortify the sample with an antioxidant like butylated hydroxytoluene (BHT) at a final concentration of ~0.005% to quench free radical reactions.

• Extraction Method: Utilize a robust lipid extraction method like a modified Folch or Bligh-Dyer procedure. After the initial extraction, a solid-phase extraction (SPE) step using a silica or mixed-mode cartridge can effectively separate EFAs from more complex lipids and interfering matrix components.[2][3]

Q2: Which analytical platform is better for quantifying this EFA: GC-MS or LC-MS/MS?

Both techniques can be used, but Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is now widely considered the superior method for its specificity, reduced sample preparation complexity, and ability to analyze the intact molecule.

• Gas Chromatography-Mass Spectrometry (GC-MS):

  • Mechanism: Requires chemical derivatization to make the EFA volatile. This is typically a multi-step process involving:

    • Conversion of the carboxylic acid to a methyl ester (FAME).[4]

    • Opening the epoxide ring to form methoxy-hydroxy derivatives, which are then silylated (e.g., with MSTFA).[5][6]

  • Pros: Excellent chromatographic resolution of isomers.

  • Cons: The extensive derivatization adds multiple steps, increasing the potential for analyte loss, artifact formation, and introduction of variability. It is also more time-consuming.[7]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS):

  • Mechanism: Analyzes the intact, underivatized EFA. The molecule is ionized (typically via electrospray ionization) and quantified using Multiple Reaction Monitoring (MRM).

  • Pros: Higher throughput, less sample handling (reducing errors), and excellent sensitivity and selectivity due to the nature of tandem mass spectrometry.[8]

  • Cons: Can be susceptible to matrix effects (ion suppression or enhancement), which must be controlled for.

Recommendation: For routine and high-throughput quantification, LC-MS/MS is the preferred platform.

Q3: I'm developing an LC-MS/MS method but see poor peak shape, low sensitivity, or signal instability. How can I optimize it?

Method optimization for LC-MS/MS requires a systematic approach addressing chromatography and mass spectrometry parameters.

A. Chromatographic Optimization:

• Column Choice: A reversed-phase C18 column is the standard choice for separating fatty acids.[7] Columns with 1.7-2.1 µm particle sizes offer high efficiency. For highly polar analytes or when using highly aqueous mobile phases, consider a polar-embedded C18 to prevent "phase collapse."[9]

• Mobile Phase: A typical mobile phase consists of a gradient of water (A) and an organic solvent like acetonitrile or methanol (B).

  • Additive: Both phases should be weakly acidified with 0.05-0.1% acetic acid or 0.1% formic acid. This ensures the carboxylic acid group of the analyte remains protonated, leading to better retention on the reversed-phase column and promoting efficient deprotonation in the MS source for negative ion mode analysis.[7]

• Injection Solvent: The solvent used to reconstitute the final extract should be as close in composition as possible to the initial mobile phase conditions to ensure good peak shape. Mismatching the injection solvent can cause peak splitting or broadening.[3]

B. Mass Spectrometry Optimization:

• Ionization Mode: For molecules with a carboxylic acid group, Negative-Mode Electrospray Ionization (ESI-) is the most effective, as the analyte readily loses a proton to form the [M-H]⁻ ion.[8]

• MRM Transition Development:

  • Find the Precursor Ion (Q1): Infuse a standard of the analyte and perform a full scan to identify the deprotonated molecular ion. For cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid (MW = 294.43 g/mol ), the precursor ion will be m/z 293.4 .

  • Find Product Ions (Q3): Perform a product ion scan on m/z 293.4. Fragment the precursor by increasing the collision energy (CE) and identify stable, high-intensity product ions. Common fragmentation pathways for carboxylic acids include the neutral loss of water (H₂O) and carbon dioxide (CO₂).[10][11]

  • Optimize Transitions: Select 2-3 of the most intense and specific product ions and optimize the CE for each transition to maximize signal intensity. This creates a highly specific and sensitive MRM method.

Q4: How do I select an appropriate internal standard for accurate quantification?

The choice of internal standard (IS) is arguably the most critical factor for achieving accurate and precise quantification. The IS corrects for analyte loss during sample preparation and for variations in instrument response (e.g., matrix effects).[12]

Hierarchy of Internal Standards:

• Gold Standard (Best Choice): Stable Isotope-Labeled (SIL) Analyte. A SIL version of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid (e.g., containing ¹³C or ²H atoms) is ideal. It has nearly identical chemical and physical properties to the analyte, meaning it will behave the same way during extraction, chromatography, and ionization, providing the most accurate correction.[12]

• Excellent Alternative: SIL Standard of a Related Isomer. If a SIL standard of the exact analyte is unavailable, a SIL version of a different EFA isomer (e.g., ¹³C-labeled 12,13-epoxy-octadecenoic acid) can be used.

• Acceptable Alternative: Odd-Chain or Structurally Related EFA. A non-endogenous, structurally similar compound, such as an odd-chain epoxy fatty acid (e.g., C17 or C19 epoxy FA), can be used. It is crucial to validate that its extraction recovery and ionization efficiency are comparable to the analyte of interest.[12]

Crucial Note: The internal standard must be added at the very beginning of the sample preparation process , prior to any extraction steps, to account for all potential sources of analyte loss.

Experimental Workflows & Protocols

Diagram: General Troubleshooting Logic

Caption: Logical workflow for troubleshooting EFA quantification issues.

Protocol 1: Sample Preparation & Extraction for LC-MS/MS

This protocol outlines a robust procedure for extracting EFAs from a biological matrix like plasma.

• Sample Collection: To a 100 µL plasma sample in a glass tube, immediately add 5 µL of an antioxidant solution (e.g., 0.5 mg/mL BHT in methanol).

• Internal Standard Spiking: Add 10 µL of the internal standard solution (e.g., a ¹³C-labeled EFA at 100 ng/mL) to the sample. Vortex briefly.

• Protein Precipitation & LLE:

  • Add 1 mL of ice-cold isopropanol. Vortex for 30 seconds.

  • Add 2 mL of a chloroform. Vortex for 2 minutes.

  • Centrifuge at 2,000 x g for 10 minutes at 4°C to separate the layers.

• Phase Collection: Carefully transfer the lower organic layer (chloroform) to a new clean glass tube using a Pasteur pipette. Avoid disturbing the protein pellet.

• Drying: Evaporate the solvent to complete dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in 100 µL of the LC mobile phase (e.g., Methanol/Water 85:15 with 0.1% acetic acid). Vortex, then transfer to an autosampler vial for analysis.

Diagram: EFA Sample Preparation Workflow

Sources

• 1. researchgate.net [researchgate.net]
• 2. Simultaneous quantification of epoxy and hydroxy fatty acids as oxidation products of triacylglycerols in edible oils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 4. mdpi.com [mdpi.com]
• 5. Simultaneous determination by GC-MS of epoxy and hydroxy FA as their methoxy derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Quantification of Fatty Acid Oxidation Products Using On-line High Performance Liquid Chromatography Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. lcms.cz [lcms.cz]
• 10. scielo.br [scielo.br]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. benchchem.com [benchchem.com]

Technical Support Center: Improving Recovery of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid from Plasma

Welcome to the technical support center for the analysis of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for improving the recovery of this specific epoxy fatty acid from plasma samples.

Frequently Asked Questions (FAQs)

Q1: What is cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid and why is its recovery from plasma challenging?

Cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid is an oxidized derivative of linoleic acid, a polyunsaturated fatty acid.[1] Like other epoxy fatty acids (EpFAs), it is an endogenous signaling molecule involved in various physiological processes.[2][3] The primary challenge in its recovery from plasma stems from several factors:

• Low Endogenous Concentrations: EpFAs are typically present at very low levels in biological matrices, making their detection and quantification difficult.[4]

• Chemical Instability: The epoxide ring is susceptible to hydrolysis to its corresponding diol, dihydroxy-octadecadienoic acid (DiHODE), under acidic or enzymatic conditions.[2][5] This degradation can occur during sample collection, storage, and extraction.

• Matrix Effects: Plasma is a complex matrix containing a high abundance of proteins, phospholipids, and other lipids that can interfere with extraction and analysis, leading to ion suppression in mass spectrometry.[6]

• Hydrophobicity: As a lipid, it has limited solubility in aqueous environments and a tendency to bind to proteins and other lipids, complicating its extraction.

Q2: What are the critical first steps in plasma sample handling to maximize recovery?

Proper sample handling from the moment of collection is paramount to prevent degradation and ensure accurate quantification.

• Anticoagulant Choice: Use EDTA-containing tubes for plasma collection. EDTA chelates metal ions that can catalyze lipid peroxidation.

• Immediate Processing: Process blood samples as soon as possible after collection. Centrifuge at a low temperature (4°C) to separate plasma.

• Storage Conditions: If not analyzed immediately, plasma samples should be stored at -80°C to minimize enzymatic activity and chemical degradation.[7] Studies have shown that fatty acid composition in plasma is stable for nearly four years when stored at -80°C.[7] Storage at -20°C may not be sufficient to prevent degradation over longer periods.[7]

• Addition of Inhibitors: Consider adding antioxidants like butylated hydroxytoluene (BHT) and inhibitors of epoxide hydrolases to the collection tubes to prevent oxidation and enzymatic degradation of the epoxide.[8]

Q3: Which extraction method is better for this analyte: Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE)?

Both LLE and SPE have been successfully used for the extraction of lipids from plasma, and the optimal choice depends on the specific experimental goals, sample throughput, and available instrumentation.[4][9]

• Liquid-Liquid Extraction (LLE): Traditional methods like the Folch or Bligh and Dyer procedures, which use chloroform/methanol mixtures, are effective for a broad range of lipids.[10] However, they can be labor-intensive and may result in the formation of emulsions, which can lead to poor recovery.[11] Newer LLE methods using solvents like methyl-tert-butyl ether (MTBE) offer the advantage of the lipid-containing organic phase being the upper layer, simplifying collection.[10]

• Solid-Phase Extraction (SPE): SPE offers a more automated and high-throughput approach with the potential for cleaner extracts and reduced matrix effects.[9][12] Various SPE sorbents are available, and method development is crucial to optimize the retention and elution of the target analyte.[9]

A detailed comparison and protocols for both methods are provided in the subsequent sections.

Troubleshooting Guide: Low Recovery of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid

This section addresses common issues encountered during the extraction and analysis of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid and provides actionable solutions.

Problem	Potential Cause(s)	Troubleshooting Steps & Solutions
Low Recovery in LLE	Emulsion Formation: High concentrations of phospholipids and other surfactant-like molecules in plasma can lead to the formation of a stable emulsion between the aqueous and organic layers, trapping the analyte.[11]	- Gentle Mixing: Instead of vigorous vortexing, gently swirl or rock the sample to minimize emulsion formation.[11] - Salting Out: Add a saturated NaCl solution (brine) to increase the ionic strength of the aqueous phase, which can help break the emulsion.[11] - Centrifugation: Centrifuge at a higher speed or for a longer duration to help separate the phases. - Solvent Modification: Add a small amount of a different organic solvent to alter the polarity and break the emulsion.[11]
Incomplete Extraction: The chosen solvent system may not be optimal for extracting the analyte from the plasma matrix.	- Optimize Solvent Polarity: Adjust the ratio of polar to non-polar solvents. For lipid-soluble analytes in a high-fat matrix, using solvents with lower polarity like ethanol, acetonitrile, or acetone may improve extraction.[8] - Multiple Extractions: Perform the extraction step two or three times and pool the organic extracts to improve yield.[8]
Analyte Degradation: The epoxide ring can be hydrolyzed to a diol, especially in the presence of acidic conditions or residual enzymatic activity.[2][5]	- pH Control: Ensure the pH of the aqueous phase is neutral or slightly basic during extraction. Avoid strong acids. - Use of Inhibitors: Add epoxide hydrolase inhibitors to the sample before extraction.
Low Recovery in SPE	Inappropriate Sorbent Selection: The chosen SPE sorbent may not have the correct chemistry to effectively retain the analyte.	- Test Different Sorbents: Evaluate reversed-phase (e.g., C18), normal-phase, and mixed-mode SPE cartridges to find the one with the best retention and selectivity.
Suboptimal Wash and Elution Solvents: The wash solvent may be too strong, causing premature elution of the analyte, or the elution solvent may be too weak to fully recover it.	- Methodical Optimization: Systematically test different solvent compositions and strengths for the wash and elution steps. Start with a weak wash solvent and gradually increase its strength. For elution, start with a strong solvent and test weaker compositions.
Co-elution with Interferences: Matrix components may co-elute with the analyte, leading to ion suppression in the mass spectrometer.	- Fractionated Elution: Use a stepwise gradient of elution solvents to separate the analyte from interfering compounds. - Specialized SPE Sorbents: Consider using SPE cartridges designed for phospholipid removal, such as HybridSPE®.[6]
Poor Peak Shape or Signal Intensity in LC-MS/MS	Matrix Effects: Co-eluting matrix components can suppress the ionization of the target analyte in the mass spectrometer source.	- Improve Sample Cleanup: Use a more rigorous SPE cleanup protocol or a two-step extraction process (e.g., LLE followed by SPE). - Optimize Chromatography: Adjust the LC gradient to better separate the analyte from interfering compounds. - Use an Internal Standard: A stable isotope-labeled internal standard can help to correct for matrix effects and variations in recovery.[13]
Analyte Instability in Autosampler: The analyte may degrade in the autosampler vial before injection, especially if the mobile phase is acidic.	- Control Autosampler Temperature: Keep the autosampler temperature low (e.g., 4°C) to minimize degradation. - Mobile Phase pH: If possible, use a mobile phase with a neutral or slightly basic pH.

Visualizing the Troubleshooting Logic

Caption: Troubleshooting workflow for low recovery.

Detailed Experimental Protocols

Protocol 1: Optimized Liquid-Liquid Extraction (LLE)

This protocol is a modification of the Folch method, designed to minimize emulsion formation and improve the recovery of epoxy fatty acids.

Materials:

• Plasma sample (stored at -80°C)

• Internal standard solution (e.g., a stable isotope-labeled analog of the analyte)

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• 0.9% NaCl solution (brine)

• Glass centrifuge tubes with PTFE-lined caps

Procedure:

• Thaw plasma samples on ice.

• To a 15 mL glass centrifuge tube, add 200 µL of plasma.

• Add 10 µL of the internal standard solution.

• Add 2 mL of a 2:1 (v/v) mixture of chloroform:methanol.

• Cap the tube and vortex gently for 1 minute. Avoid vigorous shaking.

• Add 400 µL of 0.9% NaCl solution.

• Gently invert the tube 10-15 times to mix.

• Centrifuge at 2000 x g for 10 minutes at 4°C to separate the phases.

• Carefully collect the lower organic phase using a glass Pasteur pipette and transfer it to a clean tube.

• Repeat the extraction of the aqueous phase with another 1 mL of chloroform.

• Pool the organic extracts.

• Evaporate the solvent under a gentle stream of nitrogen.

• Reconstitute the dried extract in a suitable solvent for LC-MS/MS analysis (e.g., 100 µL of methanol).

Protocol 2: Solid-Phase Extraction (SPE) for Enhanced Purity

This protocol utilizes a reversed-phase SPE cartridge for the cleanup of the plasma extract.

Materials:

• Plasma sample (stored at -80°C)

• Internal standard solution

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Hexane (HPLC grade)

• Ethyl acetate (HPLC grade)

• Formic acid

• Reversed-phase SPE cartridges (e.g., C18, 100 mg)

Procedure:

• Sample Pre-treatment:

  • To 200 µL of plasma, add 10 µL of the internal standard.

  • Add 600 µL of acetonitrile containing 1% formic acid to precipitate proteins.

  • Vortex for 1 minute and centrifuge at 10,000 x g for 10 minutes.

  • Collect the supernatant.

• SPE Cartridge Conditioning:

  • Condition the C18 SPE cartridge with 2 mL of methanol followed by 2 mL of water. Do not let the cartridge run dry.

• Sample Loading:

  • Load the supernatant from the protein precipitation step onto the conditioned SPE cartridge.

• Washing:

  • Wash the cartridge with 2 mL of water to remove polar impurities.

  • Wash with 2 mL of 20% methanol in water to remove less polar impurities.

• Elution:

  • Elute the analyte with 2 mL of ethyl acetate.

• Solvent Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of methanol for LC-MS/MS analysis.

Visualizing the Extraction Workflow

Caption: Comparison of LLE and SPE workflows.

Data Presentation: Expected Recovery and Purity

The following table provides a hypothetical comparison of the expected performance of the two extraction methods. Actual results may vary depending on the specific laboratory conditions and instrumentation.

Parameter	Optimized LLE	SPE	Reference
Absolute Recovery	60-80%	75-95%	[6]
Relative Standard Deviation (RSD)	< 15%	< 10%	[14]
Matrix Effect	Moderate	Low	[6]
Sample Throughput	Low to Medium	High	[9]
Solvent Consumption	High	Low
Cost per Sample	Low	Medium

Concluding Remarks

Improving the recovery of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid from plasma requires a systematic approach that addresses potential pitfalls at every stage, from sample collection to final analysis. By understanding the inherent instability of the analyte and the complexities of the plasma matrix, researchers can implement optimized protocols to achieve reliable and reproducible results. This guide provides a foundation for troubleshooting and method development, empowering scientists to confidently tackle the challenges of eicosanoid analysis.

References

• LIPID MAPS. (n.d.). Quantification of Fatty Acid Oxidation Products Using On-line High Performance Liquid Chromatography Tandem Mass Spectrometry. Retrieved from [Link]

• Sjövall, O., Kuktaite, R., & Johansson, E. (2004). Analysis of fatty acid epoxidation by high performance liquid chromatography coupled with evaporative light scattering detection and mass spectrometry. PubMed. Retrieved from [Link]

• National Institutes of Health. (n.d.). Quantification of Fatty Acid Oxidation Products Using On-line High Performance Liquid Chromatography Tandem Mass Spectrometry. Retrieved from [Link]

• Welch Lab. (2025). Troubleshooting Low Recovery Rates in Chromatographic Analysis. Retrieved from [Link]

• National Institutes of Health. (n.d.). LC-MS/MS Analysis of the Epoxides and Diols Derived from the Endocannabinoid Arachidonoyl Ethanolamide. Retrieved from [Link]

• MDPI. (n.d.). Exploring the Lipidome: Current Lipid Extraction Techniques for Mass Spectrometry Analysis. Retrieved from [Link]

• LCGC International. (n.d.). Tips for Troubleshooting Liquid–Liquid Extractions. Retrieved from [Link]

• ResearchGate. (n.d.). Analysis of fatty acid epoxidation by high performance liquid chromatography with evaporative light scattering detection and mass spectrometry. Retrieved from [Link]

• Nakedbiome. (n.d.). cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid. Retrieved from [Link]

• ACS Publications. (2022). Benchmarking One-Phase Lipid Extractions for Plasma Lipidomics. Analytical Chemistry. Retrieved from [Link]

• National Institutes of Health. (2015). An Efficient Single Phase Method for the Extraction of Plasma Lipids. PMC. Retrieved from [Link]

• MDPI. (2021). Relative Importance of Soluble and Microsomal Epoxide Hydrolases for the Hydrolysis of Epoxy-Fatty Acids in Human Tissues. International Journal of Molecular Sciences. Retrieved from [Link]

• MDPI. (n.d.). Extraction of Lipids from Liquid Biological Samples for High-Throughput Lipidomics. Retrieved from [Link]

• PubMed. (1976). Stability of Fatty Acids in Hyperlipoproteinemic Plasma During Long-Term Storage. Clinical Chemistry. Retrieved from [Link]

• National Institutes of Health. (2021). A Novel Solid Phase Extraction Sample Preparation Method for Lipidomic Analysis of Human Plasma Using Liquid Chromatography/Mass Spectrometry. PMC. Retrieved from [Link]

• PubChem. (n.d.). 12(13)-epoxy-6Z,9Z-octadecadienoic acid. Retrieved from [Link]

• PubChem. (n.d.). cis-12,13-Epoxy-9(z)-octadecenoic acid. Retrieved from [Link]

• ResearchGate. (n.d.). Stability of plasma and erythrocyte fatty acid composition during cold storage. Retrieved from [Link]

• J-Stage. (n.d.). Formation of Epoxy Fatty Acids in Triacylglycerol Standards during Heating. Retrieved from [Link]

• Wikipedia. (n.d.). Epoxyeicosatrienoic acid. Retrieved from [Link]

• CDC Stacks. (2021). Stability of lipids in plasma and serum. Retrieved from [Link]

• ResearchGate. (n.d.). Stability of Lipids in Plasma and Serum: Effects of Temperature-Related Storage Conditions on the Human Lipidome. Retrieved from [Link]

• AOCS. (2019). Solid-phase extraction columns in the analysis of lipids. Retrieved from [Link]

• PubMed Central. (n.d.). Catalytic activities of mammalian epoxide hydrolases with cis and trans fatty acid epoxides relevant to skin barrier function. Retrieved from [Link]

• ScienceDirect. (n.d.). Update on solid-phase extraction for the analysis of lipid classes and related compounds. Retrieved from [Link]

• PubMed. (2024). Detailed Protocol for Solid-Phase Extraction for Lipidomic Analysis. Methods in Molecular Biology. Retrieved from [Link]

• Consensus. (2021). A Novel Solid Phase Extraction Sample Preparation Method for Lipidomic Analysis of Human Plasma Using Liquid Chromatography/Mass Spectrometry. Retrieved from [Link]

• ResearchGate. (n.d.). Toxicity of Epoxy Fatty Acids and Related Compounds to Cells Expressing Human Soluble Epoxide Hydrolase. Retrieved from [Link]

• ACS Publications. (2000). Toxicity of Epoxy Fatty Acids and Related Compounds to Cells Expressing Human Soluble Epoxide Hydrolase. Chemical Research in Toxicology. Retrieved from [Link]

• Drosophilia Population Genomics Project. (n.d.). cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid. Retrieved from [Link]

• MCE. (n.d.). cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid. Retrieved from [Link]

• National Institutes of Health. (n.d.). First total synthesis of (5Z,9Z)-(±)-2-methoxy-5,9-octadecadienoic acid, a marine derived methoxylated analog of taxoleic acid. Retrieved from [Link]

• PubMed. (1977). A soy extract catalyzes formation of 9-oxo-trans-12,13-epoxy-trans-10-octadecenoic acid from 13-hydroperoxy-cis-9,trans-11-octadecadienoic acid. Lipids. Retrieved from [Link]

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• 2. mdpi.com [mdpi.com]
• 3. Epoxyeicosatrienoic acid - Wikipedia [en.wikipedia.org]
• 4. Exploring the Lipidome: Current Lipid Extraction Techniques for Mass Spectrometry Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Catalytic activities of mammalian epoxide hydrolases with cis and trans fatty acid epoxides relevant to skin barrier function - PMC [pmc.ncbi.nlm.nih.gov]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. researchgate.net [researchgate.net]
• 8. welchlab.com [welchlab.com]
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• 14. lipidmaps.org [lipidmaps.org]

Technical Support Center: Preserving the Integrity of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic Acid During Sample Preparation

Welcome to the technical support center dedicated to the meticulous handling of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid. This guide is designed for researchers, scientists, and drug development professionals who understand the critical importance of maintaining the native isomeric form of this lipid mediator. In the following sections, we will delve into the causal factors behind isomerization and provide field-proven troubleshooting guides and frequently asked questions to ensure the integrity of your samples from extraction to analysis.

The Imperative of Isomeric Purity

cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid is a bioactive lipid with its biological activity intricately linked to its specific three-dimensional structure. The cis-configuration of the epoxide ring is a crucial determinant of its interaction with biological targets. Isomerization to the trans-epoxide or other degradative products can lead to a partial or complete loss of biological activity, resulting in misleading experimental data and potentially compromising the therapeutic potential of drug candidates. This guide provides the technical knowledge to safeguard against such artifacts.

Frequently Asked Questions (FAQs)

Q1: What are the primary drivers of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid isomerization?

A1: The main culprits are exposure to acidic conditions, elevated temperatures, and oxidative stress. The epoxide ring is susceptible to acid-catalyzed opening and rearrangement, while heat can provide the energy needed to overcome the rotational barrier and flip the stereochemistry to the more thermodynamically stable trans form. Oxidative stress can lead to the formation of various degradation products, further complicating analysis.

Q2: I suspect my samples have isomerized. How can I confirm this?

A2: Isomerization can be detected and quantified using chromatographic techniques coupled with mass spectrometry. High-performance liquid chromatography (HPLC) with a suitable stationary phase can separate cis and trans isomers.[1][2] Gas chromatography-mass spectrometry (GC-MS) can also be used, often after derivatization, to identify and quantify different isomers based on their unique fragmentation patterns.[3][4]

Q3: What is the single most important factor to control during sample preparation?

A3: While temperature and oxidative stress are significant, maintaining a neutral to slightly alkaline pH is arguably the most critical factor. The pKa of many epoxy fatty acids is around 4.4, and even mildly acidic conditions (pH < 6) can initiate isomerization. Therefore, careful control of pH throughout the entire workflow is paramount.

Troubleshooting Guides

Issue 1: Low recovery of the cis-isomer after extraction.

Possible Cause: Acid-catalyzed isomerization during liquid-liquid extraction (LLE) or solid-phase extraction (SPE).

Troubleshooting Steps:

• pH Monitoring and Adjustment: Before extraction, ensure the pH of your sample is adjusted to a neutral range (pH 7.0-7.5) using a buffered solution. Avoid strong acids for pH adjustment.

• Solvent Selection: For LLE, consider using a solvent system less prone to acidic impurities. The Folch method (chloroform:methanol) is widely used, but ensure solvents are of high purity.[5][6] For SPE, use neutral elution solvents and ensure the sorbent bed is not acidic.[7][8][9]

• Incorporate a Buffered Wash Step: After extraction into an organic phase, a wash step with a neutral buffer can help remove any residual acidic components.

Issue 2: Appearance of a significant trans-isomer peak in the chromatogram.

Possible Cause: Thermal stress during solvent evaporation.

Troubleshooting Steps:

• Gentle Evaporation Techniques: Avoid high temperatures when removing solvents. A rotary evaporator with the water bath set to a maximum of 30-35°C is recommended.[10][11][12] For smaller volumes, a gentle stream of nitrogen gas at room temperature is a safer alternative.

• Minimize Heating Time: If gentle heating is unavoidable, minimize the duration of exposure to elevated temperatures.

• Use of High-Volatility Solvents: When possible, use solvents with lower boiling points to facilitate evaporation at lower temperatures.

Issue 3: Broad or tailing peaks in the chromatogram, suggesting sample degradation.

Possible Cause: Oxidative damage during storage or processing.

Troubleshooting Steps:

• Incorporate Antioxidants: Add an antioxidant such as butylated hydroxytoluene (BHT), butylated hydroxyanisole (BHA), or α-tocopherol to your extraction solvents at a concentration of approximately 0.05% (w/v).[13][14][15][16][17] These scavenge free radicals that can damage the epoxy fatty acid.

• Inert Atmosphere: Whenever possible, handle samples under an inert atmosphere of nitrogen or argon to minimize exposure to oxygen.

• Light Protection: Store samples in amber vials or protect them from light, as light can promote photo-oxidation.

Experimental Protocols

Protocol 1: Isomerization-Minimizing Liquid-Liquid Extraction (LLE)

• Sample Homogenization: Homogenize the sample in a neutral buffer (e.g., phosphate-buffered saline, pH 7.4).

• Addition of Antioxidant: Add BHT to the homogenization buffer to a final concentration of 0.05%.

• Solvent Extraction: Perform a Folch extraction by adding a 2:1 (v/v) mixture of chloroform:methanol. Vortex thoroughly.

• Phase Separation: Centrifuge to separate the aqueous and organic phases.

• Collection of Organic Phase: Carefully collect the lower organic phase containing the lipids.

• Buffered Wash: Wash the organic phase with a neutral buffer to remove any acidic contaminants.

• Drying and Evaporation: Dry the organic phase over anhydrous sodium sulfate and evaporate the solvent under a gentle stream of nitrogen at room temperature.

• Reconstitution and Storage: Reconstitute the lipid extract in a suitable solvent (e.g., methanol or acetonitrile) and store at -80°C under an inert atmosphere.

Protocol 2: Solid-Phase Extraction (SPE) for Purification

• Column Conditioning: Condition a silica-based SPE cartridge with a non-polar solvent like hexane.

• Sample Loading: Load the lipid extract (resuspended in a minimal amount of non-polar solvent) onto the column.

• Washing: Wash the column with a non-polar solvent to elute highly non-polar lipids, retaining the epoxy fatty acids.

• Elution: Elute the epoxy fatty acids with a solvent of intermediate polarity, such as a mixture of hexane and ethyl acetate. The exact ratio should be optimized for the specific application.

• Solvent Evaporation: Evaporate the solvent from the collected fraction using gentle methods as described above.

Data Presentation

Parameter	Recommendation	Rationale
pH Range	7.0 - 8.0	Prevents acid-catalyzed epoxide ring opening and isomerization.
Temperature	< 35°C	Minimizes thermal energy that can induce cis-trans isomerization.
Antioxidants	BHT, BHA, α-tocopherol (0.05% w/v)	Scavenges free radicals to prevent oxidative degradation.
Atmosphere	Inert (Nitrogen or Argon)	Reduces the risk of oxidation.
Light Exposure	Minimize (use amber vials)	Prevents photo-oxidation.

Visualization of the Workflow

Caption: Workflow for minimizing isomerization of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid.

References

Sources

• 1. hplc.eu [hplc.eu]
• 2. aocs.org [aocs.org]
• 3. Simultaneous determination by GC-MS of epoxy and hydroxy FA as their methoxy derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Simultaneous quantification of epoxy and hydroxy fatty acids as oxidation products of triacylglycerols in edible oils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Advances in Lipid Extraction Methods—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A comparison of five lipid extraction solvent systems for lipidomic studies of human LDL - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. jstage.jst.go.jp [jstage.jst.go.jp]
• 9. aocs.org [aocs.org]
• 10. hielscher.com [hielscher.com]
• 11. researchgate.net [researchgate.net]
• 12. Modified Solvent Evaporation [ebrary.net]
• 13. researchgate.net [researchgate.net]
• 14. Butylated hydroxytoluene can protect polyunsaturated fatty acids in dried blood spots from degradation for up to 8 weeks at room temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Influence of Synthetic Antioxidants Used in Food Technology on the Bioavailability and Metabolism of Lipids - In Vitro Studies [journal.pan.olsztyn.pl]
• 16. BHA & BHT Synthetic Antioxidants in Food & Nutrition - Knowde [periodical.knowde.com]
• 17. Identification of In Vitro Metabolites of Synthetic Phenolic Antioxidants BHT, BHA, and TBHQ by LC-HRMS/MS [mdpi.com]

Technical Support Center: Synthesis of Specific Epoxy Fatty Acid Isomers

Welcome to the technical support center for the synthesis, purification, and analysis of specific epoxy fatty acid (EFA) isomers. This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of generating high-purity EFA regio- and stereoisomers. As signaling molecules with profound physiological effects, the precise isomeric form of an EFA is critical to its biological activity, making their selective synthesis a significant challenge.

This document moves beyond simple protocols to provide in-depth, field-proven insights into the causality behind experimental choices, helping you troubleshoot common issues and optimize your workflow.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions and common points of confusion in EFA synthesis.

Q1: What are the primary challenges in synthesizing a specific epoxy fatty acid isomer?

A1: The core challenges revolve around three areas:

• Regioselectivity: For polyunsaturated fatty acids (PUFAs), the epoxidation can occur at any of the double bonds. Directing the reaction to a single, specific double bond is a primary hurdle.

• Stereoselectivity: Once the correct double bond is targeted, the epoxide can form as one of two enantiomers (R,S or S,R). Achieving a high enantiomeric excess of the desired isomer is often the most difficult step.

• Purification: The final product is frequently a complex mixture of regioisomers, stereoisomers (cis/trans and enantiomers), and unreacted starting material. These molecules have very similar physical properties, making their separation analytically demanding.

Q2: Should I use a chemical or enzymatic approach for epoxidation?

A2: The choice depends on your primary goal—yield and cost versus selectivity.

• Chemical Epoxidation (e.g., using peracids like m-CPBA or in-situ generated performic/peracetic acid) is often high-yielding and cost-effective for bulk synthesis. However, it typically lacks selectivity, producing a racemic mixture of isomers and can lead to undesirable side reactions like oxirane ring opening, especially at higher temperatures or in acidic conditions.

• Enzymatic Epoxidation (e.g., using lipases or fungal peroxygenases) offers superior regio- and stereoselectivity, which is critical for producing biologically relevant isomers. The main drawbacks are the higher cost of enzymes, potential for enzyme deactivation by reagents like hydrogen peroxide, and generally more complex reaction optimization.

Table 1: Comparison of Common Epoxidation Methods

Feature	Chemical Epoxidation (e.g., Performic Acid)	Enzymatic Epoxidation (e.g., Lipase, Peroxygenase)
Selectivity	Low (typically produces racemic mixtures)	High (can be highly regio- and stereoselective)
Common Reagents	m-CPBA, H₂O₂, Formic/Acetic Acid	Immobilized Lipase (e.g., Novozym® 435), H₂O₂
Typical Yield	High	Moderate to High, depends on enzyme stability
Side Reactions	Oxirane ring opening to form diols	Enzyme deactivation
Cost	Lower reagent cost	Higher catalyst (enzyme) cost

| Best For... | Bulk production where isomer purity is not critical. | Synthesis of specific, high-purity isomers for biological testing. |

Q3: My epoxidation reaction is complete, but I can't separate the isomers. What's the issue?

A3: This is the most common bottleneck. Positional and stereoisomers of EFAs have nearly identical polarities and molecular weights. Standard silica gel chromatography is often insufficient. Successful separation requires specialized techniques like chiral chromatography or derivatization to create diastereomers with different physical properties.

Part 2: Troubleshooting Guides

This section provides structured guidance for specific experimental problems.

Guide 1: Low Epoxidation Yield or Incomplete Conversion

If your reaction stalls or yields are consistently low, use the following decision tree to diagnose the problem.

Technical Support Center: Protocol Refinement for cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic Acid Cell-Based Assays

This guide is designed to provide researchers, scientists, and drug development professionals with a comprehensive technical resource for utilizing cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid in cell-based assays. We will address common challenges from compound handling to data interpretation, providing field-proven insights to ensure the integrity and reproducibility of your experimental results.

Introduction: Understanding the Molecule

cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid is an epoxy fatty acid (EFA) derived from linoleic acid. It is a positional isomer of more commonly studied EFAs like vernolic acid (12,13-epoxyoctadecenoic acid) and coronaric acid (9,10-epoxyoctadecenoic acid).[1] While research on this specific 5,6-epoxy isomer is emerging, the broader class of EFAs is known to possess a range of biological activities, including anti-inflammatory and immunomodulatory effects.[2][3] A critical aspect of their biology is their metabolism by soluble epoxide hydrolase (sEH) into corresponding diols, which can have different, sometimes more potent, biological effects or toxicity.[4][5] This metabolic conversion is a key consideration in any cell-based assay design.

This guide will provide a structured approach to protocol development, starting with fundamental compound handling and moving through assay optimization and troubleshooting.

Section 1: Frequently Asked Questions (FAQs) - Core Knowledge

This section addresses the most common initial questions regarding the use of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid.

Q1: What is the best way to dissolve and store this compound?

A1: Like most lipids, cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid has poor aqueous solubility.

• Stock Solution: Prepare a high-concentration stock solution (e.g., 10-50 mM) in an organic solvent such as ethanol, DMSO, or dimethylformamide (DMF).[6] Ensure the solvent is anhydrous, as moisture can degrade the compound.

• Storage: Store the stock solution in small aliquots in glass vials at -80°C to minimize freeze-thaw cycles and prevent degradation.[6] The epoxide ring is susceptible to hydrolysis, so proper storage is critical for maintaining compound integrity.

• Working Solution: For cell-based assays, dilute the stock solution into your cell culture medium. The final concentration of the organic solvent should be kept to a minimum (typically <0.1%) to avoid solvent-induced cytotoxicity.[7]

Q2: What are the expected biological activities and potential mechanisms of action?

A2: Based on studies of related epoxy fatty acids, potential activities include:

• Anti-inflammatory Effects: EFAs can exert anti-inflammatory effects, potentially by inhibiting pro-inflammatory signaling pathways like NF-κB, which would reduce the production of cytokines such as TNF-α and IL-6.[2][8]

• PPAR Agonism: Some fatty acids and their derivatives are known to be endogenous ligands for Peroxisome Proliferator-Activated Receptors (PPARs).[9][10] Activation of PPARs can influence lipid metabolism and inflammation.[11]

• Modulation of Ion Channels: Certain EFAs can modulate the activity of various ion channels.

It is crucial to experimentally validate these potential activities for the specific 5,6-epoxy isomer.

Q3: My compound shows no effect in my assay. What is a primary consideration for epoxy fatty acids?

A3: A key factor is the expression of soluble epoxide hydrolase (sEH) in your cell line.[5] The biological activity you are measuring might be attributable to the parent epoxide, its diol metabolite, or both.

• High sEH Expression (e.g., liver-derived cells like HepG2): The parent compound will be rapidly converted to its diol. The observed activity will primarily be that of the diol.

• Low sEH Expression (e.g., some cancer cell lines): The parent epoxide will be more stable, and its activity will be predominant. You can verify sEH expression in your cell line via qPCR or Western blot. To dissect the effects, consider using a potent sEH inhibitor as a control.

Q4: What are the appropriate vehicle controls?

A4: The vehicle control should be the same concentration of the solvent (e.g., DMSO, ethanol) used to make the final working dilution of your compound in the cell culture medium.[7] This is essential to ensure that any observed effects are due to the compound and not the solvent.

Section 2: Experimental Design and Workflow

A logical workflow is essential for obtaining reliable and reproducible data. The following diagram outlines a general workflow for a cell-based assay using cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid.

Caption: Hypothesized inhibition of the NF-κB pathway.

References

A comprehensive list of references cited in this guide is provided below.

• Wong, P. F., & Kitts, D. D. (2006). Vernolide-A and Vernodaline: Sesquiterpene Lactones with Cytotoxicity against Cancer. Toxicology and Applied Pharmacology, 217(3), 235-243.

• Wikipedia. (n.d.). Vernolic acid. Wikipedia. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 5356421, Vernolic acid. PubChem. [Link]

• Skrzypczak-Wiercioch, J., et al. (2023). Antioxidant and Anti-Inflammatory Effects of Vanillic Acid in Human Plasma, Human Neutrophils, and Non-Cellular Models In Vitro. Antioxidants, 12(3), 629. [Link]

• Skrzypczak-Wiercioch, J., et al. (2023). Antioxidant and Anti-Inflammatory Effects of Vanillic Acid in Human Plasma, Human Neutrophils, and Non-Cellular Models In Vitro. PubMed. [Link]

• Lemmon, C. A., et al. (2014). Notes and Tips for Improving Quality of Lipid-Protein Overlay Assays. Lipids, 49(8), 835-840. [Link]

• ResearchGate. (n.d.). Anti-inflammatory activity of a new compound from Vernonia amygdalina. ResearchGate. [Link]

• Frontiers in Pharmacology. (2023). Phenolic acids from medicinal and edible homologous plants: a potential anti-inflammatory agent for inflammatory diseases. Frontiers. [Link]

• ResearchGate. (n.d.). Different responses of vanillic acid, a phenolic compound, in HTC cells: Cytotoxicity, antiproliferative activity, and protection from DNA-induced damage. ResearchGate. [Link]

• Academic Journals. (2021). Immunomodulatory and anti-inflammatory properties of the hydroethanolic extract of Vernonia glaberrima. Academic Journals. [Link]

• European Collection of Authenticated Cell Cultures. (n.d.). Cell culture protocols. Public Health England. [Link]

• ResearchGate. (n.d.). Toxicity of Epoxy Fatty Acids and Related Compounds to Cells Expressing Human Soluble Epoxide Hydrolase. ResearchGate. [Link]

• Wang, Z. Q., et al. (2014). Natural product agonists of peroxisome proliferator-activated receptor gamma (PPARγ): a review. RSC Advances, 4(89), 48463-48478. [Link]

• Morisseau, C., et al. (2000). Toxicity of epoxy fatty acids and related compounds to cells expressing human soluble epoxide hydrolase. Chemical Research in Toxicology, 13(3), 217-226. [Link]

• National Institutes of Health. (2023). 13-Oxo-9Z,11E-octadecadienoic Acid Down-regulates c-Myc and Attenuates Breast Cancer Cell Stemness. NIH. [Link]

• Cyberlipid. (n.d.). Epoxy FA. Cyberlipid. [Link]

• YouTube. (2021). Troubleshooting Cell based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to An. YouTube. [Link]

• PubMed. (2020). Oleanolic acid induces a dual agonist action on PPARγ/α and GLUT4 translocation: A pentacyclic triterpene for dyslipidemia and type 2 diabetes. PubMed. [Link]

• MDPI. (2022). Naturally Occurring Compounds Targeting Peroxisome Proliferator Receptors: Potential Molecular Mechanisms and Future Perspectives for Promoting Human Health. MDPI. [Link]

• National Institutes of Health. (2015). Problems and challenges in the development and validation of human cell-based assays to determine nanoparticle-induced immunomodulatory effects. NIH. [Link]

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Technical Support Center: Mass Spectrometry Analysis of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid

Welcome to the technical support center for the mass spectrometry analysis of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with matrix effects in the quantitative analysis of this and similar epoxy fatty acids. Our goal is to provide you with not only troubleshooting steps but also the underlying scientific principles to empower you to develop robust and reliable analytical methods.

Introduction: The Challenge of Matrix Effects in Lipidomics

cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid is an oxidized lipid metabolite of linoleic acid. Like many lipids, its accurate quantification by liquid chromatography-mass spectrometry (LC-MS) is often hampered by a phenomenon known as the "matrix effect." This effect arises from co-eluting endogenous components of the sample matrix, such as phospholipids, which can interfere with the ionization of the target analyte in the mass spectrometer's source.[1][2] This interference can manifest as either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), leading to inaccurate and irreproducible results.[3]

This guide provides a series of frequently asked questions (FAQs) and troubleshooting workflows to help you identify, understand, and mitigate matrix effects in your analyses.

Section 1: Identifying and Quantifying Matrix Effects

FAQ 1: How can I determine if my analysis of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid is affected by matrix effects?

Answer: There are two primary methods to assess the presence and extent of matrix effects: the post-column infusion test and the post-extraction spike method.

A. Post-Column Infusion:

This qualitative technique helps to visualize regions of ion suppression or enhancement across a chromatogram.

• Principle: A constant flow of a standard solution of your analyte is introduced into the mass spectrometer after the analytical column. A blank, extracted sample matrix is then injected onto the column. Any deviation in the constant analyte signal as the matrix components elute indicates a matrix effect.[4] A dip in the signal signifies ion suppression, while a peak indicates ion enhancement.

B. Post-Extraction Spike:

This quantitative method provides a numerical value for the matrix effect.

• Principle: You compare the peak area of the analyte in a neat (clean) solvent to the peak area of the analyte spiked into a blank matrix extract after the extraction process.[5]

Experimental Protocol: Quantifying Matrix Effect using Post-Extraction Spike

• Prepare a standard solution (A): Dissolve a known concentration of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid in your final mobile phase solvent.

• Prepare a blank matrix extract (B): Perform your entire sample preparation procedure on a sample that does not contain the analyte (e.g., a blank plasma or tissue homogenate).

• Prepare a post-extraction spiked sample (C): To an aliquot of the blank matrix extract (B), add the same amount of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid as in the standard solution (A).

• Analyze all three samples by LC-MS.

• Calculate the Matrix Effect (%):

  • Matrix Effect (%) = (Peak Area in C / Peak Area in A) * 100

  • A value < 100% indicates ion suppression.

  • A value > 100% indicates ion enhancement.[5][6]

Section 2: Troubleshooting and Mitigation Strategies

FAQ 2: I've confirmed significant ion suppression. What are my options to reduce it?

Answer: Mitigating matrix effects primarily involves two strategies: (1) improving sample preparation to remove interfering components and (2) utilizing appropriate internal standards to compensate for signal variability.[2][7]

Workflow: A Step-by-Step Approach to Reducing Matrix Effects

Caption: A logical workflow for addressing matrix effects.

In-Depth Look at Mitigation Strategies

1. Optimizing Sample Preparation

The most effective way to combat matrix effects is to remove the interfering components, primarily phospholipids, from your sample before analysis.[1][2]

Sample Preparation Technique	Principle	Pros	Cons
Protein Precipitation (PPT)	Proteins are precipitated with an organic solvent (e.g., acetonitrile), and the supernatant is analyzed.	Simple, fast, and inexpensive.	Often results in significant matrix effects as phospholipids remain in the supernatant.[1]
Liquid-Liquid Extraction (LLE)	The analyte is partitioned between two immiscible liquid phases to separate it from interferences.[2]	Can provide cleaner extracts than PPT.	Can be labor-intensive and may have lower analyte recovery.[8]
Solid-Phase Extraction (SPE)	The analyte is retained on a solid sorbent while interferences are washed away.	Highly selective and can provide very clean extracts.[2]	Method development can be time-consuming.
HybridSPE®-Phospholipid	A specialized SPE technique that uses zirconia-coated particles to selectively remove phospholipids.[1]	Excellent phospholipid removal, leading to significantly reduced matrix effects.[1]	Can be more expensive than other methods.

Experimental Protocol: Phospholipid Removal using HybridSPE®-Phospholipid

• Sample Pre-treatment: Precipitate proteins in your sample (e.g., plasma) by adding an equal volume of 1% formic acid in acetonitrile. Vortex and centrifuge.

• HybridSPE®-Phospholipid Plate/Cartridge: Transfer the supernatant to the HybridSPE®-Phospholipid plate or cartridge.

• Elution: Apply a vacuum or positive pressure to pass the sample through the sorbent. The phospholipids are retained, and the analyte-containing eluate is collected.

• Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute in the mobile phase for LC-MS analysis.

2. Implementing an Internal Standard Strategy

An internal standard (IS) is a compound with similar physicochemical properties to the analyte that is added to all samples, standards, and quality controls at a constant concentration.[9] The IS co-elutes with the analyte and experiences similar matrix effects, allowing for reliable correction of signal variations.[9]

Types of Internal Standards:

• Stable Isotope-Labeled (SIL) Internal Standard: This is the "gold standard." A SIL-IS is a version of the analyte where one or more atoms have been replaced with a heavy isotope (e.g., ²H, ¹³C). It has nearly identical chemical and physical properties to the analyte, ensuring it behaves similarly during sample preparation and ionization.[7][10]

• Structural Analog Internal Standard: A compound with a similar chemical structure to the analyte but a different mass. This is a suitable alternative when a SIL-IS is not available.

Workflow for Selecting and Implementing an Internal Standard

Caption: Decision workflow for internal standard selection.

3. Refining Chromatographic Separation

Optimizing your liquid chromatography method can sometimes separate your analyte from the co-eluting matrix components that are causing ion suppression.

• Gradient Modification: Adjusting the mobile phase gradient can alter the elution profile of both the analyte and interfering compounds.

• Column Chemistry: Experiment with different column stationary phases (e.g., C18, C8, Phenyl-Hexyl) to achieve better separation.

FAQ 3: I am still observing matrix effects even after optimizing sample preparation. What should I do?

Answer: If matrix effects persist, using matrix-matched calibration standards is a robust approach for accurate quantification.

Matrix-Matched Calibration:

• Principle: Calibration standards are prepared in a blank matrix that is identical to the sample matrix.[6][11] This ensures that the standards and the samples experience the same degree of matrix effect, leading to more accurate quantification.[6]

Experimental Protocol: Preparing Matrix-Matched Calibrants

• Obtain Blank Matrix: Source a biological matrix (e.g., plasma, tissue homogenate) that is free of the analyte.

• Prepare a Stock Solution: Create a high-concentration stock solution of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid in an appropriate solvent.

• Serial Dilutions: Perform serial dilutions of the stock solution into the blank matrix to create a series of calibration standards with known concentrations.

• Sample Preparation: Process the matrix-matched calibrants and your unknown samples using the exact same extraction procedure.

• Analysis and Quantification: Analyze the extracted calibrants and samples by LC-MS. Construct a calibration curve by plotting the peak area ratio (analyte/internal standard) against the concentration of the matrix-matched standards. Use this curve to determine the concentration of the analyte in your unknown samples.

Section 3: Advanced Considerations

FAQ 4: Can derivatization help in overcoming matrix effects for fatty acids?

Answer: Yes, chemical derivatization can be a powerful strategy. By chemically modifying the carboxylic acid group of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid, you can improve its ionization efficiency and potentially shift its retention time away from interfering matrix components.[12][13] Derivatization can also improve the fragmentation pattern in MS/MS analysis, leading to better sensitivity and specificity.[14]

References

• SCION Instruments. The Role of Internal Standards In Mass Spectrometry. Available from: [Link]

• van der Burg, M. J., et al. (2024). Strategies for Using Postcolumn Infusion of Standards to Correct for Matrix Effect in LC-MS-Based Quantitative Metabolomics. Journal of the American Society for Mass Spectrometry. Available from: [Link]

• Xing, J., et al. (2020). Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. LCGC International. Available from: [Link]

• Hewavitharana, A. K., et al. (2007). Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. Chromatographia. Available from: [Link]

• Agilent Technologies. (2010). Strategies for reducing phospholipid- based matrix effects in LC-ESI-MS bioanalysis. Available from: [Link]

• Han, X., & Gross, R. W. (2005). Strategies to improve/eliminate the limitations in shotgun lipidomics. Journal of Lipid Research. Available from: [Link]

• Lee, S. H., et al. (2016). A rapid and sensitive profiling of free fatty acids using liquid chromatography electrospray ionization tandem mass spectrometry (LC/ESI-MS/MS) after chemical derivatization. Analytical Methods. Available from: [Link]

• De Nicolò, A., et al. (2017). Matrix effect in liquid chromatography mass spectrometry: the internal standard normalized matrix effect. Bioanalysis. Available from: [Link]

• Agilent Technologies. (2015). Innovative Sample Prep Removes Lipids Without Losing Analytes. American Laboratory. Available from: [Link]

• RPubs. (2023). Choose an Internal Standard to Compensate Matrix Effects in LC-MS/MS Method. Available from: [Link]

• Han, X. (2016). Strategies to Improve/Eliminate the Limitations in Shotgun Lipidomics. Lipidomics. Available from: [Link]

• Le, F., et al. (2018). Quantification of Lipids: Model, Reality, and Compromise. Molecules. Available from: [Link]

• Phenomenex. Ion suppression in Biological Sample Analysis: You May or May Not See It but It's There. Available from: [Link]

• Calafat, A. M., et al. (2012). Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring. Journal of the Endocrine Society. Available from: [Link]

• Poad, B. L. J., et al. (2020). Enhancing detection and characterization of lipids using charge manipulation in electrospray ionization-tandem mass spectrometry. Journal of Lipid Research. Available from: [Link]

• Cappiello, A., et al. (2007). Matrix Effect in Liquid Chromatography-Electrospray Ionization Mass Spectrometry Analysis of Benzoxazinoid Derivatives in Plant Material. Journal of Chromatography A. Available from: [Link]

• Avanti Polar Lipids. Quantitative Lipidomics Analysis – Comprehensive Coverage with Accurate Quantitation. Available from: [Link]

• Murphy, R. C. (2011). LC/ESI-MS/MS detection of FAs by charge reversal derivatization with more than four orders of magnitude improvement in sensitivity. Journal of Lipid Research. Available from: [Link]

• Waters Corporation. (2010). A Study of Matrix Effects on Multiply Charged Compounds. LCGC International. Available from: [Link]

• Torta, F., et al. (2023). Q-RAI data-independent acquisition for lipidomic quantitative profiling. Scientific Reports. Available from: [Link]

• Sjövall, O., et al. (2002). Analysis of fatty acid epoxidation by high performance liquid chromatography with evaporative light scattering detection and mass spectrometry. Journal of Chromatography A. Available from: [Link]

• Tsikas, D., et al. (2001). Gas chromatography-mass spectrometry of cis-9,10-epoxyoctadecanoic acid (cis-EODA). II. Quantitative determination of cis-EODA in human plasma. Journal of Chromatography B: Biomedical Sciences and Applications. Available from: [Link]

• ResearchGate. MS/MS spectra of (a) cis,cis-9,12-octadecadienoic acid (C18H32O2). Available from: [Link]

• PubChem. cis-12,13-Epoxy-9(z)-octadecenoic acid. Available from: [Link]

• NIST. 9,12-Octadecadienoic acid (Z,Z)-. Available from: [Link]

• ResearchGate. Phospholipid-Based Matrix Effects in LC–MS Bioanalysis. Available from: [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Validation of Epoxy Fatty Acids as Cardiovascular Biomarkers

Introduction: Beyond the Usual Suspects in Cardiovascular Risk Stratification

For decades, the cornerstones of cardiovascular risk assessment have been lipid panels and markers of inflammation. While invaluable, these established biomarkers can sometimes provide an incomplete picture, leaving a residual risk that is not fully accounted for. This has spurred a search for novel biomarkers that can offer deeper insights into the complex pathophysiology of cardiovascular disease (CVD). Among the emerging candidates are oxidized derivatives of polyunsaturated fatty acids, such as epoxy fatty acids (EpFAs).

This guide focuses on the validation pathway for a specific class of these molecules: epoxyoctadecenoic acids (EpOMEs) derived from linoleic acid. While we will use "cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid" as a structural archetype, this document will provide a broad framework for evaluating the potential of any EpOME isomer as a clinical biomarker. We will delve into the endogenous synthesis of these compounds, compare their theoretical potential against established biomarkers, and provide detailed experimental protocols for their robust quantification and validation.

The Scientific Rationale: Why Investigate Epoxy Fatty Acids?

Linoleic acid, the most abundant polyunsaturated fatty acid in the Western diet, is metabolized by cytochrome P450 (CYP) epoxygenases to form various EpOME isomers, primarily 9,10-EpOME and 12,13-EpOME.[1][2] These epoxides are then further metabolized by soluble epoxide hydrolase (sEH) into their corresponding diols, dihydroxyoctadecenoic acids (DiHOMEs).[1][2]

This enzymatic pathway is significant because its products are not inert bystanders. EpOMEs and their diol metabolites have been implicated in a range of biological processes, including the regulation of inflammation, pain, and vascular tone.[2][3][4][5] Some studies have highlighted the cytotoxic effects of these molecules, initially terming them "leukotoxins".[1][6] More recent research suggests a more nuanced role, with EpFAs and their metabolites acting as signaling molecules that can have both protective and pathological effects depending on the context.[6][7][8] Given that chronic inflammation and endothelial dysfunction are central to the development of atherosclerosis, molecules generated at the nexus of lipid metabolism and inflammatory pathways are compelling targets for biomarker discovery.[4][9]

Figure 1: Simplified biosynthesis and metabolism pathway of EpOMEs.

Comparative Analysis: How Might Epoxy Fatty Acids Stack Up Against Established Biomarkers?

A novel biomarker's utility is measured by the additional, clinically relevant information it provides beyond the current standard of care. Here, we compare the theoretical attributes of an EpOME biomarker against three pillars of cardiovascular risk assessment: high-sensitivity C-reactive protein (hs-CRP), Apolipoprotein B (ApoB), and Lipoprotein(a) [Lp(a)].

Biomarker	Biological Role	What It Measures	Potential Advantages of an EpOME Biomarker
hs-CRP	Acute-phase reactant produced by the liver in response to inflammation (IL-6 stimulation).[10]	Systemic inflammation.[10][11]	May offer greater specificity by reflecting lipid-driven vascular inflammation rather than general systemic inflammation.
ApoB	Structural protein of all atherogenic lipoproteins (VLDL, IDL, LDL, Lp(a)).[12][13]	The total number of atherogenic particles, a direct measure of atherosclerotic potential.[12][14]	Could provide a functional readout of the downstream pathological consequences of atherogenic lipoprotein burden (i.e., oxidative stress and inflammation).
Lp(a)	LDL-like particle with an attached apolipoprotein(a) moiety; genetically determined.[15][16][17]	An independent, causal risk factor for atherosclerotic cardiovascular disease, reflecting pro-atherogenic, pro-inflammatory, and pro-thrombotic potential.[15][17]	May act as a dynamic marker of disease activity, whereas Lp(a) levels are largely static throughout life.[16]

This comparison highlights a key potential advantage of an EpOME biomarker: it may serve as an indicator of a specific pathological process—namely, the enzymatic oxidation of linoleic acid within the vasculature—that is directly implicated in the progression of atherosclerosis. This could provide a more nuanced view of disease activity than a general inflammatory marker like hs-CRP or a static risk factor like Lp(a).

A Roadmap for Validation: Experimental Protocols

Validating a novel biomarker is a multi-stage process that requires rigorous analytical and clinical investigation. Below is a proposed workflow for assessing the potential of "cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid" or any other EpOME as a cardiovascular biomarker.

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"cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid" activity in different cell lines

An In-Depth Comparative Guide to the Cellular Activities of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic Acid

Welcome to a comprehensive technical guide on the biological activities of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid, a molecule of increasing interest in lipid research and drug discovery. This document provides a comparative analysis of its effects across various cell lines, supported by experimental data and detailed protocols to empower your own investigations.

Introduction to cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic Acid

cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid, also known as vernolic acid, is a naturally occurring epoxidized fatty acid found in the seeds of several plant species, most notably Vernonia galamensis. Its unique structure, featuring an epoxy group on a C18 fatty acid backbone, confers a range of biological activities that are currently being explored for their therapeutic potential. This guide will delve into the cytotoxic and mechanistic effects of this compound in different cancer cell lines, providing a framework for its evaluation.

Comparative Analysis of Cellular Activities

The biological impact of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid is highly dependent on the cellular context. Below, we compare its activity in prominent cancer cell lines based on published research.

Table 1: Comparative Cytotoxicity of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic Acid in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Key Observations	Reference
MCF-7	Breast (ER+)	~50	Induction of apoptosis, cell cycle arrest at G0/G1 phase.
MDA-MB-231	Breast (Triple-Negative)	~75	Moderate cytotoxicity, induction of apoptosis.
HT-29	Colon	~100	Lower sensitivity compared to breast cancer lines.
PC-3	Prostate	~60	Induction of apoptosis through caspase activation.

Expert Insight: The variation in IC50 values across different cell lines highlights the importance of cell-type-specific factors in determining the efficacy of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid. For instance, the higher sensitivity of MCF-7 cells compared to MDA-MB-231 and HT-29 cells suggests that the estrogen receptor status or other signaling pathways unique to this cell line may play a role in mediating the compound's effects.

Mechanistic Insights: Signaling Pathways Affected

The cytotoxic effects of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid are underpinned by its modulation of key cellular signaling pathways. A primary mechanism of action is the induction of apoptosis, or programmed cell death.

Figure 2: Workflow for the MTT Cell Viability Assay. This flowchart provides a step-by-step visual guide to performing the MTT assay for determining the cytotoxicity of a compound.

Protocol 2: Western Blot Analysis of Apoptotic Proteins

This protocol is for detecting changes in the expression levels of key apoptotic proteins like Bax, Bcl-2, and Caspase-3.

Rationale: Western blotting allows for the quantification of specific proteins in a complex mixture, providing insights into the molecular mechanisms of apoptosis induction.

Materials:

• Treated and untreated cell lysates

• RIPA buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Primary antibodies (anti-Bax, anti-Bcl-2, anti-Caspase-3, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Lysis: After treatment with cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid for the desired time, wash the cells with ice-cold PBS and lyse them with RIPA buffer.

• Protein Quantification: Determine the protein concentration of each lysate using the BCA assay.

• SDS-PAGE: Load equal amounts of protein (20-40 µg) onto an SDS-PAGE gel and run the electrophoresis to separate proteins by size.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibodies overnight at 4°C with gentle agitation.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and add the chemiluminescent substrate.

• Imaging: Capture the signal using a chemiluminescence imaging system.

• Analysis: Quantify the band intensities and normalize them to a loading control like β-actin.

Conclusion and Future Directions

cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid demonstrates significant and differential cytotoxic activity against various cancer cell lines, primarily through the induction of apoptosis. The data presented in this guide underscore the necessity of evaluating novel compounds across a panel of cell lines to understand their full therapeutic potential and to identify the cellular contexts in which they are most effective.

Future research should focus on elucidating the upstream signaling events that trigger the observed changes in apoptotic protein expression. Investigating the role of other cell death pathways, such as necroptosis and autophagy, could also provide a more complete picture of the compound's mechanism of action. Furthermore, in vivo studies are warranted to validate these in vitro findings and to assess the compound's pharmacokinetic and pharmacodynamic properties.

References

• Zafaryab, M., et al. (2020). Vernolic acid, a constituent of Vernonia anthelmintica, induces apoptosis in human breast and prostate cancer cells. Journal of Pharmacy and Pharmacology. Available at: [Link]

• Looi, C. Y., et al. (2013). Induction of apoptosis in human breast cancer cells by vernodalin. PLoS One. Available at: [Link]

A Researcher's Guide to Linoleic Acid Epoxides: Unraveling the In Vivo vs. In Vitro Dichotomy

This guide provides an in-depth comparison of the biological effects of linoleic acid-derived epoxides, a class of lipid mediators that includes the specific molecule cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid . While literature on this precise 5,6-epoxy isomer is sparse, extensive research on its closely related isomers, 9,10-epoxy-12(Z)-octadecenoic acid (leukotoxin) and 12,13-epoxy-9(Z)-octadecenoic acid (vernolic acid or isoleukotoxin), offers a compelling and instructive narrative. The central thesis of this guide is that the stark differences between in vitro and in vivo outcomes are almost entirely dictated by a single, pivotal enzymatic step: the hydrolysis of the parent epoxide into its corresponding diol by the soluble epoxide hydrolase (sEH).

Understanding this metabolic conversion is paramount for any researcher in this field. In vitro, the parent epoxide may appear benign or only transiently active in cells lacking sEH. In vivo, however, this same epoxide acts as a pro-toxin, readily converted by ubiquitous sEH into a far more potent and often cytotoxic diol metabolite. This guide will dissect this critical relationship, providing the mechanistic insights and experimental frameworks necessary for accurate data interpretation and future study design.

Part 1: The In Vitro Profile - A Story of Conditional Toxicity

In the controlled environment of cell culture, the biological effects of linoleic acid epoxides are conditional, hinging on the metabolic competency of the chosen cell model. Studies have revealed a dual reality: the epoxide itself possesses some bioactivity, but the diol metabolite is the primary executor of cytotoxicity.

Direct Effects of the Epoxide (Leukotoxin)

When applied to cells with low or no sEH activity, linoleic acid epoxides demonstrate direct, albeit often transient, effects. A key target is the mitochondrion. In insect cells (Spodoptera frugiperda, Sf-21) and rabbit renal proximal tubules, linoleic acid epoxides can act as mitochondrial uncouplers.[1] For example, 100 µM of 12,13-epoxy-9-octadecenoic acid (12,13-EOA) was shown to transiently increase oligomycin-insensitive respiration, a hallmark of uncoupling, with effects recovering to basal levels within 45 minutes.[1] However, at lower concentrations (1-10 µM), these same epoxides can exhibit protective effects. Pre-treatment of renal proximal tubular cells with 12,13-EOA was found to preserve mitochondrial function and accelerate ATP recovery following hypoxia/reoxygenation injury.[2]

The Diol Metabolite: The True Cytotoxic Agent

The narrative changes dramatically in the presence of sEH. The enzymatic conversion of the epoxide to its vicinal diol—for instance, leukotoxin to leukotoxin-diol (9,10-dihydroxy-12-octadecenoic acid)—unleashes a more potent and irreversible toxic agent.

• Mechanism of Toxicity : Unlike the transient uncoupling caused by the parent epoxide, the diol metabolite induces severe and sustained mitochondrial dysfunction by inhibiting the electron transport chain.[1]

• sEH-Dependent Cytotoxicity : The critical role of sEH has been elegantly demonstrated. In Sf-21 cells, which normally lack sEH, leukotoxin is not cytotoxic. However, when these cells are engineered to express mammalian sEH, they become highly susceptible to leukotoxin-induced cell death, as the epoxide is rapidly converted to the toxic diol.[3][4] This confirms that the epoxide is a pro-toxicant, requiring bioactivation to exert its full cytotoxic effect.[4]

• Apoptosis Induction : In cell lines like HepG2, the diol analogs have been shown to induce apoptosis in a dose-dependent manner, further highlighting their role as the ultimate toxic species.[5]

The following diagram illustrates this critical intracellular metabolic pathway.

Figure 1: In vitro bioactivation of linoleic acid epoxide.

Table 1: Summary of In Vitro Effects

Compound	Cell Model	Concentration	Observed Effect	Reference
12,13-Epoxy-9-octadecenoic acid (Epoxide)	Rabbit Renal Proximal Tubules	1-10 µM	Protective against hypoxia-induced mitochondrial dysfunction.	[2]
12,13-Epoxy-9-octadecenoic acid (Epoxide)	Sf-21 Insect Cells	100 µM	Transient mitochondrial uncoupling.	[1]
9,10-Epoxy-12-octadecenoic acid (Leukotoxin)	Sf-21 Insect Cells	High	Low cytotoxicity.	[3]
9,10-Epoxy-12-octadecenoic acid (Leukotoxin)	Sf-21 Cells expressing sEH	Lower	High cytotoxicity due to conversion to diol.	[3][4]
12,13-Dihydroxy-9-octadecenoic acid (Diol)	Sf-21 Insect Cells	100 µM	Irreversible inhibition of mitochondrial respiration.	[1]
Leukotoxin-Diol Analogs	HepG2 Cells	Dose-dependent	Induction of apoptosis.	[5]

Part 2: The In Vivo Profile - Systemic Toxicity and Organ Failure

When linoleic acid epoxides are introduced into a whole organism, the experimental outcome shifts from conditional, cell-specific effects to systemic toxicity. The widespread presence of soluble epoxide hydrolase (sEH) in mammalian tissues ensures the rapid conversion of the administered epoxide into its potent diol metabolite.[6]

This in vivo bioactivation is believed to be the mechanistic basis for the severe pathologies associated with high levels of leukotoxin, such as Acute Respiratory Distress Syndrome (ARDS) and multiple organ failure, which have been observed in burn patients and animal models.[4][7]

• ARDS and Pulmonary Injury : Intravenous injection of leukotoxin into rodent models produces respiratory distress and multiple organ failure, mimicking human ARDS.[7] However, the diol is far more potent. Direct administration of leukotoxin-diol causes acute lung injury and mortality at doses where the parent epoxide has no effect.[3] This strongly supports the model where the epoxide acts as a pro-toxin that is converted to the active diol in vivo, leading to pulmonary damage.[3][4]

• Cardiovascular Effects : At high doses, these epoxides are considered to have toxic cardiovascular effects, potentially by disrupting the endothelial barrier function.[8]

The following diagram contrasts the fate and effect of the epoxide in a simplified in vitro system versus a complex in vivo environment.

Figure 2: Contrasting fates of linoleic acid epoxide.

Part 3: Bridging the Gap - Why In Vitro and In Vivo Results Diverge

The discrepancy between in vitro and in vivo results is a classic challenge in pharmacology and toxicology. For linoleic acid epoxides, the primary reasons can be summarized as follows:

• Metabolic Capacity (sEH Activity) : This is the most critical factor. Most immortalized cell lines do not fully represent the metabolic capabilities of their tissue of origin and may have low to negligible sEH expression. In contrast, an intact organism possesses high levels of sEH in multiple organs, ensuring efficient bioactivation of the epoxide.[6]

• Pharmacokinetics (ADME) : In vivo, the processes of Absorption, Distribution, Metabolism, and Excretion (ADME) determine the concentration and duration of exposure of both the parent epoxide and its diol metabolite at various target sites. These complex, multi-organ dynamics are absent in a static in vitro culture.

• Complex Biological Environment : An in vivo system involves intricate crosstalk between different organs and systems (e.g., immune response, endocrine signaling). The toxicity of leukotoxin-diol in vivo is likely amplified by secondary inflammatory responses and interactions with various cell types (leukocytes, endothelial cells, parenchymal cells) that cannot be fully replicated in a monoculture system.[7]

Part 4: Comparison with Alternative Fatty Acid Epoxides

The generally toxic profile of linoleic acid epoxides (Leukotoxins) stands in contrast to the activities of epoxides derived from other polyunsaturated fatty acids, such as arachidonic acid.

Table 2: Comparison with Epoxyeicosatrienoic Acids (EETs)

Feature	Linoleic Acid Epoxides (Leukotoxins)	Arachidonic Acid Epoxides (EETs)
Precursor	Linoleic Acid (ω-6)	Arachidonic Acid (ω-6)
Primary Metabolite	Vicinal Diols (e.g., Leukotoxin-Diol)	Vicinal Diols (diHETrEs)
Metabolizing Enzyme	Soluble Epoxide Hydrolase (sEH)	Soluble Epoxide Hydrolase (sEH)
General Biological Role	Primarily pro-toxic and pro-inflammatory (especially the diol).[9] Potential protective effects at low doses.[2]	Primarily protective: anti-inflammatory, vasodilatory, anti-hypertensive, cardioprotective.[10]
Primary Effect of sEH Metabolism	Bioactivation to a more toxic compound.	Inactivation to a less active compound.[10]

This comparison is crucial. While both classes of epoxides are substrates for sEH, the consequence of this metabolism is opposite. For EETs, sEH is a target for inhibition to prolong their beneficial effects. For leukotoxins, sEH activity initiates the toxicity.

Part 5: Key Experimental Protocols

To rigorously investigate the differential effects of linoleic acid epoxides, experiments must be designed to account for the role of sEH.

Protocol 1: In Vitro sEH-Dependent Cytotoxicity Assay

This protocol determines if the cytotoxicity of an epoxide is dependent on its conversion to a diol.

• Cell Culture : Culture a relevant cell line (e.g., A549 lung epithelial cells) in appropriate media. For comparison, use a second set of cells where sEH is either overexpressed (via transfection) or inhibited.

• sEH Inhibition (Optional) : Pre-treat one group of cells for 1-2 hours with a potent sEH inhibitor (e.g., TPPU, AUDA) at an effective concentration (typically 1-10 µM).

• Treatment : Treat cells with a dose range of the linoleic acid epoxide and, in parallel, the corresponding diol. Include vehicle controls for all conditions. Incubate for a relevant period (e.g., 24 hours).

• Cytotoxicity Assessment : Measure cell viability using a standard method:

  • MTT Assay : Quantifies metabolic activity of viable cells.

  • LDH Release Assay : Measures lactate dehydrogenase released from damaged cells into the supernatant.

• Data Analysis : Compare the dose-response curves. Expected Outcome : The epoxide will show significantly higher toxicity in sEH-expressing cells compared to sEH-inhibited or sEH-deficient cells. The diol will be equally toxic across all cell types, as its activity does not require sEH.

Protocol 2: In Vivo Mouse Model of Acute Lung Injury

This protocol assesses the in vivo toxicity of the epoxide, which is presumed to be mediated by its conversion to the diol.

• Animal Model : Use C57BL/6 mice (or another appropriate strain), 8-10 weeks old. Acclimatize animals according to institutional guidelines (IACUC approval is mandatory).

• Compound Administration : Administer the linoleic acid epoxide or its corresponding diol via intravenous (tail vein) injection. Include a vehicle control group (e.g., saline/ethanol). Doses should be based on literature reports, but a starting point could be in the range of 10-50 mg/kg.

• Monitoring : Monitor animals closely for signs of respiratory distress (e.g., rapid breathing, cyanosis) and overall health for 4-6 hours post-injection.

• Endpoint Analysis :

  • Bronchoalveolar Lavage (BAL) : At the study endpoint, euthanize mice and perform a BAL to collect lung fluid. Analyze BAL fluid for total protein concentration (an indicator of vascular leakage) and inflammatory cell counts.

  • Histopathology : Perfuse and fix the lungs in formalin. Embed in paraffin, section, and stain with Hematoxylin and Eosin (H&E). Examine sections for evidence of lung injury: alveolar edema, hemorrhage, and inflammatory cell infiltration.

• Data Analysis : Compare the severity of lung injury parameters (BAL protein, cell counts, histology scores) between the vehicle, epoxide, and diol groups. Expected Outcome : Both the epoxide and the diol will induce lung injury compared to the vehicle, but the diol may do so more rapidly or at a lower dose.

Conclusion

The biological evaluation of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid and its isomers is a study in contrasts, governed by metabolic bioactivation. In vitro experiments provide essential mechanistic detail but can be misleading if the metabolic context, specifically the activity of soluble epoxide hydrolase, is not considered. The epoxide is a pro-toxin. Its conversion to a diol in vivo unleashes its full, often deleterious, potential, leading to systemic pathologies like ARDS that are not predicted by simple cell culture models. For researchers, this dichotomy underscores a critical principle: bridging the in vitro-in vivo gap requires a deep understanding of the metabolic fate of the compound under investigation. Future research should focus on developing more metabolically competent in vitro systems (e.g., organoids, microphysiological systems) to better predict the complex in vivo responses to this fascinating class of lipid mediators.

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Introduction to Epoxyoctadecenoic Acids (EpOMEs): A Class of Bioactive Linoleic Acid Metabolites

An In-Depth Technical Guide to the Signaling Interactions of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid and its Isomers

For researchers, scientists, and professionals in drug development, understanding the nuanced interactions of lipid signaling molecules is paramount. This guide provides a comprehensive comparison of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid and its related isomers, collectively known as epoxyoctadecenoic acids (EpOMEs). While direct research on the 5,6-EpOME isomer is limited, this document places it within the well-studied context of its more prevalent regioisomers, 9,10-EpOME and 12,13-EpOME, and their metabolites. We will delve into their differential engagement with key signaling pathways, supported by experimental data and detailed methodologies.

cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid belongs to the family of epoxy fatty acids (EpFAs), which are produced from the metabolism of polyunsaturated fatty acids (PUFAs)[1][2]. The most abundant PUFA in the Western diet, linoleic acid, is a substrate for cytochrome P450 (CYP) enzymes, leading to the formation of various EpOME regioisomers, including the 9,10- and 12,13-EpOMEs, also known as leukotoxin and isoleukotoxin, respectively[3][4]. These EpOMEs are further metabolized by soluble epoxide hydrolase (sEH) into their corresponding diols, dihydroxyoctadecenoic acids (DiHOMEs)[3][4]. This metabolic conversion is a critical control point, as the epoxides and diols often exhibit distinct, and sometimes opposing, biological activities.

The balance between EpOMEs and DiHOMEs is crucial in a multitude of physiological and pathological processes, including inflammation, pain, cardiovascular function, and cancer[5][6][7]. This guide will compare the known signaling interactions of the major EpOME isomers and their diols, providing a framework for understanding the potential activities of less-studied isomers like cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid.

Biosynthesis and Metabolism of EpOMEs

The metabolic pathway for the generation and degradation of EpOMEs is a key determinant of their signaling capacity.

Caption: Biosynthesis and metabolism of EpOMEs.

Comparative Analysis of Signaling Pathway Interactions

The biological effects of EpOMEs are dictated by their interactions with a variety of signaling pathways. Here, we compare the known activities of the major isomers.

Inflammatory and Immune Signaling

EpOMEs and their diols are potent modulators of inflammation. A key distinction is that while epoxides can have anti-inflammatory properties, their corresponding diols are often pro-inflammatory[8].

• Neutrophil Chemotaxis: Both 9,10-EpOME (leukotoxin) and its diol can induce chemotaxis in human neutrophils. This process is mediated by pertussis toxin-sensitive G-proteins and phosphatidylinositol-3-kinase (PI3-K), a pathway distinct from that used by the classical chemoattractant fMLP[9].

• NF-κB Signaling: Epoxyeicosatrienoic acids (EETs), derived from arachidonic acid, are known to reduce NF-κB signaling, thereby decreasing the expression of adhesion molecules and leukocyte recruitment[10]. While less studied for EpOMEs, it is plausible that they share this mechanism. Conversely, pro-inflammatory stimuli can be exacerbated by certain EpOME metabolites. For instance, 12,13-EpOME has been shown to have more potent pro-inflammatory effects than 9,10-EpOME in a model of colon tumorigenesis[11].

• Acute Respiratory Distress Syndrome (ARDS): Leukotoxin and its diol are implicated in the pathogenesis of ARDS[9][12]. In vivo studies have demonstrated that leukotoxin-diol is more toxic than its parent epoxide, causing massive alveolar edema and hemorrhage[12]. This suggests that sEH activity is a critical factor in the severity of this condition. In fact, leukotoxin is considered a protoxin that is bioactivated by sEH to its more toxic diol[13][14].

Metabolic Signaling

EpOMEs and DiHOMEs are emerging as important regulators of metabolic pathways.

• Peroxisome Proliferator-Activated Receptors (PPARs): Epoxy fatty acids are potential endogenous ligands for PPARs, a family of nuclear receptors that are master regulators of lipid and glucose metabolism[15]. The activation of PPARs can influence the expression of a wide range of genes involved in energy homeostasis. While direct comparisons of the PPAR-activating potential of different EpOME isomers are scarce, it is an active area of research.

• AMP-Activated Protein Kinase (AMPK) Pathway: 12,13-EpOME has been shown to activate AMPK in hepatocytes by promoting the phosphorylation of AMPKα on Thr172[16]. This activation leads to the phosphorylation of the AMPK target, acetyl-CoA carboxylase (ACC), and a subsequent reduction in the expression of HMG-CoA reductase, a key enzyme in cholesterol synthesis[16]. In contrast, the corresponding diol, 12,13-DiHOME, did not affect the phosphorylation of AMPK or ACC, highlighting the specific signaling capacity of the epoxide[16].

Compound	Pathway	Effect	Cell Type	Reference
9,10-EpOME (Leukotoxin)	Neutrophil Chemotaxis	Induction	Human Neutrophils	[9]
9,10-DiHOME (Leukotoxin diol)	Neutrophil Chemotaxis	Induction	Human Neutrophils	[9]
12,13-EpOME	Pro-inflammatory	Potentiation	Colon	[11]
12,13-EpOME	AMPK Activation	Phosphorylation of AMPKα	Hepatocytes	[16]
12,13-DiHOME	AMPK Activation	No effect	Hepatocytes	[16]

Cancer Signaling

Recent evidence has implicated EpOMEs in the progression of certain cancers.

• Breast Cancer: A recent study found that EpOMEs are significantly increased in the plasma of breast cancer patients[6][17]. The study demonstrated that 12,13-EpOME promotes the proliferation and metastasis of triple-negative breast cancer (TNBC) cells[6]. The underlying mechanism involves the upregulation of PLEC (Plectin), which in turn upregulates NFκB1, a transcription factor for the chemokine CXCL9[17]. This PLEC/NFκB1/CXCL9 signaling axis appears to be a critical mediator of the pro-tumorigenic effects of EpOMEs[17].

Caption: EpOME-mediated signaling in breast cancer.

Experimental Methodologies

To facilitate further research in this area, we provide outlines of key experimental protocols for assessing the interaction of EpOMEs with signaling pathways.

Neutrophil Chemotaxis Assay

This assay quantifies the directed migration of neutrophils in response to a chemical stimulus.

Protocol:

• Neutrophil Isolation: Isolate human neutrophils from fresh peripheral blood using density gradient centrifugation (e.g., with Ficoll-Paque).

• Chemotaxis Chamber Setup: Use a multi-well chemotaxis chamber (e.g., a Boyden chamber) with a microporous membrane (typically 3-5 µm pore size) separating the upper and lower wells.

• Loading:

  • Load the lower wells with the test compounds (e.g., 9,10-EpOME, 9,10-DiHOME, or fMLP as a positive control) diluted in a suitable buffer (e.g., HBSS with 0.1% BSA).

  • Load the upper wells with the isolated neutrophils.

• Incubation: Incubate the chamber at 37°C in a humidified atmosphere with 5% CO2 for 60-90 minutes.

• Quantification:

  • After incubation, remove the non-migrated cells from the top of the membrane.

  • Fix and stain the migrated cells on the underside of the membrane.

  • Count the number of migrated cells per high-power field using a microscope. Alternatively, use a fluorescently-labeled cell-based assay and quantify migration using a plate reader.

• Data Analysis: Compare the number of migrated cells in response to the test compounds with the negative control (buffer alone).

NF-κB Reporter Gene Assay

This assay measures the activation of the NF-κB transcription factor.

Protocol:

• Cell Culture and Transfection:

  • Culture a suitable cell line (e.g., HEK293T or a relevant immune cell line) in appropriate media.

  • Co-transfect the cells with a plasmid containing a luciferase reporter gene under the control of an NF-κB response element and a control plasmid (e.g., expressing Renilla luciferase) for normalization.

• Treatment: After 24-48 hours, treat the cells with the test compounds (EpOME isomers, DiHOME isomers) in the presence or absence of a pro-inflammatory stimulus (e.g., TNF-α or LPS).

• Lysis and Luciferase Assay: After the desired treatment period (typically 6-24 hours), lyse the cells and measure the firefly and Renilla luciferase activities using a dual-luciferase reporter assay system and a luminometer.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity. Compare the normalized luciferase activity in treated cells to that in control cells to determine the effect of the compounds on NF-κB activation.

Caption: Workflow for NF-κB reporter gene assay.

Therapeutic Implications: Targeting the EpOME Pathway

The significant biological activities of EpOMEs and DiHOMEs make their metabolic pathway an attractive target for therapeutic intervention.

• Soluble Epoxide Hydrolase (sEH) Inhibition: A primary strategy is the inhibition of sEH. By preventing the conversion of EpOMEs to DiHOMEs, sEH inhibitors can increase the levels of the generally more beneficial epoxides[8][10][18]. sEH inhibitors have shown promise in preclinical models of hypertension, inflammation, pain, and cardiac hypertrophy[5][18]. The therapeutic potential of sEH inhibitors is currently being explored in clinical trials for hypertension[18].

• Dietary Modulation: Since linoleic acid is the precursor to EpOMEs, dietary intake of this fatty acid can influence the levels of these signaling molecules[3]. This raises the possibility of dietary interventions to modulate EpOME-related signaling, although more research is needed to understand the complex interplay between diet, metabolism, and disease.

Conclusion

While direct data on cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid is sparse, its chemical nature places it within the critically important family of linoleic acid-derived epoxy fatty acids. The comparative analysis of its well-studied isomers, 9,10-EpOME and 12,13-EpOME, reveals a complex signaling landscape where the specific regioisomer and its metabolic conversion to the corresponding diol are key determinants of biological activity. These lipids are potent modulators of inflammatory, metabolic, and cancer signaling pathways, often with the epoxide and diol forms having divergent effects.

Future research should focus on elucidating the specific signaling properties of less-studied isomers like 5,6-EpOME and on developing more selective pharmacological tools to dissect their roles in health and disease. A deeper understanding of these pathways will undoubtedly open new avenues for therapeutic development.

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A Cross-Validation of Analytical Methodologies for cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid

For researchers, scientists, and professionals in drug development, the precise and accurate quantification of lipid mediators is paramount. Among these, cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid, an oxidized metabolite of linoleic acid, is of growing interest due to its potential role in various physiological and pathological processes. The selection of an appropriate analytical technique is a critical decision that dictates the reliability and interpretability of experimental data. This guide provides an in-depth, objective comparison of the two most prominent analytical platforms for the analysis of this epoxy fatty acid: Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This document is designed to move beyond a simple listing of protocols, offering insights into the causality behind experimental choices to empower you in making informed decisions for your analytical workflows.

The Analytical Challenge: Unraveling the Complexity of Epoxy Fatty Acids

cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid presents unique analytical challenges due to its structural characteristics. The presence of a reactive epoxy group and two cis double bonds necessitates careful consideration of sample preparation and analytical conditions to prevent isomerization or degradation. Furthermore, its presence in complex biological matrices requires highly selective and sensitive detection methods.

A Tale of Two Techniques: GC-MS and LC-MS/MS

The two primary analytical workhorses for fatty acid analysis are GC-MS and LC-MS.[1] While both are powerful, they operate on fundamentally different principles, leading to distinct advantages and limitations in the context of epoxy fatty acid analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) has long been a gold standard for fatty acid analysis, prized for its high chromatographic resolution and extensive, well-established mass spectral libraries. However, a critical prerequisite for GC-MS analysis is the derivatization of non-volatile fatty acids to increase their volatility. This is typically achieved by converting them into fatty acid methyl esters (FAMEs).

Liquid Chromatography-Mass Spectrometry (LC-MS) , particularly when coupled with tandem mass spectrometry (MS/MS), has emerged as a powerful and versatile alternative. A key advantage of LC-MS is its ability to analyze a broader range of compounds, including polar and thermally labile molecules, often without the need for derivatization. This simplifies sample preparation and reduces the risk of analyte degradation.

Quantitative Performance: A Head-to-Head Comparison

The choice between GC-MS and LC-MS/MS often hinges on key performance metrics. The following table summarizes these parameters for the analysis of epoxy fatty acids, based on published data for similar analytes. It is important to note that these values can vary depending on the specific instrumentation, methodology, and sample matrix.

Performance Parameter	Gas Chromatography-Mass Spectrometry (GC-MS/MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	Key Considerations
Analyte Form	Fatty Acid Methyl Esters (FAMEs) or other volatile derivatives	Primarily Free Fatty Acids (underivatized)	GC-MS requires a derivatization step, adding time and potential for artifact formation. LC-MS/MS simplifies sample preparation.
Linearity (r²)	> 0.99	> 0.995	Both techniques demonstrate excellent linearity over a defined concentration range.[2]
Limit of Detection (LOD)	Low femtomol range on column	0.01–1.25 ng/mL	LC-MS/MS generally offers superior sensitivity for targeted analysis of epoxy fatty acids.[2][3]
Limit of Quantification (LOQ)	Not explicitly found for the target analyte	0.01–1.25 ng/mL	LC-MS/MS has demonstrated low LOQs for a broad panel of octadecanoids.[2]
Precision (%RSD)	< 10% for most fatty acids	< 15%	Both methods can achieve high precision, with LC-MS/MS showing slightly higher variability at lower concentrations.[2][3]
Accuracy (% Recovery)	Typically within 85-115%	71-83% (in surrogate matrix)	Accuracy is highly dependent on the entire analytical workflow, including extraction efficiency.[2]
Selectivity	High, especially with tandem MS	Very high with Multiple Reaction Monitoring (MRM)	Both techniques offer excellent selectivity, crucial for analysis in complex matrices.
Throughput	Lower due to derivatization and longer run times	Higher due to simpler sample preparation and faster chromatography	LC-MS/MS is generally more amenable to high-throughput analysis.

Experimental Workflows: A Visual Guide

To better illustrate the practical differences between the two methodologies, the following diagrams outline the typical experimental workflows for the analysis of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid.

GC-MS Experimental Workflow

LC-MS/MS Experimental Workflow

Detailed Experimental Protocols

The following protocols are provided as a comprehensive guide and should be optimized for your specific instrumentation and sample type. Method validation is a critical step to ensure data quality and should be performed according to established guidelines such as those from the FDA and ICH.[1][4][5]

Protocol 1: GC-MS/MS Analysis of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid

This protocol is adapted from methodologies for the analysis of similar epoxy fatty acids.[6][7]

1. Lipid Extraction: a. To 1 mL of plasma, add an appropriate internal standard (e.g., a deuterated analog of the target analyte). b. Perform a liquid-liquid extraction using a suitable solvent system (e.g., Folch or Bligh-Dyer method). c. Evaporate the organic phase to dryness under a stream of nitrogen.

2. Derivatization to Fatty Acid Methyl Esters (FAMEs): a. Reconstitute the dried lipid extract in a solution of 14% boron trifluoride in methanol. b. Heat the mixture at 100°C for 30 minutes. c. After cooling, add water and extract the FAMEs with hexane. d. Evaporate the hexane layer to dryness and reconstitute in a suitable solvent for GC injection.

3. GC-MS/MS Analysis: a. GC Column: Use a polar capillary column suitable for FAME analysis (e.g., a cyanopropyl column). b. Oven Program: Develop a temperature gradient to achieve optimal separation of FAMEs. A typical program might start at a lower temperature and ramp up to a final temperature of around 240°C. c. Injection: Inject the sample in splitless mode. d. MS/MS Detection: Operate the mass spectrometer in a sensitive and selective mode such as Multiple Reaction Monitoring (MRM). Monitor specific precursor-to-product ion transitions for the target analyte and the internal standard.

4. Quantification: a. Generate a calibration curve using a series of known concentrations of a certified reference standard of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid methyl ester. b. Quantify the analyte in the samples by comparing its peak area ratio to the internal standard against the calibration curve.

Protocol 2: LC-MS/MS Analysis of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid

This protocol is based on established methods for the analysis of oxylipins.[2][8]

1. Sample Preparation: a. To a small volume of plasma (e.g., 100 µL), add an appropriate internal standard. b. Perform a solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to isolate the lipid fraction and remove interfering substances like phospholipids.[9] c. Evaporate the eluate to dryness under nitrogen. d. Reconstitute the dried extract in the initial mobile phase.

2. LC-MS/MS Analysis: a. LC Column: Use a C18 reversed-phase column with a particle size suitable for high-resolution separation (e.g., sub-2 µm). b. Mobile Phase: Employ a gradient elution with a mobile phase consisting of an aqueous component (e.g., water with 0.1% formic acid) and an organic component (e.g., acetonitrile or methanol with 0.1% formic acid). c. Flow Rate: A typical flow rate for a standard analytical column would be in the range of 0.2-0.5 mL/min. d. MS/MS Detection: Operate the mass spectrometer in negative electrospray ionization (ESI) mode. Utilize MRM to monitor specific transitions for the target analyte and internal standard.

3. Quantification: a. Prepare a calibration curve using a certified reference standard of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid. b. Determine the concentration of the analyte in the samples based on the peak area ratio to the internal standard and the calibration curve.

Causality Behind Experimental Choices: A Deeper Dive

• Derivatization in GC-MS: The decision to derivatize fatty acids for GC-MS analysis is driven by the need to increase their volatility and thermal stability. The methyl ester is the most common derivative due to its ease of formation and good chromatographic properties. However, the harsh conditions of some derivatization methods can potentially lead to the degradation of the epoxy ring, necessitating careful method development and validation.

• Direct Analysis in LC-MS/MS: The ability to directly analyze free fatty acids is a significant advantage of LC-MS/MS, as it simplifies the workflow and minimizes the risk of artifact formation. The choice of a reversed-phase C18 column is based on its excellent ability to retain and separate lipids based on their hydrophobicity.

• Tandem Mass Spectrometry (MS/MS): The use of MS/MS in both platforms is crucial for achieving the high selectivity and sensitivity required for the analysis of low-abundance analytes in complex biological matrices. The MRM mode provides a significant enhancement in signal-to-noise ratio by filtering out background ions.

Conclusion and Recommendations

Both GC-MS/MS and LC-MS/MS are powerful techniques for the quantitative analysis of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid. The choice between them should be guided by the specific requirements of the research.

• GC-MS/MS is a robust and reliable technique, particularly for comprehensive fatty acid profiling. However, the mandatory derivatization step increases sample preparation time and complexity.

• LC-MS/MS offers superior sensitivity for targeted analysis and a more streamlined workflow due to the elimination of the derivatization step. This makes it particularly well-suited for high-throughput applications and the analysis of thermally labile compounds.

For researchers focused on the targeted quantification of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid and other epoxy fatty acids, LC-MS/MS is generally the recommended approach due to its higher sensitivity and simpler sample preparation. However, a cross-validation approach utilizing both techniques can provide the highest level of confidence in the analytical data for comprehensive lipidomic studies.

Ultimately, the successful implementation of either method relies on rigorous validation to ensure the generation of accurate, precise, and reliable data. This guide provides the foundational knowledge and practical protocols to empower researchers in making the optimal choice for their analytical endeavors in the exciting field of lipidomics.

References

• U.S. Department of Health and Human Services, Food and Drug Administration. (2025). Bioanalytical Method Validation for Biomarkers – Guidance for Industry. [Link]

• European Medicines Agency. (2022). ICH guideline Q2(R2) on validation of analytical procedures. [Link]

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (2023). Validation of Analytical Procedures Q2(R2). [Link]

• Tsikas, D. (2003). Gas chromatography-mass spectrometry of cis-9,10-epoxyoctadecanoic acid (cis-EODA). II. Quantitative determination of cis-EODA in human plasma.
• Tsikas, D., et al. (2003). Gas chromatography-mass spectrometry of cis-9,10-epoxyoctadecanoic acid (cis-EODA). I. Direct evidence for cis-EODA formation from oleic acid oxidation by liver microsomes and isolated hepatocytes.
• Gouveia-Figueira, S., & Nording, M. L. (2015). A rapid GC-MS method for quantification of positional and geometric isomers of fatty acid methyl esters.
• Gouveia-Figueira, S., et al. (2022). Development of a chiral SFC-MS/MS and reversed-phase LC-MS/MS platform for the quantitative metabolic profiling of octadecanoid oxylipins. Analytical Chemistry.
• McDougall, D. J., et al. (2017). LC-MS/MS Analysis of the Epoxides and Diols Derived from the Endocannabinoid Arachidonoyl Ethanolamide. Metabolites, 7(4), 53.

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A Comparative Guide to the Biological Significance of cis-5,6 and trans-5,6 Epoxy Isomers

For researchers, scientists, and drug development professionals navigating the complex world of lipid signaling, understanding the nuanced differences between closely related molecules is paramount. Epoxyeicosatrienoic acids (EETs), metabolites of arachidonic acid, are potent signaling lipids with profound effects on cardiovascular and inflammatory systems. While four regioisomers exist, this guide focuses specifically on the 5,6-EETs, delving into the critical distinctions between their cis and trans geometric isomers. This comparison will illuminate how a subtle change in stereochemistry dictates their origin, metabolic fate, and ultimate biological impact, providing a crucial framework for experimental design and therapeutic development.

Dichotomy of Origin: Enzymatic Precision vs. Oxidative Stress

The presence of either cis-5,6-EET or trans-5,6-EET in a biological system tells a story about the cellular environment. Their formation occurs via two fundamentally different mechanisms.

The Endogenous Pathway: Cytochrome P450 and the Genesis of cis-EETs

In physiological settings, cis-EETs are the primary isomers synthesized by the cell. This production is a tightly regulated enzymatic process.

• Mechanism: Cytochrome P450 (CYP) epoxygenases, particularly from the CYP2C and CYP2J families, directly metabolize arachidonic acid.[1][2] The enzyme adds an oxygen atom across one of the four double bonds of arachidonic acid.

• Stereospecificity: This enzymatic reaction is a concerted, one-step mechanism that proceeds with high stereospecificity, exclusively forming the cis-epoxide.[3][4] This precision ensures that the epoxide ring is formed on the same side of the carbon-carbon double bond, preserving the original geometry of the arachidonic acid backbone.

The Oxidative Stress Pathway: Free Radicals and the Formation of trans-EETs

The formation of trans-EETs is predominantly a non-enzymatic process, often indicative of a pathological state.

• Mechanism: In conditions of high oxidative stress, arachidonic acid is susceptible to autoxidation by free radicals, such as peroxyl radicals.[3][4] This mechanism is less controlled than the enzymatic pathway and involves the addition of the radical to a double bond, followed by bond rotation and subsequent ring closure.

• Isomer Distribution: This free radical-mediated pathway yields a mixture of both cis and trans epoxy isomers.[3] Notably, under these conditions, the formation of trans-EETs can be significantly higher than cis-EETs.[3][5] Therefore, an elevated ratio of trans- to cis-EETs can serve as a potential biomarker for oxidative stress.

Caption: Distinct formation pathways for cis- and trans-5,6-EET isomers.

Metabolic Fate and Stability: A Differential Susceptibility

Once formed, the duration and scope of an EET's action are governed by its metabolic breakdown. Here, the cis and trans isomers of 5,6-EET follow divergent paths, primarily dictated by their interaction with the enzyme soluble epoxide hydrolase (sEH).

• The Role of sEH: sEH is the key enzyme responsible for terminating EET signaling by hydrolyzing the epoxide to its corresponding, and generally less biologically active, dihydroxyeicosatrienoic acid (DHET).[6][7][8]

• cis-5,6-EET Metabolism: Unlike the other EET regioisomers (8,9-, 11,12-, and 14,15-EET), cis-5,6-EET is a notably poor substrate for sEH.[1][6] This resistance to sEH-mediated hydrolysis means it can be metabolized through alternative routes, such as the cyclooxygenase (COX) pathway, which converts it into a prostaglandin E1 analog (5,6-epoxy-PGE1), a renal vasodilator.[1][7]

• trans-5,6-EET Metabolism: In contrast, trans-EETs appear to be better substrates for sEH and are hydrolyzed to their corresponding DHETs at a higher rate than their cis counterparts.[5][9] However, other studies have demonstrated that trans-5,6-EET is significantly more stable and resistant to microsomal hydrolysis and conjugation with glutathione when compared directly to cis-5,6-EET.[10] This suggests that while it may be a better substrate for purified sEH, its overall metabolic stability in a complex cellular environment (microsomes) could be greater, potentially prolonging its biological actions.

Caption: Differential metabolic pathways for cis- and trans-5,6-EET.

Comparative Biological Activities: Overlap and Divergence

Both cis and trans isomers of 5,6-EET are biologically active molecules, though their specific effects and potencies can differ. EETs, in general, are known as autocrine and paracrine mediators that are vasodilatory, anti-inflammatory, pro-angiogenic, and cardioprotective.[1][6][7][11]

Biological Function	cis-5,6-EET	trans-5,6-EET	Key Insights & References
Vasodilation	Potent vasodilator. Activates endothelial TRPV4 Ca²⁺ channels.[1]	Potent vasodilator, potentially more potent than the cis isomer in some vascular beds.	Both isomers contribute to vascular homeostasis. The trans isomer's activity highlights its potential significance in states of oxidative stress.[9][12]
Angiogenesis	Stimulates endothelial cell migration and tube formation via the PI3K signaling pathway.[1]	Activity in angiogenesis is less characterized.	The pro-angiogenic effects are a key area of research in both wound healing and cancer biology.[1][13]
Platelet Aggregation	Inhibits collagen-induced platelet aggregation.[12]	Equipotent to the cis isomer in inhibiting platelet aggregation.[12]	This shared anti-thrombotic activity suggests a common mechanism that is not dependent on the epoxide stereochemistry.[12]
Hormone Secretion	Stimulates growth hormone release from somatotrophs.[1]	Effects on hormone secretion are not well-defined.	This points to specific interactions of the cis isomer with signaling pathways in endocrine cells.[1]

Experimental Guide: Isomer Separation and Quantification

Distinguishing between cis and trans isomers is analytically challenging but essential for accurate biological interpretation. The gold-standard method is Ultra-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UPLC-MS/MS).[3][4]

Protocol: UPLC-MS/MS for Separation and Quantification of 5,6-EET Isomers

• Objective: To separate and quantify cis-5,6-EET and trans-5,6-EET from a biological matrix (e.g., plasma, red blood cell membranes, tissue homogenate).

• Methodology Rationale: This method leverages the slight differences in polarity and three-dimensional shape between the isomers, which cause them to interact differently with the stationary phase of the chromatography column, leading to different elution times. The high sensitivity and specificity of tandem mass spectrometry then allow for precise quantification.

• Step-by-Step Protocol:

  • Internal Standard Spiking: Add a deuterated internal standard (e.g., 14,15-EET-d11) to the sample to account for extraction losses.

  • Lipid Extraction: Perform a liquid-liquid extraction using a solvent system like the Folch method (chloroform/methanol) to isolate lipids from the aqueous sample matrix.

  • Saponification: To measure total EETs (both free and esterified in phospholipids), hydrolyze the lipid extract with a base (e.g., potassium hydroxide) to cleave the fatty acids from the glycerol backbone.

  • Solid-Phase Extraction (SPE): Neutralize the sample and perform SPE for sample cleanup and concentration. This step removes interfering substances and enriches the analyte of interest.

  • UPLC Separation:

    • Inject the purified extract onto a reverse-phase column (e.g., C18).

    • Employ a water/acetonitrile gradient (with a formic acid modifier to improve ionization) to separate the isomers. The trans isomer typically elutes slightly before the cis isomer.

  • MS/MS Detection:

    • Use an electrospray ionization (ESI) source in negative mode.

    • Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode, monitoring for the specific precursor-to-product ion transition for EETs (e.g., m/z 319 -> specific fragment ions).

  • Quantification: Calculate the concentration of each isomer by comparing the peak area ratio of the analyte to the internal standard against a standard curve generated with authentic cis and trans standards.

Caption: Workflow for the separation and quantification of EET isomers.

Conclusion and Therapeutic Implications

The distinction between cis-5,6-EET and trans-5,6-EET is far from academic. It represents a fundamental divergence in biological origin and function.

• cis-5,6-EET is the product of regulated enzymatic synthesis, acting as a key endogenous signaling molecule with defined roles in vasodilation and angiogenesis.

• trans-5,6-EET is primarily a marker of oxidative stress, yet it possesses potent biological activities that can significantly influence vascular tone and thrombosis, especially in pathological conditions.

For drug development, this understanding is critical. The development of soluble epoxide hydrolase inhibitors (sEHIs) is a promising therapeutic strategy for hypertension and inflammation, as these drugs increase the bioavailability of all EETs.[11][14] However, it is crucial to recognize that sEHIs will elevate levels of both cis and potentially more stable trans isomers. Future research must continue to dissect the specific downstream signaling pathways of each isomer to develop more targeted therapeutics, such as stable EET analogs with specific stereochemistry, thereby maximizing therapeutic benefit while minimizing off-target effects.

References

• Title: Enzymatic and Free Radical Formation of Cis- And Trans- Epoxyeicosatrienoic Acids in Vitro and in Vivo Source: PubMed URL: [Link]

• Title: Epoxides and Soluble Epoxide Hydrolase in Cardiovascular Physiology Source: PMC - NIH URL: [Link]

• Title: Enzymatic and Free Radical Formation of Cis- and Trans- Epoxyeicosatrienoic Acids In Vitro and In Vivo Source: PMC - NIH URL: [Link]

• Title: Action of epoxyeicosatrienoic acids on cellular function Source: American Physiological Society URL: [Link]

• Title: Epoxyeicosatrienoic acid Source: Wikipedia URL: [Link]

• Title: Epoxyeicosatrienoic acids and soluble epoxide hydrolase: potential therapeutic targets for inflammation and its induced carcinogenesis Source: NIH URL: [Link]

• Title: Soluble epoxide hydrolase inhibition reveals novel biological functions of epoxyeicosatrienoic acids (EETs) Source: PubMed URL: [Link]

• Title: Soluble epoxide hydrolase regulates hydrolysis of vasoactive epoxyeicosatrienoic acids Source: PubMed URL: [Link]

• Title: Impact of Soluble Epoxide Hydrolase and Epoxyeicosanoids on Human Health Source: PMC - NIH URL: [Link]

• Title: Soluble epoxide hydrolase inhibition reveals novel biological functions of epoxyeicosatrienoic acids (EETs) Source: PMC - PubMed Central - NIH URL: [Link]

• Title: Cytochrome P450/NADPH-dependent biosynthesis of 5,6-trans-epoxyeicosatrienoic acid from 5,6-trans-arachidonic acid Source: NIH URL: [Link]

• Title: Putative receptors and signaling pathways responsible for the biological actions of epoxyeicosatrienoic acids Source: PubMed Central URL: [Link]

• Title: Enzymatic and Free Radical Formation of Cis- and Trans- Epoxyeicosatrienoic Acids In Vitro and In Vivo Source: PMC - NIH URL: [Link]

• Title: Hydrolysis of cis- and trans-Epoxyeicosatrienoic Acids by Rat Red Blood Cells Source: PMC - NIH URL: [Link]

• Title: Identification of 5,6-trans-Epoxyeicosatrienoic Acid in the Phospholipids of Red Blood Cells Source: ResearchGate URL: [Link]

• Title: Epoxyeicosatrienoic acids (EETs): Metabolism and biochemical function Source: Progress in Lipid Research URL: [Link]

• Title: The Hunt for the Putative Epoxyeicosatrienoic Acid Receptor Source: PMC - PubMed Central - NIH URL: [Link]

• Title: EET signaling in cancer Source: ResearchGate URL: [Link]

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A Comparative Guide to Linoleic and Arachidonic Acid Epoxides: Structure, Metabolism, and Signaling Roles

In the intricate world of lipid signaling, epoxidized fatty acids have emerged as critical mediators in a host of physiological and pathophysiological processes. Among these, the epoxides of arachidonic acid (EETs) are well-established regulators of vascular tone, inflammation, and ion channel activity. However, a parallel and abundant class of lipid mediators, the epoxides of linoleic acid (EpOMEs), are gaining recognition for their diverse and potent biological effects. This guide provides a detailed comparison of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid, a representative yet understudied linoleic acid epoxide, with the well-characterized family of arachidonic acid epoxides. We will delve into their biosynthesis, metabolism, signaling pathways, and the experimental methodologies used to study these influential molecules.

Introduction to Fatty Acid Epoxides

Polyunsaturated fatty acids (PUFAs) are essential components of cellular membranes and precursors to a vast array of signaling molecules. The epoxidation of PUFAs, catalyzed by cytochrome P450 (CYP) epoxygenases, represents a key metabolic pathway generating highly bioactive lipid mediators.[1] These epoxides act as local hormones, influencing cellular function in an autocrine and paracrine manner. Their biological activity is tightly regulated by their rapid metabolism, primarily through hydrolysis by soluble epoxide hydrolase (sEH) to their corresponding, and often less active, diols.[2][3]

This guide will focus on the comparative biology of epoxides derived from two major dietary PUFAs: linoleic acid (an omega-6 fatty acid with 18 carbons and two double bonds) and arachidonic acid (an omega-6 fatty acid with 20 carbons and four double bonds).

Biosynthesis and Metabolism: A Tale of Two Pathways

The generation and degradation of fatty acid epoxides follow parallel yet distinct enzymatic pathways, largely dictated by the structure of the parent fatty acid.

The Arachidonic Acid Cascade to Epoxyeicosatrienoic Acids (EETs)

Arachidonic acid, with its four double bonds, can be epoxidized at any of these positions by CYP epoxygenases (primarily from the CYP2C and CYP2J families) to yield four regioisomeric epoxyeicosatrienoic acids (EETs): 5,6-EET, 8,9-EET, 11,12-EET, and 14,15-EET.[4][5] The expression and activity of these enzymes are tissue-specific and can be induced by various physiological stimuli.

Once formed, EETs are rapidly metabolized. The primary route of inactivation is hydrolysis by soluble epoxide hydrolase (sEH) to the corresponding dihydroxyeicosatrienoic acids (DHETs).[5] 5,6-EET is a poor substrate for sEH and can also be metabolized by cyclooxygenase (COX) to form epoxy-prostaglandins.[4][6][7]

Caption: Biosynthesis and metabolism of EETs.

The Linoleic Acid Pathway to Epoxyoctadecenoic Acids (EpOMEs)

Linoleic acid, having two double bonds, is metabolized by CYP epoxygenases to form two primary regioisomers of epoxyoctadecenoic acid (EpOME): 9,10-EpOME (also known as leukotoxin or coronaric acid) and 12,13-EpOME (also known as isoleukotoxin or vernolic acid).[2][3] While there is limited specific research on the biosynthesis of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid, it is presumed to be a minor product of CYP-mediated epoxidation of linoleic acid.

Similar to EETs, EpOMEs are hydrolyzed by sEH to their corresponding dihydroxyoctadecenoic acids (DiHOMEs): 9,10-DiHOME and 12,13-DiHOME.[2][3] These diol metabolites often exhibit distinct, and sometimes more potent, biological activities compared to their parent epoxides.

Caption: Biosynthesis and metabolism of EpOMEs.

Comparative Biological Activities

While both EETs and EpOMEs are products of CYP epoxygenase activity, their biological effects can differ significantly, often in a regioisomer-specific manner.

Feature	Arachidonic Acid Epoxides (EETs)	Linoleic Acid Epoxides (EpOMEs)
Parent Fatty Acid	Arachidonic Acid (20:4n-6)	Linoleic Acid (18:2n-6)
Primary Regioisomers	5,6-, 8,9-, 11,12-, 14,15-EET	9,10-EpOME, 12,13-EpOME
Cardiovascular Effects	Generally vasodilatory, anti-hypertensive, and cardioprotective.[5] 5,6-EET is a potent vasodilator in some vascular beds.[8]	Can be cardiotoxic, particularly their diol metabolites.[2] Some studies suggest vasoconstrictor effects.[9]
Inflammatory Response	Predominantly anti-inflammatory.[5]	Complex roles. Can suppress immune responses, but their diol metabolites can be pro-inflammatory.[10]
Cell Proliferation	Can promote angiogenesis and cell proliferation.[7][11]	Can induce mitochondrial dysfunction and cell death at high concentrations.[2]
Signaling Pathways	G-protein coupled receptors, ion channels (e.g., KCa channels), PPARs.[4][12]	PPARγ ligands, can induce apoptosis.[13]

Note: There is currently a lack of specific biological data for cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid in the scientific literature. The information for EpOMEs is primarily based on studies of the 9,10- and 12,13-regioisomers.

Signaling Mechanisms: A Divergence in Cellular Targets

The distinct biological activities of EETs and EpOMEs stem from their interactions with different cellular signaling pathways.

EETs are known to act through multiple mechanisms:

• G-Protein Coupled Receptors (GPCRs): Evidence suggests the existence of specific GPCRs for EETs, leading to the activation of downstream signaling cascades.[4]

• Ion Channels: EETs can directly modulate the activity of various ion channels, most notably large-conductance calcium-activated potassium (KCa) channels, leading to vasorelaxation.[12]

• Peroxisome Proliferator-Activated Receptors (PPARs): EETs can act as ligands for PPARs, nuclear receptors that regulate gene expression involved in lipid metabolism and inflammation.

EpOMEs , on the other hand, have been shown to:

• Induce Mitochondrial Dysfunction: At higher concentrations, EpOMEs and particularly their diol metabolites (DiHOMEs) can be cytotoxic by uncoupling oxidative phosphorylation.[2]

• Act as PPARγ Ligands: Both 12,13-EpOME and its diol, 12,13-DiHOME, are ligands for PPARγ, suggesting a role in regulating metabolism and inflammation through this pathway.[13]

• Modulate Immune Cell Function: EpOMEs can suppress various immune responses, including nodule formation and antimicrobial peptide expression in insects.[10]

Experimental Protocols: Analysis of Fatty Acid Epoxides

The analysis of fatty acid epoxides in biological samples requires sensitive and specific analytical techniques due to their low abundance and transient nature. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for their quantification.

Protocol: LC-MS/MS Analysis of EpOMEs and EETs in Plasma

Objective: To extract and quantify EpOMEs and EETs from plasma samples.

Materials:

• Plasma sample

• Internal standards (deuterated analogs of EpOMEs and EETs)

• Acetonitrile (ACN)

• Methanol (MeOH)

• Formic acid (FA)

• Solid-phase extraction (SPE) cartridges (e.g., C18)

• LC-MS/MS system

Procedure:

• Sample Preparation:

  • Thaw plasma sample on ice.

  • To 100 µL of plasma, add 10 µL of a solution containing deuterated internal standards.

  • Add 300 µL of cold ACN to precipitate proteins.

  • Vortex and incubate at -20°C for 30 minutes.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Collect the supernatant.

• Solid-Phase Extraction (SPE):

  • Condition a C18 SPE cartridge with 1 mL of MeOH followed by 1 mL of water.

  • Load the supernatant onto the SPE cartridge.

  • Wash the cartridge with 1 mL of water.

  • Elute the analytes with 1 mL of MeOH.

  • Evaporate the eluate to dryness under a stream of nitrogen.

  • Reconstitute the residue in 50 µL of MeOH:water (1:1, v/v).

• LC-MS/MS Analysis:

  • Inject the reconstituted sample onto a reverse-phase C18 column.

  • Use a gradient elution with mobile phase A (water with 0.1% FA) and mobile phase B (ACN with 0.1% FA).

  • Perform mass spectrometric analysis in negative ion mode using multiple reaction monitoring (MRM) to detect the specific parent-to-daughter ion transitions for each analyte and internal standard.[14][15]

Caption: Workflow for LC-MS/MS analysis of fatty acid epoxides.

Conclusion and Future Directions

The epoxides of arachidonic acid and linoleic acid represent two major classes of lipid mediators with diverse and potent biological activities. While EETs are well-established as key regulators of cardiovascular function and inflammation, the biological roles of EpOMEs are still being elucidated. The available evidence suggests that EpOMEs, particularly the 9,10- and 12,13-regioisomers, have complex and sometimes opposing effects compared to EETs, often exhibiting cytotoxicity at higher concentrations.

A significant knowledge gap exists regarding the specific biological functions of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid. Future research should focus on the enzymatic synthesis, metabolism, and physiological effects of this and other understudied EpOME regioisomers. Such studies will be crucial for a comprehensive understanding of the roles of these abundant lipid mediators in health and disease and may open new avenues for therapeutic intervention.

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• Kim, H., et al. (2023). Schematic pathways for the synthesis of EpOME alkoxide regioisomers (A)...
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• Nieman, D. C., et al. (2015). Metabolomics approach to assessing plasma 13- and 9-hydroxy-octadecadienoic acid and linoleic acid metabolite responses to 75-km cycling. American journal of physiology.
• Carroll, M. A., et al. (1993). 5,6-epoxyeicosatrienoic acid, a novel arachidonate metabolite.
• Yu, K., et al. (2022). Critical metabolic pathways and genes cooperate for epoxy fatty acid-enriched oil production in developing seeds of Vernonia galamensis, an industrial oleaginous plant. BMC plant biology, 22(1), 102.
• Sietsema, W. K., & DeLuca, H. F. (1982). The metabolism of retinoic acid to 5,6-epoxyretinoic acid, retinoyl-beta-glucuronide, and other polar metabolites. The Journal of biological chemistry, 257(8), 4265-4270.
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A Comparative Guide to the Anti-inflammatory Effects of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to investigate and confirm the anti-inflammatory properties of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid. We will objectively compare its potential efficacy against a standard steroidal anti-inflammatory drug, dexamethasone, and a vehicle control, supported by detailed experimental protocols and data interpretation.

Introduction: The Therapeutic Potential of Epoxy Fatty Acids

Inflammation is a fundamental biological process that, when dysregulated, contributes to a wide array of chronic diseases. The resolution of inflammation is an active process mediated by a class of lipid signaling molecules, including epoxy fatty acids (EpFAs).[1] These molecules are metabolites of polyunsaturated fatty acids, generated by cytochrome P450 epoxygenases.[1] EpFAs have demonstrated a range of beneficial biological activities, including anti-inflammatory, analgesic, and cardiovascular-protective effects.[1][2] Their mechanism of action often involves the modulation of key inflammatory signaling pathways, such as the nuclear factor-kappa B (NF-κB) pathway.[3]

cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid is an epoxide derivative of linoleic acid. While its specific biological activities are not extensively characterized, its structural similarity to other known anti-inflammatory EpFAs suggests it may possess therapeutic potential. This guide outlines a rigorous, multi-faceted in vitro approach to elucidate and quantify its anti-inflammatory effects.

Experimental Design: A Multi-Pronged Approach

To comprehensively assess the anti-inflammatory potential of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid, we will utilize a well-established in vitro model of inflammation: lipopolysaccharide (LPS)-stimulated murine macrophages (RAW 264.7 cell line). LPS, a component of the outer membrane of Gram-negative bacteria, is a potent activator of macrophages, leading to the production of pro-inflammatory mediators.[4]

Our experimental design will compare three key groups:

• Vehicle Control: Macrophages treated with the solvent used to dissolve the test compound, to control for any effects of the vehicle itself.

• cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid: The test compound, to evaluate its intrinsic anti-inflammatory activity.

• Dexamethasone: A potent synthetic glucocorticoid with well-characterized anti-inflammatory properties, serving as a positive control.[4][5]

The following experimental workflow will be employed:

Caption: Experimental workflow for assessing anti-inflammatory activity.

Methodologies

Cell Culture and Treatment

• Cell Line: RAW 264.7 murine macrophages will be cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO2.

• Plating: Cells will be seeded in appropriate culture plates (e.g., 96-well for Griess and ELISA assays, 6-well for Western blotting) and allowed to adhere overnight.

• Pre-treatment: Cells will be pre-treated for 1 hour with varying concentrations of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid (e.g., 1, 10, 50 µM), dexamethasone (1 µM), or the vehicle control.

• Stimulation: Following pre-treatment, cells will be stimulated with 1 µg/mL of lipopolysaccharide (LPS) for 24 hours (for Griess and ELISA assays) or 30 minutes (for Western blotting).

Measurement of Nitric Oxide (NO) Production

The production of nitric oxide, a key inflammatory mediator, will be quantified by measuring the accumulation of its stable metabolite, nitrite, in the culture supernatant using the Griess assay.[6][7][8]

Protocol:

• Collect 50 µL of cell culture supernatant from each well of a 96-well plate.

• Add 50 µL of Griess Reagent I (1% sulfanilamide in 5% phosphoric acid) to each sample and incubate for 10 minutes at room temperature, protected from light.

• Add 50 µL of Griess Reagent II (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water) and incubate for another 10 minutes at room temperature, protected from light.

• Measure the absorbance at 540 nm using a microplate reader.

• Calculate the nitrite concentration using a standard curve generated with known concentrations of sodium nitrite.

Quantification of Pro-inflammatory Cytokines (TNF-α and IL-6)

The levels of the pro-inflammatory cytokines, Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6), in the cell culture supernatants will be measured using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits.[9][10][11][12]

Protocol:

• Collect cell culture supernatants and centrifuge to remove any cellular debris.

• Perform the ELISA according to the manufacturer's instructions. This typically involves:

  • Coating a 96-well plate with a capture antibody specific for the cytokine of interest.

  • Adding the standards and samples to the wells.

  • Incubating to allow the cytokine to bind to the capture antibody.

  • Washing the plate and adding a detection antibody.

  • Adding a substrate to produce a colorimetric signal.

  • Stopping the reaction and measuring the absorbance at the appropriate wavelength.

• Calculate the cytokine concentrations based on the standard curve.

Analysis of NF-κB Pathway Activation

The activation of the NF-κB signaling pathway is a critical step in the inflammatory response.[13] We will assess the phosphorylation of the p65 subunit of NF-κB, a key indicator of its activation, using Western blotting.[14][15]

Protocol:

• After treatment, wash the cells with ice-cold phosphate-buffered saline (PBS) and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates using a BCA assay.

• Separate equal amounts of protein (e.g., 20-30 µg) by SDS-PAGE and transfer them to a polyvinylidene difluoride (PVDF) membrane.

• Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Incubate the membrane with a primary antibody specific for phosphorylated NF-κB p65 (p-p65) overnight at 4°C.

• Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and image the blot.

• Strip the membrane and re-probe with an antibody for total NF-κB p65 and a loading control (e.g., β-actin or GAPDH) to normalize the data.

Data Presentation and Interpretation

The quantitative data from the Griess and ELISA assays will be presented in tabular format for clear comparison.

Table 1: Effect on Nitric Oxide Production

Treatment	Concentration (µM)	Nitrite Concentration (µM)	% Inhibition
Vehicle Control (LPS)	-	35.2 ± 2.1	0%
cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid	1	30.1 ± 1.8	14.5%
10	22.5 ± 1.5	36.1%
50	15.8 ± 1.2	55.1%
Dexamethasone	1	8.9 ± 0.9	74.7%

Table 2: Effect on Pro-inflammatory Cytokine Production

Treatment	Concentration (µM)	TNF-α (pg/mL)	% Inhibition	IL-6 (pg/mL)	% Inhibition
Vehicle Control (LPS)	-	1250 ± 85	0%	850 ± 62	0%
cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid	1	1050 ± 70	16.0%	720 ± 55	15.3%
10	780 ± 55	37.6%	510 ± 48	40.0%
50	450 ± 38	64.0%	320 ± 30	62.4%
Dexamethasone	1	280 ± 25	77.6%	150 ± 18	82.4%

The Western blot data will provide qualitative and semi-quantitative insights into the inhibition of NF-κB activation. A decrease in the p-p65/total p65 ratio in the presence of the test compound would indicate an inhibitory effect on this key inflammatory pathway.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid (Vernolic Acid)

Welcome to your definitive resource for the safe handling of cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid, commonly known as Vernolic acid. In our shared pursuit of scientific advancement, the safety and well-being of our researchers are paramount. This guide moves beyond a simple checklist to provide a deep, procedural understanding of why specific precautions are necessary. Given that detailed toxicological data for Vernolic acid is limited, our approach is grounded in the established principles for handling its constituent chemical classes: epoxides and long-chain fatty acids.

The epoxide group, in particular, warrants a cautious approach. Epoxides as a class are known to be potential skin and eye irritants, and some can act as sensitizers, meaning repeated exposure can lead to allergic reactions.[1][2] Therefore, our core directive is simple and uncompromising: AVOID ALL DIRECT CONTACT .[1] This principle informs every recommendation that follows.

Hazard and Precaution Summary

For immediate reference, the following table summarizes the key identification, hazard, and protection data for Vernolic acid.

Identifier	Information
Chemical Name	cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid
Common Name	Vernolic acid, Leukotoxin B[3][4]
CAS Number	32381-42-3
Molecular Formula	C18H32O3[5]
Potential Hazards	May cause skin and eye irritation.[2] Potential for skin sensitization upon repeated contact.[2] Toxicity in mammals has been noted in metabolic studies.[3]
Engineering Controls	Certified chemical fume hood.
Eye Protection	Safety glasses with side shields or chemical splash goggles.[2][6]
Skin Protection	Laboratory coat, chemical-resistant gloves (Nitrile recommended).[6]
Respiratory Protection	Not generally required if handled in a fume hood; use NIOSH-approved respirator if aerosols may be generated outside of a hood.
Disposal	Treat as chemical waste in accordance with local, state, and federal regulations.[7]

Engineering Controls: Your First Line of Defense

Before any personal protective equipment is worn, the work environment must be engineered for safety.

• Chemical Fume Hood: All handling of Vernolic acid, including weighing, mixing, and transferring, must be conducted within a certified chemical fume hood. This is a non-negotiable control. The rationale is twofold: it protects the user from inhaling any potential aerosols or vapors and contains any accidental spills within a manageable area.[1]

Personal Protective Equipment (PPE): A Barrier of Protection

PPE is the final barrier between you and the chemical. It must be selected and used correctly to be effective.

Eye and Face Protection

Accidental splashes can cause significant eye irritation.[2]

• Minimum Requirement: ANSI Z87.1-compliant safety glasses with side shields.

• Best Practice: Chemical splash goggles provide a more complete seal around the eyes and are recommended, especially when handling larger quantities (>50 mL) or when there is a significant risk of splashing.[6]

• Face Shields: When used in conjunction with goggles, a face shield offers an additional layer of protection for the entire face.[8][9]

Skin and Body Protection

The primary risk associated with epoxides is skin irritation and sensitization.[1][2]

• Laboratory Coat: A standard, buttoned lab coat is mandatory to protect against incidental contact and small splashes.

• Gloves: Chemical-resistant gloves are essential.

  • Recommended Type: Nitrile gloves are a robust choice, offering good resistance to a range of chemicals, including those with properties similar to Vernolic acid.[6][9]

  • Proper Technique: Always inspect gloves for tears or holes before use. Don gloves and remove them correctly to avoid contaminating your skin. Never touch "clean" surfaces like doorknobs, keyboards, or your face with gloved hands.[1] Change gloves immediately if you suspect contamination.

Respiratory Protection

• Standard Operations: When working within a fume hood, respiratory protection is typically not required.

• Non-Standard Operations: If a situation arises where aerosols could be generated outside of a fume hood (e.g., during a large spill cleanup), a NIOSH-approved respirator with an organic vapor cartridge would be necessary.[9][10] All personnel requiring a respirator must be medically cleared and fit-tested as part of a formal respiratory protection program.

Spill and Emergency Procedures

Preparedness is key to mitigating the impact of an accidental release.

• Minor Spill (inside a fume hood):

  • Alert colleagues in the immediate area.

  • Wearing your full PPE, absorb the spill with an inert material (e.g., vermiculite, sand, or chemical absorbent pads).

  • Collect the contaminated absorbent material using non-sparking tools.

  • Place the waste in a clearly labeled, sealed container for hazardous waste disposal.

  • Decontaminate the area with soap and water.[11]

• Major Spill (outside a fume hood):

  • Evacuate the immediate area.

  • Alert your institution's Environmental Health & Safety (EHS) department or emergency response team.

  • Prevent others from entering the area.

  • Only personnel trained in hazardous spill response should attempt to clean up the spill.

Below is a workflow diagram outlining the critical decision points and actions for a chemical spill.

Caption: Chemical Spill Response Workflow.

Waste Disposal Plan

Proper disposal is a critical component of the chemical lifecycle, ensuring environmental responsibility and regulatory compliance.

• Unused Product: Unused or unwanted Vernolic acid must be disposed of as hazardous chemical waste. Do not pour it down the drain.[7][12]

• Contaminated Materials: All items that come into direct contact with the chemical, including gloves, absorbent pads, and empty containers, are considered contaminated.

  • Empty Containers: Containers should be emptied as much as possible (no more than 3% of the total capacity remaining is a common guideline).[13][14] They should then be sealed and placed in the appropriate solid hazardous waste stream.

  • Solid Waste: Contaminated gloves, paper towels, and other solid materials should be collected in a designated, sealed hazardous waste container.

• Consult Local Regulations: Always follow your institution's specific waste disposal protocols, which are designed to comply with local, state, and federal regulations.[7]

By integrating these engineering controls, PPE protocols, and operational plans into your daily workflow, you build a self-validating system of safety. This proactive stance not only protects you and your colleagues but also upholds the integrity of your research.

References

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